Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• CAS: 77152-97-7

Core Science & Biosynthesis

"Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" properties and characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, characteristics, and potential applications of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. Due to the limited availability of direct experimental data for this specific compound, this guide combines established chemical principles, data from closely related analogs, and theoretical predictions to offer a thorough resource for laboratory professionals.

Core Chemical Properties and Identification

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a bifunctional organic molecule containing a thioamide group and a Boc-protected amine. The presence of the thioamide moiety, an isostere of the amide bond, imparts unique chemical and biological properties.

Property	Value	Source
CAS Number	77152-97-7	[1]
Molecular Formula	C₈H₁₆N₂O₂S	[1]
Molecular Weight	204.29 g/mol	[1]
IUPAC Name	tert-butyl N-(3-amino-3-thioxopropyl)carbamate	N/A
Synonyms	(2-Thiocarbamoylethyl)carbamic acid tert-butyl ester, 3-(Tert-butoxycarbonylamino)thiopropionamide	N/A
Appearance	Predicted: Off-white to pale yellow solid	Inferred from related compounds
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Predicted: Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)	Inferred from related compounds

Synthesis and Experimental Protocols

Experimental Workflow: Proposed Synthesis

Caption: Proposed two-step synthesis pathway.

Protocol 1: Synthesis of tert-Butyl N-(2-cyanoethyl)carbamate

This initial step involves the protection of the amino group of 3-aminopropionitrile using di-tert-butyl dicarbonate (Boc anhydride).

• Reaction Setup: Dissolve 3-aminopropionitrile (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Base: Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Boc Protection: Slowly add a solution of di-tert-butyl dicarbonate (1.05 eq) in DCM to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure tert-Butyl N-(2-cyanoethyl)carbamate.

Protocol 2: Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This step converts the nitrile group of the intermediate into a primary thioamide.

• Reaction Setup: Dissolve tert-Butyl N-(2-cyanoethyl)carbamate (1.0 eq) in a mixture of pyridine and triethylamine.

• Thionation: Bubble hydrogen sulfide (H₂S) gas through the solution at room temperature or, alternatively, use a thionating agent like Lawesson's reagent. The reaction should be conducted in a well-ventilated fume hood due to the toxicity and odor of H₂S.

• Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield the final product, Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Spectroscopic and Analytical Data (Predicted)

Direct experimental spectroscopic data for this compound is not available in the public domain. The following data is predicted based on its chemical structure and comparison with its non-thioxo analog, tert-Butyl N-(3-aminopropyl)carbamate.

Predicted ¹H NMR Spectrum (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.5 - 8.5	Broad Singlet	2H	-C(=S)NH₂
~ 5.0 - 5.5	Broad Singlet	1H	-NH -Boc
~ 3.4 - 3.6	Quartet	2H	-CH₂ -NH-Boc
~ 2.8 - 3.0	Triplet	2H	-CH₂ -C(=S)NH₂
1.45	Singlet	9H	-C(CH₃ )₃

Predicted ¹³C NMR Spectrum (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~ 205	C =S
~ 156	C =O (Carbamate)
~ 80	-C (CH₃)₃
~ 40	-C H₂-NH-Boc
~ 35	-C H₂-C(=S)NH₂
28.4	-C(C H₃)₃

Predicted FT-IR Spectrum (ATR)

Frequency (cm⁻¹)	Vibrational Mode	Functional Group
3300 - 3100	N-H Stretch	Thioamide (-C(=S)NH₂)
~ 3350	N-H Stretch	Carbamate (-NH-Boc)
2980 - 2850	C-H Stretch	Alkyl
~ 1690	C=O Stretch	Carbamate
~ 1520	N-H Bend	Carbamate
~ 1450	C=S Stretch	Thioamide

Biological Activity and Potential Applications

While specific biological studies on Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate have not been reported, the thioamide functional group is present in a number of biologically active compounds. Thioamides are known to exhibit a range of activities, including antibacterial, antifungal, and antitumor effects.[2] They can act as isosteres for amide bonds in peptides, sometimes leading to improved stability and pharmacokinetic properties.[3]

Potential Signaling Pathway Involvement

Given the known activities of other thioamide-containing molecules, this compound could potentially be explored for its role in various signaling pathways. For instance, some thioamides have been investigated as inhibitors of enzymes like urease, which is relevant in certain bacterial infections.[4]

Caption: Hypothetical interaction with a biological target.

The bifunctional nature of this molecule, with a protected amine and a reactive thioamide, also makes it a potential building block in medicinal chemistry for the synthesis of more complex molecules, such as linkers for antibody-drug conjugates or probes for chemical biology.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is not available. The following recommendations are based on the safety profiles of structurally related carbamates and thioamides.

• General Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[5] Avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[5]

  • Skin Protection: Wear impervious gloves (e.g., nitrile or neoprene) and a lab coat.[5]

  • Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

• First Aid Measures:

  • In case of skin contact: Immediately wash with soap and plenty of water.

  • In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[5]

  • If inhaled: Move person into fresh air.[5]

  • If swallowed: Rinse mouth with water. Do not induce vomiting.[5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This guide is intended for informational purposes only and is based on available data and chemical principles. All laboratory work should be conducted by trained professionals in accordance with established safety protocols. The absence of specific data for this compound necessitates a cautious approach to its handling and use.

References

• 1. benchchem.com [benchchem.com]
• 2. tert-butyl N-(3-aminopropyl)-N-methylcarbamate | C9H20N2O2 | CID 2756543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to the Physicochemical Properties of Boc-Protected Thioamides

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of tert-butoxycarbonyl (Boc)-protected thioamides. These compounds are pivotal intermediates in organic synthesis, particularly in the fields of peptide chemistry and drug discovery, where they serve as valuable bioisosteres of amides. This document details their synthesis, stability, solubility, lipophilicity, and spectroscopic characteristics, supported by experimental protocols and data presented for comparative analysis.

Introduction to Boc-Protected Thioamides

The replacement of an amide bond with a thioamide linkage is a subtle yet impactful modification that can significantly alter the biological activity and pharmacokinetic properties of peptides and small molecules.[1][2] The thioamide group, as a close isostere of the amide, modifies hydrogen bonding capabilities, polarity, and metabolic stability.[2] The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability in a broad range of reaction conditions and its facile cleavage under acidic conditions.[3] The synergy of the Boc protecting group and the thioamide functionality provides a versatile tool for medicinal chemists and peptide scientists.

Synthesis of Boc-Protected Thioamides

The synthesis of Boc-protected thioamides can be approached in two primary ways: by introducing the Boc group onto a pre-existing thioamide or by thionating a Boc-protected amide.

Boc Protection of Primary Thioamides

A general method for the N-Boc protection of primary thioamides involves their reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a catalytic amount of 4-(dimethylamino)pyridine (DMAP). This reaction is typically performed in an aprotic solvent such as tetrahydrofuran (THF) at room temperature.[1]

General workflow for the N-Boc protection of a primary thioamide.

Thionation of Boc-Protected Amides

The thionation of a Boc-protected amide is a common route to access Boc-protected thioamides. Lawesson's reagent is a widely used thionating agent for this transformation. The reaction is typically carried out by refluxing the amide with Lawesson's reagent in an anhydrous solvent like toluene.

Experimental Protocol: Synthesis of Boc-L-Pro-thioamide [4]

• Amide Formation: Boc-L-proline (10.0 g, 46.5 mmol) is coupled with aqueous ammonia (25.0 ml, 22.8 mmol) in the presence of isobutyl chloroformate (7.50 ml, 57.1 mmol) and triethylamine (7.80 ml, 56.1 mmol) to yield Boc-L-prolinamide.

• Thionation: The resulting Boc-L-prolinamide is treated with Lawesson's reagent (7.79 g, 19.3 mmol) in a suitable solvent to afford Boc-L-Pro-thioamide.

• Purification: The crude product is purified by recrystallization from a hot tetrahydrofuran solution.

General workflow for the thionation of a Boc-protected amide.

Physicochemical Properties

Stability and Acid Lability

The Boc group is known for its stability under basic and nucleophilic conditions, but it is readily cleaved under acidic conditions.[3] The presence of a thioamide moiety can influence the kinetics of this deprotection. A study on the HCl-catalyzed deprotection of a Boc-protected amine thioester, a related functionality, demonstrated a second-order dependence on the acid concentration.[5][6] This suggests that the deprotection mechanism involves a general acid-catalyzed fragmentation of the protonated carbamate.[5] In contrast, deprotection with trifluoroacetic acid (TFA) often requires a large excess of acid.[5] The use of SnCl₄ in organic solvents has been reported as an extremely mild reagent for Boc deprotection in the presence of an acid-labile thioamide, providing excellent yields.[7][8]

Acid-catalyzed deprotection of a Boc-protected thioamide.

Solubility

The solubility of Boc-protected thioamides is influenced by the nature of the amino acid side chain and the presence of the bulky, nonpolar Boc group. Generally, they exhibit good solubility in a range of polar aprotic solvents such as dimethylformamide (DMF), tetrahydrofuran (THF), and dichloromethane (DCM). Their solubility in polar protic solvents like methanol and ethanol is moderate, while they are generally insoluble in non-polar solvents like hexanes. The amphiphilic character imparted by the combination of the polar thioamide group and the nonpolar Boc group allows for a degree of solubility in a variety of organic solvents.

Lipophilicity

Spectroscopic Characterization

The spectroscopic properties of Boc-protected thioamides are distinct from their amide counterparts, providing clear handles for their identification and characterization.

NMR Spectroscopy

¹H NMR: The proton of the Boc group typically appears as a sharp singlet around 1.4 ppm. The chemical shifts of the amino acid protons will vary depending on the specific residue and the solvent.

¹³C NMR: The carbonyl carbon of the Boc group resonates around 150-155 ppm. A key distinguishing feature is the chemical shift of the thiocarbonyl carbon (C=S), which is significantly downfield compared to an amide carbonyl carbon, typically appearing in the range of 200-210 ppm.[2]

Table 1: Selected NMR Data for Boc-Protected Thioamides and Related Compounds

Compound	Solvent	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
tert-Butyl (4-methoxyphenylcarbonothioyl)(phenyl)carbamate	CDCl₃	1.42 (s, 18H), 3.86 (s, 3H), 6.85 (d, 2H), 7.76 (d, 2H)	27.6, 55.7, 84.7, 113.7, 130.3, 137.4, 150.7, 163.6, 206.2 (C=S)	[1]
tert-Butyl (4-chlorophenylcarbonothioyl)(phenyl)carbamate	CDCl₃	1.29 (s, 9H), 7.31 (d, 2H), 7.42 (dd, 3H), 7.50 (t, 2H), 7.67 (d, 2H)	27.5, 84.8, 127.9, 128.3, 128.4, 128.5, 129.6, 137.0, 143.8, 144.7, 152.5, 209.2 (C=S)	[1]
Boc-protected thio-1,3,4-oxadiazol-2-yl derivative (example)	DMSO-d₆	1.410 (s, 9H), 6.16 (d, 1H), 7.3-7.4 (m, 5H), 8.20 (d, 1H), 12.91 (s, 1H)	28.46, 59.23, 79.23, 126.68, 127.03, 128.26, 141.96, 155.82, 163.32	[5][6]

IR Spectroscopy

The infrared (IR) spectrum of a Boc-protected thioamide shows characteristic absorption bands. The C=O stretching of the Boc group is typically observed around 1680-1720 cm⁻¹. The C=S stretching vibration is more complex and can be coupled with other vibrations, appearing in a broad range. However, a band in the region of 1000-1200 cm⁻¹ is often associated with the C=S stretch.[2] Other sources suggest that the C=S stretching vibration in thioamides can be found in the range of 800-1500 cm⁻¹.[7]

Table 2: Characteristic IR Absorption Frequencies

Functional Group	Vibration	Frequency Range (cm⁻¹)
N-H (thioamide)	Stretch	3100-3300
C-H (Boc)	Stretch	2850-3000
C=O (Boc)	Stretch	1680-1720
C=S (thioamide)	Stretch	1000-1200 (and other regions)
C-N	Stretch	1250-1350

Mass Spectrometry

In electrospray ionization mass spectrometry (ESI-MS), Boc-protected thioamides typically show the protonated molecule [M+H]⁺. A characteristic fragmentation pattern for Boc-protected amines is the loss of the Boc group or fragments thereof. Common losses include the loss of isobutene (56 Da) or the entire Boc group (100 Da).[9] The specific fragmentation pattern will also depend on the structure of the amino acid residue.

Purification of Boc-Protected Thioamides

Purification of Boc-protected thioamides is commonly achieved by silica gel column chromatography. The choice of eluent depends on the polarity of the compound. A mixture of ethyl acetate and hexanes is often a good starting point. For more polar compounds, methanol in dichloromethane can be used.

Reversed-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique for the purification of Boc-protected thioamides, especially for peptide-related structures.

General RP-HPLC Protocol:

• Column: A C18 stationary phase is commonly used.

• Mobile Phase: A gradient of acetonitrile in water, both containing 0.1% trifluoroacetic acid (TFA), is a standard mobile phase system.

• Detection: UV detection at a wavelength corresponding to the absorbance of the thioamide (around 265 nm) or the peptide backbone is typically employed.

• Purification: The crude product is dissolved in a minimal amount of the initial mobile phase, filtered, and injected onto the column. Fractions are collected and analyzed for purity.

Role as Amide Bioisosteres in Drug Design

The substitution of an amide with a thioamide is a key strategy in drug design to modulate the physicochemical and biological properties of a lead compound. This bioisosteric replacement can lead to enhanced metabolic stability, altered receptor binding affinity, and improved cell permeability.

The role of thioamides as bioisosteres of amides in drug design.

Conclusion

Boc-protected thioamides are versatile building blocks with a unique set of physicochemical properties that make them valuable in modern organic and medicinal chemistry. Their synthesis is well-established, and their characteristic spectroscopic signatures allow for straightforward identification. The stability profile of the Boc group, combined with the modified properties of the thioamide functionality, offers a powerful strategy for the design and synthesis of novel peptides and small molecule therapeutics. This guide provides a foundational understanding of these important compounds for researchers in the field.

References

• 1. rsc.org [rsc.org]
• 2. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. ijcr.info [ijcr.info]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for the synthesis of tert-butyl N-(3-amino-3-thioxopropyl)carbamate, a compound of interest in various research and development applications. The synthesis is presented as a two-step process, commencing with the protection of 3-aminopropionitrile, followed by the thionation of the resulting nitrile intermediate.

Overall Synthesis Pathway

The proposed synthesis pathway involves two key transformations:

• N-Boc Protection: The primary amine of 3-aminopropionitrile is protected with a tert-butoxycarbonyl (Boc) group to yield tert-butyl (2-cyanoethyl)carbamate.

• Thionation: The nitrile group of the Boc-protected intermediate is converted to a thioamide to afford the final product, tert-butyl N-(3-amino-3-thioxopropyl)carbamate.

Experimental Protocols

Step 1: Synthesis of tert-Butyl (2-cyanoethyl)carbamate

This procedure details the protection of the primary amine of 3-aminopropionitrile using di-tert-butyl dicarbonate (Boc anhydride).

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Volume/Mass
3-Aminopropionitrile	70.09	50.0	3.51 g
Di-tert-butyl dicarbonate	218.25	55.0	12.0 g
Triethylamine (Et₃N)	101.19	60.0	8.35 mL
Dichloromethane (CH₂Cl₂)	-	-	100 mL
Saturated aq. NaHCO₃ solution	-	-	50 mL
Brine	-	-	50 mL
Anhydrous MgSO₄	-	-	As needed

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 3-aminopropionitrile (3.51 g, 50.0 mmol) and dissolve in dichloromethane (100 mL).

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (8.35 mL, 60.0 mmol) to the stirred solution.

• In a separate beaker, dissolve di-tert-butyl dicarbonate (12.0 g, 55.0 mmol) in a minimal amount of dichloromethane and add it dropwise to the reaction mixture at 0 °C over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution (50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield tert-butyl (2-cyanoethyl)carbamate as a colorless oil or white solid.

Step 2: Synthesis of tert-Butyl N-(3-Amino-3-thioxopropyl)carbamate

This protocol describes the thionation of the nitrile group of tert-butyl (2-cyanoethyl)carbamate using Lawesson's reagent to yield the final product. The use of Lawesson's reagent is a common method for the conversion of amides and nitriles to their corresponding thio-analogs.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mmol)	Mass
tert-Butyl (2-cyanoethyl)carbamate	170.22	20.0	3.41 g
Lawesson's Reagent	404.47	12.0	4.85 g
Toluene	-	-	100 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add tert-butyl (2-cyanoethyl)carbamate (3.41 g, 20.0 mmol) and Lawesson's reagent (4.85 g, 12.0 mmol).

• Add dry toluene (100 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by TLC. The reaction of nitriles with Lawesson's reagent can be facilitated by the addition of a Lewis acid like BF₃·OEt₂.[2]

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford tert-butyl N-(3-amino-3-thioxopropyl)carbamate.

Quantitative Data Summary

The following table summarizes the expected yields for each step of the synthesis. These are typical yields for such reactions and may vary based on experimental conditions.

Step	Product	Starting Material	Typical Yield Range (%)
1	tert-Butyl (2-cyanoethyl)carbamate	3-Aminopropionitrile	80 - 95
2	tert-Butyl N-(3-amino-3-thioxopropyl)carbamate	tert-Butyl (2-cyanoethyl)carbamate	60 - 85

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

A Technical Guide to Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate: Synthesis, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (CAS Number: 77152-97-7), a bifunctional molecule with potential applications in medicinal chemistry and drug development. While specific experimental data for this compound is limited in publicly accessible literature, this document extrapolates its properties, potential synthesis, and applications based on the well-established chemistry of its constituent functional groups: a Boc-protected amine and a primary thioamide. This guide covers its chemical and physical properties, a proposed synthetic protocol, and explores its potential roles as a versatile building block in areas such as peptide modification and the design of novel therapeutics.

Chemical and Physical Properties

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a carbamate derivative containing a terminal thioamide group. The presence of both a protected amine and a reactive thioamide moiety makes it an interesting candidate for sequential chemical modifications.

Property	Value	Reference
CAS Number	77152-97-7	[1]
Molecular Formula	C₈H₁₆N₂O₂S	[1][2]
Molecular Weight	204.29 g/mol	[2]
IUPAC Name	tert-butyl N-(3-amino-3-thioxopropyl)carbamate
Synonyms	(2-Thiocarbamoylethyl)carbamic acid tert-butyl ester, 3-(Tert-butoxycarbonylamino)thiopropionamide
InChI Key	OBDMXQCRRWGEQM-UHFFFAOYSA-N	[2]
SMILES	CC(C)(C)OC(=O)NCCC(N)=S

Synthesis

Proposed Synthetic Pathway

The most common method for converting a primary amide to a primary thioamide is through the use of a thionating agent, with Lawesson's reagent being a prominent example for its mild conditions and high yields.[3]

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Thionation of Tert-Butyl N-(3-amino-3-oxopropyl)carbamate

This protocol is a general procedure and may require optimization for specific laboratory conditions.

Materials:

• Tert-Butyl N-(3-amino-3-oxopropyl)carbamate (1.0 eq)

• Lawesson's Reagent (0.5 eq)[3]

• Anhydrous Toluene

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Tert-Butyl N-(3-amino-3-oxopropyl)carbamate in anhydrous toluene.

• Addition of Thionating Agent: Add Lawesson's reagent to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[3]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Potential Applications in Drug Development

The thioamide functional group is a valuable moiety in medicinal chemistry, often employed as a bioisosteric replacement for the amide bond.[4][5][6] This substitution can lead to significant changes in the physicochemical and pharmacological properties of a molecule.

Role as a Bioisostere

Thioamides are structurally similar to amides but exhibit different electronic and steric properties.[4][6] Replacing an amide with a thioamide can:

• Increase Lipophilicity: The larger van der Waals radius of sulfur compared to oxygen can enhance membrane permeability.[5][6]

• Alter Hydrogen Bonding: Thioamides are better hydrogen bond donors but weaker acceptors than their amide counterparts.[4] This can modulate interactions with biological targets.

• Enhance Metabolic Stability: The thioamide bond can be more resistant to enzymatic hydrolysis compared to the amide bond, potentially increasing the half-life of a drug.[5]

Caption: Bioisosteric replacement of an amide with a thioamide.

Versatile Chemical Handle

The bifunctional nature of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate allows for its use as a versatile linker or building block in the synthesis of more complex molecules. The Boc-protected amine provides an orthogonal protecting group strategy, allowing for selective deprotection and subsequent conjugation.

Caption: Potential synthetic utility workflow.

Conclusion

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate represents a potentially valuable, yet underexplored, building block for medicinal chemistry and drug discovery. Its unique combination of a protected amine and a thioamide functional group offers opportunities for the synthesis of novel compounds with potentially improved pharmacological profiles. While specific experimental data remains scarce, the well-documented chemistry of thioamides provides a strong foundation for its proposed synthesis and applications. Further research into the reactivity and biological activity of this compound is warranted to fully elucidate its potential in the development of new therapeutics.

References

• 1. 77152-97-7 | Tert-butyl n-(3-amino-3-thioxopropyl)carbamate | Tetrahedron [thsci.com]
• 2. TERT-BUTYL N-(3-AMINO-3-THIOXOPROPYL)CARBAMATE | CAS: 77152-97-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 3. benchchem.com [benchchem.com]
• 4. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Unlocking the potential of the thioamide group in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]

The Rising Profile of Thioamide-Containing Carbamates: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the thioamide functional group into carbamate scaffolds has emerged as a promising avenue in medicinal chemistry. This substitution can significantly modulate the physicochemical and biological properties of the parent carbamate, leading to enhanced potency, altered selectivity, and improved pharmacokinetic profiles. This technical guide provides an in-depth overview of the biological activities of thioamide-containing carbamates, focusing on their synthesis, mechanisms of action, and therapeutic potential. It is designed to be a comprehensive resource for researchers actively engaged in the discovery and development of novel therapeutics.

Synthesis of Thioamide-Containing Carbamates

The synthesis of thioamide-containing carbamates typically involves the thionation of a pre-existing carbamate or the reaction of a thioisocyanate with an alcohol. A general approach involves the use of Lawesson's reagent or phosphorus pentasulfide (P₄S₁₀) to convert the carbonyl group of a carbamate into a thiocarbonyl group.

General Experimental Protocol: Thionation of a Carbamate using Lawesson's Reagent

• Dissolution: Dissolve the starting carbamate (1 equivalent) in a dry, inert solvent such as toluene or dioxane under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Thionating Agent: Add Lawesson's reagent (0.5-1.0 equivalents) to the solution. The reaction is often performed at elevated temperatures.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired thioamide-containing carbamate.

Biological Activities and Quantitative Data

Thioamide-containing carbamates have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and enzyme inhibitory effects. The replacement of the oxygen atom with sulfur in the carbamate moiety can lead to altered hydrogen bonding capabilities and increased lipophilicity, which can significantly impact target binding and cell permeability.

Anticancer Activity

Several studies have highlighted the potential of thioamide-containing carbamates as anticancer agents. Their mechanism of action often involves the induction of apoptosis and the inhibition of key cellular processes in cancer cells.

Compound Class	Cell Line	Activity Metric	Value	Reference
Carbamothioyl-furan-2-carboxamides	HepG2 (Liver)	% Cell Viability (20 µg/mL)	33.29 - 82.81	[1]
Carbamothioyl-furan-2-carboxamides	Huh-7 (Liver)	% Cell Viability (20 µg/mL)	45.09 - 78.91	[1]
Carbamothioyl-furan-2-carboxamides	MCF-7 (Breast)	% Cell Viability (20 µg/mL)	41.81 - 80.12	[1]
Thiophene Carboxamides	Hep3B (Liver)	IC50 (µM)	5.46 - >50	[2][3]
Piperazine N-thioamides	MDA-PATC53 (Pancreatic)	IC50 (µM)	0.73 ± 0.08 - >10	[4]
Piperazine N-thioamides	PL45 (Pancreatic)	IC50 (µM)	1.14 ± 0.11 - >10	[4]
Pyrazolinethioamides	A549 (Lung)	IC50 (µM)	13.49 ± 0.17	[4]
Pyrazolinethioamides	HeLa (Cervical)	IC50 (µM)	17.52 ± 0.25	[4]

Antimicrobial Activity

The antimicrobial properties of thioamide-containing carbamates have also been investigated, with some compounds showing promising activity against various bacterial and fungal strains.

Compound Class	Microbial Strain	Activity Metric	Value (µg/mL)	Reference
Carbamothioyl-furan-2-carboxamides	S. aureus	MIC	270 - >300	[5]
Carbamothioyl-furan-2-carboxamides	E. coli	MIC	300	[5]
Carbamothioyl-furan-2-carboxamides	Fungal Strains	MIC	122.1 - 186	[5]
N-piperidine thioamides	MRSA	MIC	30	[4]
Thioamide-containing urease inhibitors	S. aureus	MIC50	< 0.003 - 0.097	[4]
Thioamide-containing urease inhibitors	S. epidermidis	MIC50	< 0.003 - 0.097	[4]
Thioamide-containing urease inhibitors	P. aeruginosa	MIC50	< 0.003 - 0.097	[4]
Thioamide-containing urease inhibitors	E. coli	MIC50	< 0.003 - 0.097	[4]

Enzyme Inhibitory Activity

Thioamide-containing carbamates have been explored as inhibitors of various enzymes, including cholinesterases and kinases.

Compound Class	Enzyme	Activity Metric	Value (µM)	Reference
Salicylanilide N,N-disubstituted thiocarbamates	Acetylcholinesterase (AChE)	IC50	38.98
Salicylanilide N,N-disubstituted carbamates	Butyrylcholinesterase (BChE)	IC50	1.60
Piperazine N-thioamides	CDK1	IC50	0.0422 - 0.6219	[4]
Piperazine N-thioamides	CDK2	IC50	0.0422 - 0.6219	[4]
Piperazine N-thioamides	CDK5	IC50	0.0422 - 0.6219	[4]
Thioamide-containing EGFR inhibitors	EGFR	IC50	0.095 - 0.34	[4]

Experimental Workflows and Methodologies

A systematic approach is crucial for the synthesis and biological evaluation of thioamide-containing carbamates. The following diagram illustrates a general experimental workflow.

General experimental workflow for the development of thioamide-containing carbamates.

Detailed Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to screen for AChE inhibitors.[6][7][8]

Materials:

• 0.1 M Phosphate Buffer (pH 8.0)

• 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution in phosphate buffer

• 14 mM acetylthiocholine iodide (ATCI) solution in deionized water

• Acetylcholinesterase (AChE) solution

• Test compound solutions at various concentrations

• 96-well microplate

• Microplate reader

Procedure:

• Plate Setup:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

  • Control (100% activity): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL solvent for the test compound.

  • Test Sample: 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL test compound solution.

• Pre-incubation: Add the buffer, AChE solution, DTNB, and test compound/solvent to the respective wells. Mix gently and incubate the plate for 10 minutes at 25°C.[6]

• Reaction Initiation: Add 10 µL of ATCI solution to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the increase in absorbance at 412 nm every minute for 10-15 minutes.[6]

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) for each well from the linear portion of the absorbance vs. time curve.

  • Correct for non-enzymatic hydrolysis by subtracting the rate of the blank from the rates of the control and test samples.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[6]

Detailed Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability.[9]

Materials:

• Cells in culture

• Complete culture medium

• Test compound solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Remove the culture medium and add fresh medium containing various concentrations of the test compound. Include appropriate vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours.[10]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (medium only) from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration.

Signaling Pathways

The biological effects of thioamide-containing carbamates can be attributed to their interaction with various cellular signaling pathways. While specific pathways for this class of compounds are still under active investigation, the modulation of pathways such as the Nrf2-ARE signaling pathway, which is a key regulator of cellular defense against oxidative stress, has been implicated for carbamates in general.[11][12]

The Nrf2-ARE signaling pathway, a potential target for thioamide-containing carbamates.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by Keap1, leading to its ubiquitination and subsequent degradation by the proteasome.[11] Oxidative stress, which can be induced by certain bioactive compounds, leads to a conformational change in Keap1, releasing Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various genes.[12] This leads to the transcription of a battery of cytoprotective genes encoding antioxidant and detoxification enzymes, thereby protecting the cell from oxidative damage. The ability of thioamide-containing carbamates to modulate this and other signaling pathways is a key area of ongoing research.

Conclusion and Future Directions

Thioamide-containing carbamates represent a versatile and promising class of bioactive molecules with demonstrated potential in anticancer, antimicrobial, and enzyme-inhibitory applications. The isosteric replacement of oxygen with sulfur in the carbamate linkage provides a powerful tool for fine-tuning the pharmacological properties of these compounds. Future research in this area should focus on elucidating the specific molecular targets and signaling pathways modulated by this unique chemical scaffold. The development of more efficient and stereoselective synthetic methodologies will further accelerate the exploration of the vast chemical space of thioamide-containing carbamates, paving the way for the discovery of novel and more effective therapeutic agents. The comprehensive data and protocols presented in this guide are intended to serve as a valuable resource for researchers dedicated to advancing this exciting field of drug discovery.

References

• 1. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Mechanism of Action of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a bifunctional molecule primarily utilized as a chemical linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] Unlike traditional small-molecule drugs that act through occupancy-driven inhibition of protein function, this compound does not possess an intrinsic pharmacological mechanism of action. Instead, its significance lies in its structural role within a PROTAC, a heterobifunctional molecule designed to hijack the cell's natural protein degradation machinery to eliminate specific proteins of interest.[2][3]

This technical guide will elucidate the indirect mechanism of action of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate by detailing its function as a PROTAC linker. We will explore the general mechanism of PROTACs, their application in targeting key cancer-related proteins such as the Androgen Receptor (AR) and Bromodomain and Extra-Terminal (BET) proteins, the signaling pathways involved, and the experimental protocols for their synthesis and evaluation.

Core Mechanism of Action: The PROTAC Cycle

The fundamental role of a linker derived from Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is to connect two distinct ligands: one that binds to a target protein of interest (POI) and another that recruits an E3 ubiquitin ligase.[2] This connection facilitates the formation of a ternary complex between the POI and the E3 ligase, initiating a cascade of events that leads to the degradation of the POI.[4] This process is catalytic, as the PROTAC molecule is released after inducing ubiquitination and can engage in further degradation cycles.[2]

The key steps in the PROTAC-mediated protein degradation cycle are:

• Ternary Complex Formation: The PROTAC molecule simultaneously binds to the POI and an E3 ligase, bringing them into close proximity.[4] The length, flexibility, and chemical composition of the linker are critical for the stability and geometry of this ternary complex.[2][5]

• Ubiquitination: Once the ternary complex is formed, the E3 ligase facilitates the transfer of ubiquitin molecules from a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the POI.[2]

• Proteasomal Degradation: The polyubiquitinated POI is then recognized by the 26S proteasome, which unfolds and degrades the protein into smaller peptides.[5]

• PROTAC Recycling: The PROTAC molecule is released from the complex and can bind to another POI and E3 ligase, continuing the degradation cycle.[2]

Caption: The catalytic cycle of PROTAC-mediated protein degradation.

Application in Targeting Specific Proteins

Androgen Receptor (AR) Degradation

The Androgen Receptor (AR) is a crucial driver of prostate cancer development and progression.[6] Upon binding to androgens like testosterone and dihydrotestosterone (DHT), the AR translocates to the nucleus, where it acts as a transcription factor to regulate genes involved in cell proliferation and survival.[7][8] In castration-resistant prostate cancer (CRPC), AR signaling can remain active despite low androgen levels, often due to AR gene amplification, mutations, or the expression of splice variants.[7]

PROTACs that target AR for degradation have emerged as a promising therapeutic strategy to overcome resistance to traditional AR antagonists.[9] These PROTACs typically consist of an AR ligand, a linker derived from molecules like Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate, and an E3 ligase ligand (e.g., for Cereblon or VHL).[10] By degrading the AR protein, these PROTACs can effectively shut down AR signaling.[9]

AR Signaling Pathway and Disruption by AR-targeting PROTACs

Caption: Simplified Androgen Receptor signaling pathway and its disruption by an AR-targeting PROTAC.

Quantitative Data for AR-Targeting PROTACs

Compound	E3 Ligase Ligand	Target Cell Line	DC50 (nM)	Dmax (%)	Citation
ARV-110	Cereblon	VCaP	0.9	>95	[11]
ARD-61	VHL	T47D	0.17	~95	[9]
ARV-766	Cereblon	LNCaP (LBD mutations)	N/A (PSA decline >50% in 43% of patients)	N/A	[12]

DC50: Concentration for 50% maximal degradation; Dmax: Maximum degradation.

Bromodomain and Extra-Terminal (BET) Protein Degradation

The BET family of proteins (BRD2, BRD3, and BRD4) are epigenetic "readers" that bind to acetylated lysine residues on histones and other proteins.[13][14] They play a critical role in regulating gene transcription, including that of key oncogenes like c-MYC.[15] Inhibition of BET proteins has shown therapeutic potential in various cancers.[16] PROTACs that target BET proteins for degradation offer a more profound and sustained suppression of their activity compared to small-molecule inhibitors.[15] A notable example is ARV-771, a BET degrader that utilizes a linker derived from a carbamate building block to connect the BET inhibitor JQ1 to a VHL ligand.[1][15]

BET Protein Signaling and Disruption by BET-targeting PROTACs

Caption: Role of BET proteins in transcriptional regulation and its disruption by a BET-targeting PROTAC.

Quantitative Data for BET-Targeting PROTACs

Compound	E3 Ligase Ligand	Target Cell Line	DC50 (nM)	Dmax (%)	Citation
ARV-771	VHL	22Rv1 (CRPC)	<1	>90	[15]
dBET1	Cereblon	HEK293	N/A	~80 (cMyc loss)	[17]
MZ1	VHL	HEK293	N/A	~50 (cMyc loss)	[17]
ARV-825	Cereblon	22Rv1 (CRPC)	<1	>90	[15]

Experimental Protocols

Protocol 1: General Synthesis of a PROTAC using a Carbamate Linker

This protocol outlines a general method for the synthesis of a PROTAC involving a carbamate linker. It is a two-step process involving the coupling of the POI ligand and the E3 ligase ligand to the deprotected linker.

Materials:

• Tert-Butyl N-(3-aminopropyl)carbamate

• POI ligand with a carboxylic acid functional group (POI-COOH)

• E3 ligase ligand with a carboxylic acid functional group (E3-COOH)

• Dichloromethane (DCM) or 1,4-dioxane

• Trifluoroacetic acid (TFA) or HCl in dioxane

• N,N-Dimethylformamide (DMF)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Preparative HPLC system

Procedure:

Step 1: Boc-Deprotection of the Linker

• Dissolve Tert-Butyl N-(3-aminopropyl)carbamate (1.0 eq) in DCM or 1,4-dioxane.

• Add an excess of TFA or a saturated solution of HCl in dioxane.

• Stir the reaction at room temperature for 1-2 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Remove the solvent under reduced pressure. The resulting 1,3-diaminopropane salt can often be used in the next step without further purification.

Step 2: Sequential Amide Coupling

• First Coupling:

  • Dissolve the POI-COOH (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq) and DIPEA (2.0 eq) and stir for 15 minutes to activate the carboxylic acid.

  • Add a solution of the deprotected 1,3-diaminopropane from Step 1 (~1.2 eq) in DMF to the reaction mixture.

  • Stir at room temperature for 2-4 hours. Monitor by LC-MS.

  • Purify the mono-coupled intermediate by preparative HPLC.

• Second Coupling:

  • Dissolve the purified intermediate (1.0 eq) and the E3-COOH (1.1 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq) and stir for 15 minutes.

  • Stir the reaction at room temperature for 4-12 hours. Monitor by LC-MS.

  • Upon completion, purify the final PROTAC by preparative HPLC.

Protocol 2: Evaluation of PROTAC-induced Protein Degradation by Western Blot

This protocol is used to determine the concentration-dependent degradation of a target protein (DC50) and the maximum degradation (Dmax) induced by a PROTAC.

Materials:

• Cancer cell line expressing the target protein

• Complete cell culture medium

• PROTAC stock solution (e.g., 10 mM in DMSO)

• Vehicle control (DMSO)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Procedure:

• Cell Treatment:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM) or DMSO as a vehicle control for a specified time (e.g., 24 hours).

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extracts.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein samples to the same concentration and prepare them with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein and the loading control overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and visualize the protein bands using a chemiluminescence substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using software like ImageJ.

  • Normalize the target protein band intensity to its corresponding loading control band.

  • Plot the normalized protein levels against the PROTAC concentration to determine the DC50 and Dmax.

Experimental Workflow for PROTAC Synthesis and Evaluation

Caption: A general experimental workflow for the synthesis and evaluation of a PROTAC.

Conclusion

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and its analogs are not pharmacologically active in themselves but are crucial components in the rapidly advancing field of targeted protein degradation. As bifunctional linkers, they are central to the design and synthesis of PROTACs, enabling the creation of heterobifunctional molecules that can selectively eliminate disease-causing proteins. Understanding the role of this linker within the broader mechanism of PROTAC action is essential for the development of this novel therapeutic modality, which holds the promise of targeting proteins previously considered "undruggable" and overcoming drug resistance in various diseases, including cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. The Essential Role of Linkers in PROTACs [axispharm.com]
• 4. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Androgen Receptor Signaling in Prostate Cancer and Therapeutic Strategies | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. A highly potent PROTAC androgen receptor (AR) degrader ARD-61 effectively inhibits AR-positive breast cancer cell growth in vitro and tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. PROTAC-Based AR Degrader's Impact on Prostate Cancer [oncodna.com]
• 12. targetedonc.com [targetedonc.com]
• 13. BET Family Protein BRD4: An Emerging Actor in NFκB Signaling in Inflammation and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. BET Proteins Exhibit Transcriptional and Functional Opposition in the Epithelial-to-mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

The Thioamide Isostere: A Technical Guide to Unlocking New Potential in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The amide bond is a cornerstone of molecular structure in a vast number of pharmaceuticals. However, its susceptibility to enzymatic hydrolysis and its influence on physicochemical properties can present significant challenges in drug development. The bioisosteric replacement of an amide with a thioamide has emerged as a powerful strategy to overcome these limitations. This technical guide provides an in-depth exploration of the role of thioamides as amide isosteres in modern drug discovery. It covers the fundamental physicochemical differences between amides and thioamides, detailed synthetic protocols, methodologies for biological evaluation, and a review of their application in various therapeutic areas. Through quantitative data, detailed experimental workflows, and pathway visualizations, this guide serves as a comprehensive resource for researchers looking to leverage the unique properties of thioamides to design more effective and resilient drug candidates.

Introduction: The Amide Challenge and the Thioamide Solution

The amide functional group is prevalent in pharmaceuticals due to its ability to form key hydrogen bonds with biological targets.[1] However, this ubiquity also presents challenges, primarily related to metabolic instability through hydrolysis by proteases and amidases, which can lead to poor pharmacokinetic profiles.[2] Bioisosteric replacement, a strategy in medicinal chemistry to swap one functional group for another with similar steric and electronic properties, offers a solution. The thioamide, where the carbonyl oxygen of an amide is replaced by a sulfur atom, is a classic and increasingly utilized isostere.[3]

This substitution, while seemingly subtle, imparts significant changes to the molecule's properties. Thioamides generally exhibit increased metabolic stability, altered hydrogen bonding capabilities, and modified lipophilicity, which can collectively lead to improved potency, selectivity, and pharmacokinetic profiles.[4][5] Several therapeutic agents containing the thioamide motif have been approved for clinical use, highlighting the real-world impact of this isosteric replacement.[3]

Physicochemical Properties: A Comparative Analysis

The substitution of oxygen with the larger, less electronegative sulfur atom fundamentally alters the physicochemical properties of the amide bond. These differences are critical to the functional advantages of thioamide isosteres.[3]

Property	Amide (-C=O)	Thioamide (-C=S)	Implication in Drug Design
C=X Bond Length	~1.23 Å[4]	~1.71 Å[4]	Alters molecular geometry and can impact binding to target proteins.
Hydrogen Bonding	Strong H-bond acceptor (Oxygen)	Weaker H-bond acceptor (Sulfur)[3]	Can modulate target binding affinity and selectivity.
Weaker H-bond donor (N-H)	Stronger H-bond donor (N-H)[3]	Can lead to novel or enhanced interactions with the biological target.
Dipole Moment	Lower	Higher[6]	Influences solubility and interactions with polar environments.
Lipophilicity (logP/logD)	Generally lower	Generally higher[5]	Can improve membrane permeability and bioavailability.[7]
Metabolic Stability	Susceptible to hydrolysis	More resistant to hydrolysis[4]	Leads to longer half-life and improved pharmacokinetic profiles.
pKa of N-H	Higher	Lower (more acidic)[8]	Affects the ionization state and potential for ionic interactions.

Synthesis of Thioamides: Experimental Protocols

The most common method for the synthesis of thioamides is the thionation of the corresponding amide using a sulfur-transfer reagent. Lawesson's reagent is a widely used, mild, and efficient thionating agent that often provides high yields.[9]

General Protocol for Thioamide Synthesis using Lawesson's Reagent

This protocol describes a general procedure for the thionation of a secondary amide on a 1.0 mmol scale.

Materials:

• Starting Amide (1.0 mmol, 1.0 equiv)

• Lawesson's Reagent (0.6 mmol, 0.6 equiv)

• Anhydrous Toluene (5 mL)

• Round-bottom flask (25 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a 25 mL round-bottom flask, add the starting amide (1.0 mmol) and Lawesson's reagent (0.6 mmol).

• Add anhydrous toluene (5 mL) to the flask.

• Place the flask in a heating mantle or oil bath and attach a reflux condenser.

• Heat the reaction mixture to reflux (approximately 110 °C for toluene) with stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amide is consumed (typically 2-6 hours).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to obtain the pure thioamide.

• Characterize the final product by NMR and mass spectrometry.

Safety Note: Lawesson's reagent has a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

Diagram: Experimental Workflow for Thioamide Synthesis

Caption: A step-by-step workflow for the synthesis of thioamides from amides.

Biological Evaluation: Methodologies and Protocols

The biological evaluation of thioamide-containing compounds involves a range of assays to determine their activity, potency, and mechanism of action.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. It is commonly used to determine the cytotoxic effects of potential anticancer compounds.[10]

Materials:

• Cancer cell line of interest

• 96-well plates

• Complete culture medium

• Test thioamide compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the thioamide compound in complete culture medium.

• Remove the medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO).

• Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• Carefully remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability as (Absorbance of treated cells / Absorbance of control cells) x 100 and determine the IC50 value.[10]

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common luminescence-based assay for determining the IC50 value of a test compound against a target kinase, such as EGFR. The assay measures the amount of ATP remaining after the kinase reaction.[11]

Materials:

• Target kinase (e.g., recombinant human EGFR)

• Kinase substrate (e.g., a specific peptide)

• Kinase assay buffer

• ATP

• Test thioamide inhibitor

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test thioamide inhibitor in DMSO.

• In a white 96-well plate, add 5 µL of the diluted inhibitor or DMSO (for controls).

• Prepare a master mix containing the kinase and its substrate in the kinase assay buffer. Add 10 µL of this mix to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution (at a concentration near the Km for the kinase).

• Incubate the plate at room temperature for 60 minutes.

• Add 25 µL of the luminescence-based ATP detection reagent to each well to stop the reaction and generate a luminescent signal.

• Incubate for 10 minutes at room temperature to stabilize the signal.

• Measure the luminescence using a luminometer.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.[11]

Diagram: Drug Discovery Workflow for Thioamide Isosteres

References

• 1. scispace.com [scispace.com]
• 2. drughunter.com [drughunter.com]
• 3. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Bioisosteres for Overcoming Property Issues: Prospective Methodologies are in Need - PRISM BioLab [prismbiolab.com]
• 8. Bioisosterism - Drug Design Org [drugdesign.org]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to Boc Protection in Thioamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tert-butyloxycarbonyl (Boc) group is a cornerstone of protecting group chemistry, widely employed in peptide synthesis and medicinal chemistry for the temporary masking of amine functionalities. Its application to thioamides, sulfur isosteres of amides, presents unique challenges and opportunities. Thioamides are valuable functional groups in their own right, serving as key intermediates in heterocyclic synthesis and as amide bond mimics with distinct biological and physicochemical properties. This technical guide provides a comprehensive overview of the introduction of the Boc protecting group in thioamide synthesis, detailing established experimental protocols, addressing the critical issue of stability and deprotection, and presenting quantitative data to inform methodological choices.

Introduction: The Role of Boc Protection in Thioamide Chemistry

Thioamides are important structural motifs in a variety of biologically active compounds and serve as versatile synthetic intermediates.[1] The protection of the nitrogen atom within the thioamide functional group is often a necessary step in multi-step synthetic sequences to prevent unwanted side reactions. The Boc group is a popular choice due to its stability under a wide range of basic and nucleophilic conditions.[2]

However, the thioamide moiety itself is sensitive to the strongly acidic conditions typically used for Boc group removal, such as trifluoroacetic acid (TFA).[3] This acid lability can lead to degradation of the thioamide, necessitating the use of milder deprotection strategies. This guide will explore two primary pathways for accessing N-Boc protected thioamides and delve into the nuances of their subsequent deprotection.

Synthetic Pathways to N-Boc-Thioamides

There are two principal strategies for the synthesis of N-Boc protected thioamides:

• Pathway A: Thionation of a pre-synthesized N-Boc protected amide.

• Pathway B: Direct N-protection of a pre-existing thioamide.

The choice between these pathways often depends on the availability of starting materials and the overall synthetic strategy.

Pathway A: Thionation of N-Boc-Amides with Lawesson's Reagent

The conversion of an amide to a thioamide is most commonly achieved using Lawesson's Reagent (2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide).[4] This method is generally efficient and applicable to a wide range of substrates, including those already bearing a Boc protecting group.

Caption: General workflow for the thionation of an N-Boc-amide.[5]

This protocol describes a general procedure for the thionation of an N-Boc protected amide on a 1.0 mmol scale.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the N-Boc-amide (1.0 mmol, 1.0 equiv) in anhydrous toluene (5-10 mL).

• Reagent Addition: Add Lawesson's Reagent (0.5-0.6 mmol, 0.5-0.6 equiv) to the solution.

• Reaction: Heat the reaction mixture to reflux (approx. 110 °C for toluene).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amide is completely consumed (typically 2-4 hours).

• Work-up: Allow the mixture to cool to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to separate the desired thioamide from phosphorus byproducts.

Substrate (Amide)	Thionating Agent	Solvent	Conditions	Yield (%)	Reference
N-Boc-benzamide	Lawesson's Reagent	Toluene	Reflux, 3h	85-95	[6]
N-Boc-pyrrolidinone	Lawesson's Reagent	THF	rt, 30 min	86	[5]
Various N-Boc-amides	Lawesson's Reagent	Toluene	100 °C, 2h	70-98	[6]

Pathway B: Direct N-tert-Butoxycarbonylation of Thioamides

An alternative and highly effective method involves the direct protection of a pre-synthesized thioamide using di-tert-butyl dicarbonate (Boc₂O) in the presence of a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[7] This approach is particularly useful when the thioamide starting material is readily available. This method can be tuned to produce either mono-Boc or di-Boc protected thioamides by adjusting the stoichiometry of the Boc-anhydride.

Caption: Direct N-Boc protection of primary and secondary thioamides.[7]

The reaction is believed to proceed via an initial S-tert-butoxycarbonylation, followed by a rapid S-to-N acyl transfer.[7] The resulting N,N-di-Boc thioamides are particularly interesting as the two electron-withdrawing Boc groups destabilize the C-N amide bond resonance, making them highly activated for subsequent nucleophilic acyl substitution reactions.

The following is a general procedure for the synthesis of N,N-di-Boc-thiobenzamide.

• Setup: To an oven-dried flask equipped with a stir bar, add primary thiobenzamide (2.0 mmol, 1.0 equiv), DMAP (0.10 mmol, 5 mol%), and anhydrous THF (10 mL, to make a 0.2 M solution).

• Reagent Addition: Cool the mixture to 0 °C with an ice bath. Add di-tert-butyl dicarbonate (Boc₂O) (5.0 mmol, 2.5 equiv) dropwise with vigorous stirring.

• Reaction: Allow the reaction to warm to room temperature (25 °C) and stir for 15 hours.

• Work-up: Dilute the reaction mixture with ethyl acetate (50 mL). Wash the organic layer with water (1 x 30 mL) and brine (1 x 30 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by silica gel column chromatography.

Substrate (Thioamide)	Boc₂O (equiv)	Product	Yield (%)	Reference
Secondary Thioamides	1.1	N-mono-Boc-thioamides	40-95	[7]
Primary Thioamides	2.5	N,N-di-Boc-thioamides	45-71	[7]

Stability and Deprotection of N-Boc-Thioamides

The stability of the Boc group is well-characterized; it is robust under basic, nucleophilic, and reductive conditions but is readily cleaved by strong acids.[2] This acid-lability, however, poses a significant problem when the Boc group is attached to a thioamide.

The Challenge of Acidic Deprotection

Standard Boc deprotection protocols, such as using 20-50% trifluoroacetic acid (TFA) in dichloromethane (DCM), can lead to the degradation of the thioamide functional group.[3] The thioamide moiety is itself acid-labile, and exposure to strong acids can result in side reactions like dethioxylation (conversion back to the amide) or complete hydrolysis. Yields for acidolytic Boc deprotection of thioxo-peptides have been reported to be as low as 10-65%.[3]

Caption: Outcome of standard acidic deprotection of N-Boc-thioamides.

A Milder Approach: Lewis Acid-Mediated Deprotection

To circumvent the issue of thioamide degradation, milder deprotection methods are required. The use of the Lewis acid tin(IV) chloride (SnCl₄) in organic solvents has been reported as an extremely mild and effective reagent for cleaving the Boc group in the presence of an acid-sensitive thioamide moiety, providing the desired products in excellent yields.

The proposed mechanism involves the formation of a chelate between the SnCl₄ and the Boc-carbamate, which facilitates the solvolytic loss of isobutene and CO₂. It is also suggested that the deprotected product forms a complex with the Lewis acid, which enhances the stability of the thioamide in the reaction mixture.[3]

The following protocol is based on the deprotection of Boc-Ala-ψ[CS-NH]-Pro-Phe-NHNp as described in the literature.[3]

• Setup: Dissolve the N-Boc-protected thioamide (1 equiv) in an anhydrous organic solvent such as dichloromethane or nitromethane.

• Reagent Addition: Add tin(IV) chloride (SnCl₄) (at least 1.0 equiv) to the solution at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction is typically fast, with completion observed within minutes to a few hours. Monitor by TLC or HPLC.

• Work-up: Upon completion, the reaction can be worked up by precipitating the product. For example, adding the methanolic solution of the reaction product to diethyl ether can destroy the tin complex and precipitate the deprotected product.

• Purification: The product can be further purified by HPLC.

Deprotection Method	Reagents	Conditions	Outcome on Thioamides	Reference
Standard Acidic	20-50% TFA in DCM	Room Temp, 30 min - 2h	Low yields (10-65%), degradation, dethioxylation	[3]
Mild Lewis Acid	SnCl₄ (≥1 equiv)	CH₂Cl₂ or CH₃NO₂, rt	High yields, no degradation observed	[3]

Spectroscopic Characterization

The characterization of N-Boc-thioamides relies on standard spectroscopic techniques.

• ¹H NMR: The nine protons of the tert-butyl group typically appear as a sharp singlet between δ 1.4-1.5 ppm.

• ¹³C NMR: The carbonyl carbon of the Boc group appears around δ 150-153 ppm, while the quaternary carbon of the t-butyl group is observed near δ 84-85 ppm. The thiocarbonyl (C=S) carbon is significantly downfield, often appearing in the range of δ 200-210 ppm.

• IR Spectroscopy: A strong absorption band corresponding to the C=O stretch of the carbamate is typically observed around 1700 cm⁻¹. The C=S stretching vibration is weaker and appears in the region of 1200-1050 cm⁻¹.

Compound	¹H NMR (CDCl₃) δ ppm	¹³C NMR (CDCl₃) δ ppm
tert-Butyl (4-fluorophenylcarbonothioyl)(phenyl)carbamate	1.22 (s, 9H), 7.04 (d, 2H), 7.23-7.30 (m, 2H), 7.35 (d, 1H), 7.43 (d, 2H), 7.67-7.76 (m, 2H)	27.4 (C-(C H₃)₃), 84.5 (C -(CH₃)₃), 115.2 (Ar-C), 127.8 (Ar-C), 128.1 (Ar-C), 129.3 (Ar-C), 129.5 (Ar-C), 142.5 (Ar-C), 143.8 (Ar-C), 152.5 (C=O), 164.3 (Ar-C), 209.2 (C=S)

Data sourced from reference.

Conclusion

The introduction of a Boc protecting group onto a thioamide is a feasible and valuable synthetic operation. Researchers have two primary routes: the thionation of an N-Boc-amide, typically with Lawesson's reagent, or the direct N-Boc protection of a thioamide using Boc-anhydride and DMAP. The latter method also provides access to highly activated N,N-di-Boc-thioamides.

The critical consideration in this chemistry is the deprotection step. The inherent acid sensitivity of the thioamide functional group renders standard TFA-based deprotection protocols problematic, often leading to low yields and product degradation. The use of milder Lewis acid conditions, specifically with SnCl₄, has been demonstrated as a superior strategy, preserving the integrity of the thioamide moiety and affording deprotected products in high yields. This guide provides the necessary data and protocols to enable researchers to effectively utilize Boc protection in the synthesis of thioamide-containing molecules, empowering further advancements in drug discovery and materials science.

References

• 1. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bmse000668 Benzamide at BMRB [bmrb.io]
• 6. Thioacetamide Degradation Pathway [eawag-bbd.ethz.ch]
• 7. semanticscholar.org [semanticscholar.org]

Structural Analysis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a bifunctional organic molecule featuring a thioamide moiety and a Boc-protected amine. This guide provides a comprehensive structural analysis, including a plausible synthetic route, predicted spectroscopic data, and potential applications in drug discovery and organic synthesis. Detailed experimental protocols and workflow visualizations are presented to facilitate its use in a research setting.

Chemical Structure and Properties

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (CAS No. 77152-97-7) is a carbamate derivative with the molecular formula C₈H₁₆N₂O₂S.[1][2][3] Its structure consists of a propane backbone with a tert-butoxycarbonyl (Boc) protected amine at one terminus and a primary thioamide at the other. The Boc group serves as a common acid-labile protecting group for amines in organic synthesis.[4][5][6] The thioamide group, an isostere of the amide bond, imparts unique chemical properties, including altered nucleophilicity and hydrogen bonding capabilities, which are of interest in medicinal chemistry.[7]

Table 1: Predicted Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₆N₂O₂S
Molecular Weight	204.29 g/mol
XLogP3	1.2
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	5

Note: Properties are predicted based on the chemical structure.

Synthesis and Experimental Protocols

A plausible synthetic route for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate starts from the commercially available tert-Butyl N-(3-aminopropyl)carbamate.[8][9][10] The synthesis involves the thionation of the corresponding amide precursor, which can be prepared from the protected diamine.

Synthesis of the Amide Precursor: Tert-Butyl N-(3-carbamoylpropyl)carbamate

Protocol:

• Dissolve tert-Butyl N-(3-aminopropyl)carbamate (1 equivalent) in a suitable organic solvent such as dichloromethane (DCM).

• Add a base, for example, triethylamine (1.2 equivalents), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add an acylating agent, such as acetyl chloride (1.1 equivalents), dropwise while stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-Butyl N-(3-acetamidopropyl)carbamate.

Thionation to Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

The conversion of the amide to the corresponding thioamide can be achieved using various thionating agents, such as Lawesson's reagent or phosphorus pentasulfide.[11][12][13]

Protocol using Lawesson's Reagent:

• Dissolve the amide precursor (1 equivalent) in an anhydrous solvent like toluene or tetrahydrofuran (THF) under an inert atmosphere (e.g., argon).

• Add Lawesson's reagent (0.5-1.0 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Spectroscopic Analysis

The structural confirmation of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate would rely on standard spectroscopic techniques. Predicted data based on its structural motifs are summarized below.

Table 2: Predicted Spectroscopic Data

Technique	Feature	Predicted Chemical Shift/Frequency
¹H NMR	-C(CH₃)₃ (Boc)	~1.4 ppm (singlet, 9H)
-CH₂-CH₂-	~1.7-1.9 ppm (multiplet, 2H)
-CH₂-NHBoc	~3.1-3.3 ppm (multiplet, 2H)
-CH₂-C(S)NH₂	~2.8-3.0 ppm (multiplet, 2H)
-NH- (Boc)	~5.0 ppm (broad singlet, 1H)
-C(S)NH₂	~8.0-9.5 ppm (broad singlet, 2H)
¹³C NMR	-C(CH₃)₃ (Boc)	~28 ppm
-C(CH₃)₃ (Boc)	~80 ppm
-CH₂-CH₂-	~30-35 ppm
-CH₂-NHBoc	~38-42 ppm
-CH₂-C(S)NH₂	~45-50 ppm
C=O (Boc)	~156 ppm
C=S (Thioamide)	~200-210 ppm
FT-IR (cm⁻¹)	N-H Stretch (Amine)	~3300-3500 (two bands)
N-H Stretch (Carbamate)	~3300-3400
C-H Stretch (Alkyl)	~2850-2980
C=O Stretch (Carbamate)	~1680-1700[14][15]
N-H Bend (Amine)	~1600-1650
C=S Stretch (Thioamide)	~1200-1400

Note: Predicted values are based on typical ranges for the respective functional groups and data from analogous compounds.[16]

Applications in Drug Development and Research

The unique structural features of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate make it a potentially valuable building block in several areas:

• Peptidomimetics: The thioamide group can be incorporated into peptide backbones as an amide isostere to enhance metabolic stability and modulate biological activity.[7]

• Heterocyclic Synthesis: Thioamides are versatile precursors for the synthesis of various sulfur and nitrogen-containing heterocycles, which are common scaffolds in medicinal chemistry.[13]

• Linker Chemistry: The presence of a protected amine and a reactive thioamide allows for its use as a linker in the development of bioconjugates and antibody-drug conjugates (ADCs).

Visualizations

Synthetic Pathway

Caption: Plausible two-step synthesis of the target compound.

Experimental Workflow for Characterization

Caption: Workflow for the structural characterization of the synthesized compound.

Logical Relationship: Role as a Building Blockdot

References

• 1. TERT-BUTYL N-(3-AMINO-3-THIOXOPROPYL)CARBAMATE | CAS: 77152-97-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 2. fishersci.it [fishersci.it]
• 3. labware-shop.com [labware-shop.com]
• 4. [PDF] Dual protection of amino functions involving Boc | Semantic Scholar [semanticscholar.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. tert-Butyl (3-aminopropyl)carbamate | C8H18N2O2 | CID 2735700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. tert-Butyl (3-aminopropyl)carbamate | Carbamates | Ambeed.com [ambeed.com]
• 11. Thioamide synthesis by thionation [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a bifunctional organic molecule featuring a Boc-protected primary amine and a terminal thioamide group. While not a conventional reagent in standard solid-phase peptide synthesis (SPPS), its unique structure presents potential for the site-specific introduction of a thioamide moiety at the N-terminus of a peptide chain. Thioamides are valuable isosteres of amides in medicinal chemistry, often imparting increased proteolytic stability and altered receptor binding properties.[1] This document outlines a prospective application of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate as an N-terminal capping agent in SPPS and provides a detailed, hypothetical protocol for its use.

Physicochemical Data

The following table summarizes the key physicochemical properties of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Property	Value
Chemical Name	Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate
Molecular Formula	C₈H₁₆N₂O₂S
Molecular Weight	204.29 g/mol
CAS Number	77152-97-7
Appearance	(Not specified, likely a solid)
Purity	Typically ≥97%

Prospective Application: N-Terminal Thioacetylation of Peptides

The primary hypothetical application of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in SPPS is as a capping agent to introduce a thioacetyl-like group at the N-terminus of a resin-bound peptide. This modification can be valuable for:

• Enhancing Proteolytic Stability: Thioamides are generally more resistant to enzymatic cleavage than their corresponding amide bonds.[1]

• Modulating Biological Activity: The introduction of a sulfur atom can alter the electronic and steric properties of the peptide's N-terminus, potentially influencing its interaction with biological targets.

• Biophysical Probes: Thioamides can serve as useful probes for studying peptide conformation and folding due to their unique spectroscopic properties.

The Boc-protecting group on the carbamate allows for its handling and purification, and it would be cleaved during the final acidolytic cleavage of the peptide from the resin.

Experimental Protocols

Protocol 1: N-Terminal Capping of a Resin-Bound Peptide

This protocol describes a hypothetical procedure for the coupling of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate to the free N-terminus of a peptide synthesized on a solid support using standard Fmoc/tBu chemistry.

Materials:

• Fmoc-deprotected peptide-resin

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• Coupling reagents:

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

  • or DIC (N,N'-Diisopropylcarbodiimide) with an additive like OxymaPure®

• Base: N,N-Diisopropylethylamine (DIPEA)

• Solvents:

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

• Washing Solvents: DMF, DCM, Isopropanol (IPA)

• Cleavage Cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS))

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Fmoc-deprotected peptide-resin in DMF for 30-60 minutes in a suitable reaction vessel.

• Pre-activation of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate:

  • In a separate vial, dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (3 equivalents relative to resin loading) in a minimal amount of DMF.

  • Add the coupling reagent (e.g., HATU, 2.9 equivalents) and allow it to dissolve.

  • Add DIPEA (6 equivalents) to the activation mixture.

  • Let the pre-activation proceed for 5-10 minutes at room temperature.

• Coupling Reaction:

  • Drain the DMF from the swollen peptide-resin.

  • Add the pre-activated solution of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate to the resin.

  • Agitate the reaction mixture at room temperature for 2-4 hours.

• Monitoring the Coupling:

  • Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive, the coupling step can be repeated.

• Washing:

  • Drain the reaction solution.

  • Wash the resin thoroughly with DMF (3 x 10 mL/g resin).

  • Wash the resin with DCM (3 x 10 mL/g resin).

  • Wash the resin with IPA (2 x 10 mL/g resin) to aid in drying.

  • Dry the resin under vacuum.

• Cleavage and Deprotection:

  • Treat the dried, capped peptide-resin with the cleavage cocktail for 2-3 hours at room temperature. This step will cleave the peptide from the resin and remove the Boc protecting group from the N-terminal cap, as well as other acid-labile side-chain protecting groups.

• Peptide Precipitation and Purification:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Diagram 1: Workflow for N-Terminal Thioacetylation

Caption: Workflow for N-terminal capping with Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Diagram 2: Logical Relationship of Key Steps

Caption: Key reaction steps for thioacetylation.

Challenges and Considerations

As this is a hypothetical application, several challenges should be considered:

• Coupling Efficiency: The reactivity of the thioamide group during the activation and coupling steps is unknown. Optimization of coupling reagents and reaction times may be necessary.

• Side Reactions: The thioamide sulfur is nucleophilic and could potentially lead to side reactions, although this is less likely after it has been formed.

• Stability: The stability of the thioamide group to the repeated cycles of SPPS (if it were to be incorporated as part of a larger, custom-synthesized building block) and to the final cleavage conditions should be empirically determined. Standard Fmoc-SPPS conditions, including TFA cleavage, are generally compatible with thioamides.[1] However, harsh acidic conditions used in Boc-based SPPS, such as HF cleavage, can degrade thioamides.[2]

• Epimerization: While not directly applicable to this N-terminal capping agent, if a similar strategy were used to create a thioamide-containing amino acid derivative, the potential for epimerization at the alpha-carbon during subsequent synthesis steps would be a significant concern.

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate represents a potential, albeit underexplored, tool for the modification of peptides in SPPS. The proposed application as an N-terminal capping agent to introduce a thioamide functionality is chemically plausible and could offer a straightforward method to enhance the drug-like properties of synthetic peptides. Further research is required to validate this hypothetical protocol and to fully characterize the impact of this modification on peptide structure and function.

References

• 1. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a heterobifunctional linker that offers versatile opportunities in bioconjugation and drug development. Its structure comprises a Boc-protected amine, a flexible three-carbon spacer, and a terminal thioamide group. The thioamide functionality, an isostere of the more common amide bond, provides unique physicochemical and reactivity properties that can be strategically exploited.[1][2][3] This document provides detailed application notes on the potential uses of this linker and protocols for its incorporation into biomolecules.

The Boc-protected amine allows for orthogonal conjugation strategies, where the thioamide can be reacted first, followed by deprotection of the amine for a subsequent conjugation step. Thioamides are known to be more reactive than amides towards certain nucleophiles and electrophiles and can also act as metal chelators.[3] These characteristics make Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate a valuable tool for creating stable bioconjugates, developing novel drug delivery systems, and synthesizing complex molecules like Proteolysis Targeting Chimeras (PROTACs).

Physicochemical Properties

A clear understanding of the physicochemical properties of a linker is crucial for its effective application. The following table summarizes the key properties of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and its common amine analog for comparison.

Property	Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	Tert-Butyl N-(3-aminopropyl)carbamate
Molecular Formula	C₈H₁₆N₂O₂S	C₈H₁₈N₂O₂
Molecular Weight	204.29 g/mol	174.24 g/mol [4]
CAS Number	77152-97-7[5]	75178-96-0[6]
Appearance	White to off-white solid	White to off-white solid
Solubility	Soluble in organic solvents (e.g., DMF, DMSO, DCM)	Soluble in organic solvents (e.g., DMF, DCM)[7]
Key Functional Groups	Thioamide, Boc-protected amine	Primary amine, Boc-protected amine
Reactivity	The thioamide sulfur is nucleophilic and can react with electrophiles. The nitrogen is less nucleophilic than in a primary amine.	The primary amine is nucleophilic and readily reacts with electrophiles like NHS esters.[7]

Applications in Bioconjugation

The unique properties of the thioamide group in Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate open up several potential applications in bioconjugation:

• Alternative to Amide Linkages: Thioamide bonds can offer increased resistance to enzymatic cleavage compared to amide bonds, potentially leading to more stable bioconjugates in biological environments.[1]

• PROTAC Synthesis: This linker can be used in the synthesis of PROTACs to connect a target-binding ligand and an E3 ligase ligand. The thioamide may influence the conformational flexibility and cell permeability of the resulting PROTAC.[8]

• Metal Chelation: The thioamide group can chelate certain metals, which could be exploited for the development of radiopharmaceuticals or imaging agents.[2]

• Reaction with Electrophiles: The nucleophilic sulfur of the thioamide can be targeted in reactions with specific electrophiles, allowing for selective conjugation chemistries that are orthogonal to traditional amine-based methods.

Experimental Protocols

The following protocols provide detailed methodologies for using Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in bioconjugation.

Note: The following protocols are proposed based on the known reactivity of thioamides and the established protocols for the analogous amine-containing linker. Optimization of reaction conditions may be necessary for specific applications.

Protocol 1: Boc Deprotection to Reveal the Primary Amine

This protocol describes the removal of the tert-butoxycarbonyl (Boc) protecting group to expose the primary amine, which can then be used for subsequent conjugation reactions.

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• Dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in DCM (e.g., 10 mL per gram of linker) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add an excess of TFA (e.g., 5-10 equivalents) to the stirred solution.

• Remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.

• Dissolve the residue in DCM and wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the deprotected linker (3-Amino-3-thioxopropylamine).

Protocol 2: Coupling of the Thioamide to an Electrophile (Proposed)

This protocol outlines a proposed method for conjugating the thioamide group to a maleimide-functionalized molecule, a common electrophilic partner in bioconjugation.

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• Maleimide-functionalized molecule (e.g., Maleimide-PEG-NHS ester)

• Anhydrous N,N-Dimethylformamide (DMF)

• N,N-Diisopropylethylamine (DIPEA)

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• Dissolve the maleimide-functionalized molecule in anhydrous DMF.

• In a separate vial, dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (1.2 equivalents) in anhydrous DMF.

• Add the solution of the linker to the maleimide solution.

• Add DIPEA (2-3 equivalents) to the reaction mixture to act as a base.

• Stir the reaction at room temperature overnight.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the product can be purified by standard chromatographic techniques (e.g., HPLC).

Visualizations

Experimental Workflow: Boc Deprotection

Caption: Workflow for the deprotection of the Boc group.

Signaling Pathway: PROTAC-Mediated Protein Degradation

Caption: PROTAC mechanism utilizing a thioamide linker.

References

• 1. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unlocking the potential of the thioamide group in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unlocking the potential of the thioamide group in drug design and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TERT-BUTYL N-(3-AMINO-3-THIOXOPROPYL)CARBAMATE | CAS: 77152-97-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 6. tert-Butyl (3-aminopropyl)carbamate, 75178-96-0 | BroadPharm [broadpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Thioamide Incorporation into Peptides

For Researchers, Scientists, and Drug Development Professionals

The substitution of an amide bond with a thioamide bond in peptides has emerged as a critical tool in chemical biology and drug discovery. This single-atom modification, replacing a carbonyl oxygen with sulfur, imparts unique physicochemical properties that can enhance peptide stability, modulate biological activity, and serve as a valuable probe for studying protein structure and function.[1][2][3] Thioamide-containing peptides have shown promise in various therapeutic areas, including the development of novel antibiotics, enzyme inhibitors, and receptor agonists with improved pharmacokinetic profiles.[1][3][4]

These application notes provide a comprehensive overview of the experimental protocols for the site-specific incorporation of thioamides into peptides, addressing common challenges and offering detailed methodologies for successful synthesis and application.

Key Applications of Thioamide Incorporation:

• Enhanced Proteolytic Stability: Thioamides can confer resistance to enzymatic degradation, prolonging the half-life of therapeutic peptides.[1][4]

• Modulation of Receptor Activity: The altered hydrogen bonding and electronic properties of thioamides can fine-tune the interaction of peptides with their biological targets, leading to altered signaling pathways.[4]

• Biophysical Probes: Thioamides serve as unique spectroscopic probes to investigate peptide and protein folding, dynamics, and interactions.[2][5]

• Drug Design and Development: The incorporation of thioamides is a valuable strategy in medicinal chemistry to improve the drug-like properties of peptide-based therapeutics.[1][3][6]

Experimental Protocols

Several methods have been developed for the incorporation of thioamides into peptides, primarily centered around solid-phase peptide synthesis (SPPS) and native chemical ligation (NCL).

Thioamide Incorporation using Thionating Reagents

A direct approach to introduce a thioamide bond is the thionation of a pre-existing amide bond in a peptide. However, this method often suffers from a lack of selectivity and harsh reaction conditions. More commonly, thionating reagents are used to synthesize thioamide-containing amino acid precursors for SPPS.

Common Thionating Reagents:

Reagent	Description	Advantages	Disadvantages
Lawesson's Reagent (LR)	A widely used thionating agent for converting carbonyls to thiocarbonyls.	Commercially available, effective for many amino acids.	Can have low yields for certain amino acids, requires careful purification.[7]
Phosphorus Pentasulfide (P₄S₁₀)	A strong thionating agent.	Can be more efficient and higher yielding than LR for some amino acids, especially β-branched ones.[7]	Can lead to side reactions if not used under controlled conditions.
Belleau's Reagent	A milder thionating agent.	Can offer better selectivity in some cases.	Less commonly used than LR and P₄S₁₀.

Protocol: Synthesis of an Fmoc-Thiovaline-Benzotriazole Precursor

This protocol describes the synthesis of a thioamide precursor for use in Fmoc-based SPPS, adapted from established procedures.[7][8]

Workflow for Thioamide Precursor Synthesis:

Caption: Synthesis of an Fmoc-thiovaline-benzotriazole precursor.

Materials:

• Fmoc-Val-OH

• 4-nitro-1,2-phenylenediamine

• N-methylmorpholine (NMM)

• Isobutyl chloroformate

• Tetrahydrofuran (THF), anhydrous

• Phosphorus pentasulfide (P₄S₁₀)

• Sodium carbonate (Na₂CO₃)

• Sodium nitrite (NaNO₂)

• Acetic acid

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Amidation: Dissolve Fmoc-Val-OH in anhydrous THF. Cool the solution to -15°C and add NMM followed by isobutyl chloroformate. Stir for 10 minutes. Add a solution of 4-nitro-1,2-phenylenediamine in THF and stir the reaction overnight at room temperature.

• Work-up: Remove the THF under reduced pressure. Dissolve the residue in DCM and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel chromatography to obtain the Fmoc-Val-aminoacyl anilide.

• Thionation: Dissolve the aminoacyl anilide in anhydrous THF and add Na₂CO₃ followed by P₄S₁₀. Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

• Work-up: Quench the reaction by carefully adding water. Extract the product with DCM. Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by silica gel chromatography to yield the thionated anilide.

• Benzotriazole Formation: Dissolve the thionated anilide in a mixture of acetic acid and water. Add a solution of NaNO₂ in water dropwise at room temperature. Stir for 1-2 hours.

• Work-up: Collect the precipitate by filtration, wash with water, and dry under vacuum to obtain the Fmoc-thiovaline-benzotriazole precursor.

Solid-Phase Peptide Synthesis (SPPS) of Thiopeptides

The most common method for synthesizing thiopeptides is through Fmoc-based SPPS using pre-synthesized thioamide-containing amino acid precursors.

Workflow for Thiopeptide Synthesis via SPPS:

Caption: General workflow for thiopeptide synthesis using SPPS.

Protocol: Manual Fmoc-SPPS of a Thiopeptide

Materials:

• Rink Amide resin

• Fmoc-protected amino acids

• Fmoc-thioamino acid benzotriazole precursor

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• Piperidine solution (20% in DMF)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5)

• Diethyl ether, cold

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: In a separate vessel, pre-activate the Fmoc-amino acid with DIC and OxymaPure® in DMF for 5-10 minutes. Add the activated amino acid solution to the resin and shake for 1-2 hours. Monitor the coupling reaction using a ninhydrin test.

• Washing: After complete coupling, wash the resin with DMF and DCM.

• Repeat Cycles: Repeat the deprotection and coupling steps for each subsequent amino acid in the peptide sequence.

• Thioamino Acid Coupling: For the incorporation of the thioamide, dissolve the Fmoc-thioamino acid benzotriazole precursor in DMF and add it to the deprotected resin. Add a base such as diisopropylethylamine (DIPEA). Shake for 2-4 hours or until the coupling is complete.

• Final Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection.

• Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with the TFA cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold diethyl ether.

• Purification: Centrifuge to pellet the peptide, wash with cold ether, and dry. Purify the crude thiopeptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Challenges in Thiopeptide SPPS:

A significant challenge during the SPPS of thiopeptides is the epimerization of the α-carbon of the thioamide residue, particularly during the basic conditions of Fmoc deprotection.[9] This can lead to a mixture of diastereomers that are difficult to separate.

Strategies to Minimize Epimerization:

• Use of Milder Deprotection Conditions: Utilizing weaker bases or shorter deprotection times can reduce the extent of epimerization. For instance, a cocktail of 2% DBU + 5% piperazine for fast Fmoc-deprotection has been reported.[10]

• Thioimidate Protecting Groups: A recently developed strategy involves the reversible protection of the thioamide as a thioimidate. This protecting group masks the thioamide during the demanding conditions of SPPS and can be removed during the final cleavage step, preserving the stereochemistry.[9][11][12]

Native Chemical Ligation (NCL) for Thiopeptide Synthesis

Native chemical ligation (NCL) is a powerful technique for the synthesis of larger thiopeptides and proteins.[7][8][13] This method involves the chemoselective ligation of two unprotected peptide fragments: one with a C-terminal thioester and the other with an N-terminal cysteine.

Workflow for Thiopeptide Synthesis via NCL:

Caption: Synthesis of a thiopeptide using Native Chemical Ligation.

Protocol: General Procedure for NCL of a Thiopeptide

Materials:

• Purified peptide fragment with a C-terminal thioester (containing the thioamide).

• Purified peptide fragment with an N-terminal cysteine.

• Ligation buffer (e.g., 6 M Guanidine-HCl, 100 mM sodium phosphate, pH 7.5).

• Thiol catalyst (e.g., 4-mercaptophenylacetic acid - MPAA).

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine - TCEP).

Procedure:

• Dissolve Peptides: Dissolve the two peptide fragments in the ligation buffer.

• Add Reagents: Add the thiol catalyst and the reducing agent to the peptide solution.

• Incubate: Incubate the reaction mixture at room temperature or 37°C. Monitor the progress of the ligation by RP-HPLC or mass spectrometry.

• Purification: Once the ligation is complete, purify the full-length thiopeptide by RP-HPLC.

Synthesis of the C-terminal Thioester Fragment:

The synthesis of the thioamide-containing C-terminal thioester fragment can be challenging as the acidic conditions of Boc-SPPS can degrade the thioamide.[7][8] Fmoc-based strategies often involve synthesizing the peptide on a special resin, such as a 3,4-diaminobenzoyl (Dbz) resin, which can be converted to a C-terminal N-acyl-benzimidazolinone (Nbz) for activation.[7][8] Alternatively, solution-phase thioesterification of a protected peptide can be performed.[14]

Data Presentation

Table 1: Comparison of Thionation Reagents for Fmoc-Aminoacyl Anilides

Amino Acid	Thionating Reagent	Yield (%)	Reference
Alanine	Lawesson's Reagent	89	[7]
Alanine	P₄S₁₀	10	[7]
Valine	Lawesson's Reagent	10-35	[7]
Valine	P₄S₁₀	86	[7]

Table 2: Physicochemical Properties of Amide vs. Thioamide Bonds

Property	Amide (C=O)	Thioamide (C=S)	Reference
C=X Bond Length	~1.25 Å	~1.60 Å	[14]
H-bond Donor Strength (NH)	Weaker	Stronger	[14]
H-bond Acceptor Strength (X)	Stronger	Weaker	[14]
UV Absorption Max	~220 nm	~265 nm	[5]
¹³C NMR Chemical Shift (C=X)	170-180 ppm	200-210 ppm	[5]

Concluding Remarks

The incorporation of thioamides into peptides offers a powerful strategy for modulating their biological and physical properties. The protocols outlined in these application notes provide a foundation for researchers to successfully synthesize and utilize thiopeptides in their studies. While challenges such as epimerization exist, ongoing developments in synthetic methodology, such as the use of thioimidate protecting groups, are continually expanding the accessibility and utility of this important peptide modification. Careful selection of the synthetic route and optimization of reaction conditions are paramount for achieving high yields and purity of the desired thiopeptide.

References

• 1. Unlocking the potential of the thioamide group in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Convenient synthesis of thioamidated peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thioamide Protection and Use Against the Dragon of Solid-Phase Peptide Synthesis - ProQuest [proquest.com]
• 12. Thioimidates Provide General Access to Thioamide, Amidine, and Imidazolone Peptide-Bond Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in Site-Specific Peptide Modification

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are based on established principles of peptide chemistry, specifically C-terminal modification and thioamide synthesis. To date, there is a lack of specific published literature on the use of "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" for peptide modification. Therefore, the protocols provided herein are proposed, theoretical procedures and should be regarded as a starting point for experimental design. Optimization and validation will be necessary for any specific application.

Introduction

Site-specific modification of peptides is a cornerstone of modern drug discovery and chemical biology, enabling the enhancement of therapeutic properties, the introduction of reporter molecules, and the synthesis of complex bioconjugates. While N-terminal and side-chain modifications are well-established, C-terminal modification presents unique challenges. "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" is a bifunctional reagent with a Boc-protected amine and a terminal primary aminothioamide. This structure suggests its potential utility as a nucleophile for the site-specific modification of a peptide's C-terminus or the side chain of acidic amino acids (e.g., Aspartic acid, Glutamic acid), introducing a thioamide linkage.

The incorporation of a thioamide bond in place of a standard amide bond can confer several advantageous properties to a peptide, including:

• Increased Proteolytic Stability: Thioamides are generally more resistant to enzymatic cleavage by proteases.

• Altered Hydrogen Bonding: The thioamide bond can act as a stronger hydrogen bond donor and a weaker acceptor, influencing peptide conformation and binding affinity.

• Unique Spectroscopic Properties: The presence of the C=S bond introduces distinct spectroscopic handles for biophysical studies.

These application notes provide a theoretical framework for the use of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in the C-terminal modification of peptides synthesized on solid support.

Proposed Application: Site-Specific C-Terminal Thioamidation

The primary proposed application of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is the nucleophilic attack of its primary aminothioamide group on an activated C-terminal carboxyl group of a peptide, which is typically resin-bound during solid-phase peptide synthesis (SPPS). This reaction would result in the formation of a stable thioamide bond, effectively capping the C-terminus with a linker bearing a Boc-protected amine. This protected amine can then be deprotected for subsequent conjugation of other molecules of interest, such as fluorophores, polyethylene glycol (PEG), or cytotoxic drugs.

Proposed Reaction Mechanism

The proposed mechanism involves a standard carbodiimide-mediated activation of the C-terminal carboxylic acid of the peptide, followed by nucleophilic attack by the primary aminothioamide of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Caption: Proposed reaction mechanism for C-terminal peptide thioamidation.

Experimental Protocols

This section details a hypothetical protocol for the C-terminal modification of a peptide synthesized on a solid support using standard Fmoc/tBu chemistry.

Materials

• Peptide-resin with a free C-terminal carboxylic acid

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• N,N'-Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt) or OxymaPure®

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Solid-phase synthesis vessel

• Shaker or agitator

• HPLC system for purification and analysis

• Mass spectrometer for characterization

Protocol 1: C-Terminal Thioamidation of a Resin-Bound Peptide

• Resin Swelling: Swell the peptide-resin (with the N-terminus and side chains protected) in DMF for 30-60 minutes in a solid-phase synthesis vessel.

• Activation Solution Preparation: In a separate vial, dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (3 equivalents relative to resin loading), DIC (3 equivalents), and HOBt (3 equivalents) in a minimal amount of anhydrous DMF.

• Coupling Reaction:

  • Drain the DMF from the swollen resin.

  • Add the activation solution to the resin.

  • Add DIPEA (6 equivalents) to the reaction vessel.

  • Agitate the mixture at room temperature for 4-12 hours. The reaction progress should be monitored.

• Monitoring the Coupling:

  • Take a small sample of the resin beads.

  • Wash thoroughly with DMF and DCM.

  • Cleave a small amount of the peptide from the resin using a TFA cleavage cocktail.

  • Analyze the cleaved peptide by LC-MS to determine the extent of the modification.

• Washing: Once the reaction is deemed complete, drain the reaction solution and wash the resin thoroughly with DMF (3 x 5 min), DCM (3 x 5 min), and finally DMF (3 x 5 min).

• Final Cleavage and Deprotection:

  • Wash the resin with DCM and dry it under a stream of nitrogen.

  • Treat the resin with a freshly prepared TFA cleavage cocktail for 2-3 hours to cleave the modified peptide from the resin and remove the side-chain protecting groups. Note: The Boc group on the linker will also be removed during this step. If the Boc group needs to be retained for subsequent modifications, a milder cleavage method that does not cleave the Boc group should be employed, which would depend on the type of resin linker used.

• Peptide Precipitation and Purification:

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet.

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Characterize the purified peptide by mass spectrometry.

Experimental Workflow

Caption: Workflow for C-terminal peptide modification.

Quantitative Data Summary

The following table summarizes the proposed reaction conditions and expected outcomes for the C-terminal thioamidation of a resin-bound peptide. Note: This data is illustrative and based on typical peptide coupling reactions. Actual results may vary depending on the peptide sequence and experimental conditions.

Parameter	Recommended Value	Notes
Reagent Stoichiometry
Peptide-Resin	1 equivalent	Based on resin loading capacity.
Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	3 equivalents	An excess is used to drive the reaction to completion.
DIC	3 equivalents	Standard coupling agent.
HOBt / OxymaPure®	3 equivalents	Reduces side reactions and epimerization.
DIPEA	6 equivalents	Non-nucleophilic base to neutralize acids formed.
Reaction Conditions
Solvent	Anhydrous DMF	Good solvent for peptides and reagents.
Temperature	Room Temperature (20-25°C)	Mild conditions to minimize side reactions.
Reaction Time	4 - 12 hours	Should be optimized by monitoring the reaction.
Expected Outcome
Coupling Efficiency	> 80% (Illustrative)	Highly dependent on peptide sequence and steric hindrance at the C-terminus.
Crude Peptide Purity	Sequence-dependent	Purification by RP-HPLC is necessary.

Troubleshooting and Considerations

• Low Coupling Efficiency: If the reaction does not proceed to completion, consider increasing the reaction time, temperature (e.g., to 40°C), or the equivalents of the reagents. The steric hindrance of the C-terminal amino acid can significantly impact the reaction rate.

• Epimerization: C-terminal activation can lead to epimerization of the C-terminal amino acid. The use of HOBt or OxymaPure® is intended to suppress this, but the extent of epimerization should be assessed for the specific peptide.

• Side Reactions: The thioamide functionality might be sensitive to certain reagents or conditions. Compatibility with all steps of the synthesis and cleavage should be considered.

• Reagent Stability: The stability of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate under the reaction conditions is unknown. It is advisable to use it freshly prepared or from a reliable source.

By providing this theoretical framework, we hope to enable researchers to explore the potential of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate for the site-specific modification of peptides, paving the way for the development of novel peptide-based therapeutics and research tools.

Application Notes and Protocols: Thioacylation of Amines with Boc-Protected Thioamides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the thioacylation of amines utilizing N-Boc (tert-butyloxycarbonyl) protected thioamides. This method represents a significant advancement in thioamide synthesis, proceeding via a transition-metal-free N-C(S) transacylation. The core principle of this methodology is the activation of a stable thioamide bond towards nucleophilic attack through the strategic installation of an N-Boc group. This "ground-state-destabilization" facilitates a highly chemoselective reaction with a broad range of primary and secondary amines under mild conditions, making it a valuable tool for late-stage functionalization in medicinal chemistry and peptide science.

Introduction

Thioamides are crucial structural motifs found in numerous natural products and pharmacologically active compounds.[1] As isosteres of amides, they exhibit unique physicochemical properties, including altered hydrogen bonding capabilities, increased metabolic stability, and distinct conformational preferences, which can be leveraged to enhance the therapeutic profiles of drug candidates.[2][3] Traditional methods for thioamide synthesis often require harsh reagents or have limited functional group tolerance. The thioacylation of amines with N-Boc-thioamides offers a mild, efficient, and broadly applicable alternative for the construction of thioamide linkages.[4]

The key to this transformation is the electronic activation of the thioamide nitrogen with a Boc group. This N-activation diminishes the nN→π*C=S resonance that typically stabilizes the thioamide bond, rendering the thiocarbonyl carbon significantly more electrophilic.[5][6] Consequently, the activated N-Boc-thioamide readily undergoes nucleophilic acyl substitution with a wide array of amine nucleophiles, leading to the formation of a new thioamide bond in high yields.[5][7]

Applications in Research and Drug Development

• Peptide Modification: The replacement of amide bonds with thioamide bonds in peptides can enhance their resistance to enzymatic degradation and modulate their conformational properties.[6] This methodology provides a tool for the site-selective incorporation of thioamides into peptide backbones.

• Late-Stage Functionalization: Due to the mild reaction conditions and high functional group tolerance, this method is exceptionally well-suited for the late-stage modification of complex molecules and drug candidates, allowing for rapid generation of analog libraries.[2]

• Medicinal Chemistry: The thioamide group is a key component of several approved drugs. This synthetic route provides a reliable and versatile method for synthesizing and exploring novel thioamide-containing compounds with potential therapeutic applications.[1]

• Heterocyclic Synthesis: Thioamides are valuable precursors for the synthesis of various sulfur-containing heterocycles.

Reaction Mechanism and Workflow

The overall process can be divided into two main stages: the activation of a primary or secondary thioamide via N-Boc protection, followed by the transamidation reaction with a nucleophilic amine.

Reaction Mechanism

The reaction proceeds through a well-defined nucleophilic acyl substitution pathway.

• N-Activation: The nitrogen of the starting thioamide is protected with one (for secondary thioamides) or two (for primary thioamides) Boc groups. This activation step destabilizes the thioamide ground state by reducing C-N amide resonance.

• Nucleophilic Attack: The incoming amine nucleophile attacks the electrophilic thiocarbonyl carbon of the N-Boc-thioamide.

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Collapse and Product Formation: The intermediate collapses, eliminating the original N-Boc protected amine as a leaving group to yield the final, more stable thioamide product.

Caption: General mechanism for thioacylation via N-Boc activation.

General Experimental Workflow

The following diagram outlines the typical laboratory procedure for this two-step thioacylation reaction.

Caption: Typical experimental workflow for thioamide synthesis.

Experimental Protocols

Safety Precaution: These protocols should be performed in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Synthesis of N-Boc-Thioamides (Activation)

This protocol describes the general procedure for the N-tert-butoxycarbonylation of a secondary thioamide. For primary thioamides, the equivalents of Boc₂O are increased.

Materials:

• Secondary Thioamide (1.0 equiv)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv for secondary thioamides, 2.5 equiv for primary thioamides)

• 4-Dimethylaminopyridine (DMAP) (5 mol%)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), add the secondary thioamide (1.0 equiv).

• Dissolve the thioamide in anhydrous THF (to make a 0.5 M solution).

• Add DMAP (0.05 equiv) to the solution.

• Add Boc₂O (1.1 equiv) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 15 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography to afford the N-mono-Boc-thioamide.[5]

Protocol 2: Thioacylation of Amines with N-mono-Boc-Thioamides

This protocol details the transamidation reaction using an N-mono-Boc activated thioamide.

Materials:

• N-mono-Boc-thioamide (1.0 equiv)

• Amine (2.0 equiv)

• Potassium Phosphate (K₃PO₄) (2.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To an oven-dried flask, add the N-mono-Boc-thioamide (1.0 equiv) and K₃PO₄ (2.5 equiv).

• Place the flask under an inert atmosphere.

• Add anhydrous THF (to make a 1.0 M solution) followed by the amine (2.0 equiv).

• Stir the reaction mixture vigorously at 25 °C for 15 hours.

• Monitor the reaction by TLC.

• After completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired thioamide.[4][5]

Protocol 3: Thioacylation of Amines with N,N-Boc₂-Thioamides

This protocol is for the reaction with the more electrophilic N,N-Boc₂-thioamides, which often does not require an external base.

Materials:

• N,N-Boc₂-thioamide (1.0 equiv)

• Amine (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To an oven-dried flask under an inert atmosphere, add the N,N-Boc₂-thioamide (1.0 equiv).

• Add anhydrous THF (to make a 1.0 M solution) followed by the amine (2.0 equiv).

• Stir the reaction mixture at 25 °C for 15 hours.

• Follow steps 5-9 from Protocol 2 for reaction monitoring, workup, and purification.[5] Note: For less reactive amines, a base such as NaHMDS (1.0 equiv) may be required.

Data Presentation: Substrate Scope and Yields

The following tables summarize the reported yields for the thioacylation of various amines with representative N-Boc-thioamides, demonstrating the broad scope of the reaction.[5]

Table 1: Transamidation of N-mono-Boc-N-phenylbenzothioamide with Various Amines [5]

Entry	Amine Nucleophile	Product Yield (%)
1	Aniline	86
2	4-Fluoroaniline	81
3	Benzylamine	88
4	Pyrrolidine	83
5	Morpholine	80
6	Isopropylamine	72
7	tert-Butylamine	75

Conditions: Thioamide (1.0 equiv), amine (2.0 equiv), K₃PO₄ (2.5 equiv), THF (1.0 M), 25 °C, 15 h.

Table 2: Transamidation of Various N-mono-Boc-Thioamides with Aniline [5]

Entry	Thioamide Substituent (Ar-C(S)-N(Boc)Ph)	Product Yield (%)
1	4-CF₃-C₆H₄	65
2	4-Cl-C₆H₄	76
3	4-F-C₆H₄	69
4	4-MeO-C₆H₄	80
5	2-Furyl	65

Conditions: Thioamide (1.0 equiv), aniline (2.0 equiv), K₃PO₄ (2.5 equiv), THF (1.0 M), 25 °C, 15 h.

Table 3: Transamidation of N,N-Boc₂-benzothioamide with Various Amines [2]

Entry	Amine Nucleophile	Product Yield (%)
1	Aniline	92
2	4-Toluidine	90
3	Benzylamine	95
4	Pyrrolidine	91
5	Morpholine	89

Conditions: Thioamide (1.0 equiv), amine (2.0 equiv), THF (1.0 M), 23 °C, 15 h.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Tert-Butyl N-(3-aminopropyl)carbamate in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality designed to hijack the cell's ubiquitin-proteasome system for the targeted degradation of disease-causing proteins. These heterobifunctional molecules consist of a ligand that binds the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker connecting the two. The linker is a critical component, influencing the PROTAC's efficacy, solubility, and cell permeability.

This document provides detailed application notes and protocols for the use of Tert-Butyl N-(3-aminopropyl)carbamate (also known as N-Boc-1,3-diaminopropane), a versatile and widely used building block in the synthesis of PROTAC linkers. Its bifunctional nature, with a Boc-protected primary amine and a free primary amine, allows for controlled, sequential conjugation to the POI and E3 ligase ligands. The flexible three-carbon alkyl chain has proven effective in facilitating the formation of the ternary complex (POI-PROTAC-E3 ligase) required for protein degradation.

These notes will focus on the application of this linker in the synthesis of PROTACs targeting two key protein families: the Androgen Receptor (AR) and the Bromodomain and Extra-Terminal (BET) proteins.

Physicochemical Properties of Tert-Butyl N-(3-aminopropyl)carbamate

Property	Value
CAS Number	75178-96-0
Molecular Formula	C₈H₁₈N₂O₂
Molecular Weight	174.24 g/mol
Appearance	White to off-white solid
Solubility	Soluble in polar organic solvents such as DMF, DMSO, and methanol.

Core Applications in PROTAC Synthesis

The primary application of Tert-Butyl N-(3-aminopropyl)carbamate is as a foundational linker component in the synthesis of PROTACs. Its key advantages include:

• Bifunctionality with Orthogonal Protection: The Boc-protected amine allows for selective reaction at the free primary amine. Subsequent deprotection under acidic conditions reveals a new reactive site for further conjugation, enabling a stepwise and controlled synthesis of the PROTAC molecule.

• Linker Flexibility: The three-carbon (propyl) chain provides a degree of rotational freedom that is often crucial for the successful formation of a stable and productive ternary complex between the target protein, the PROTAC, and the E3 ligase.

Signaling Pathways

Androgen Receptor (AR) Degradation Pathway

Androgen Receptor signaling is a critical driver in the development and progression of prostate cancer. PROTACs that target AR recruit an E3 ligase (commonly VHL or Cereblon) to the AR protein, leading to its ubiquitination and subsequent degradation by the proteasome. This effectively shuts down AR-mediated gene transcription, inhibiting tumor growth.

Androgen Receptor degradation pathway mediated by a PROTAC.

BET Protein Degradation Pathway

Bromodomain and Extra-Terminal (BET) proteins, such as BRD4, are epigenetic "readers" that play a key role in regulating the transcription of oncogenes like c-MYC. BET-targeting PROTACs, such as ARV-771, recruit an E3 ligase to degrade BET proteins, thereby suppressing oncogenic transcription and inducing apoptosis in cancer cells.

BET protein degradation pathway mediated by a PROTAC.

Experimental Protocols

The general workflow for synthesizing a PROTAC using Tert-Butyl N-(3-aminopropyl)carbamate involves a series of protection, coupling, and deprotection steps.

General workflow for PROTAC synthesis.

Protocol 1: Boc Deprotection of Tert-Butyl N-(3-aminopropyl)carbamate

This protocol describes the removal of the tert-butyloxycarbonyl (Boc) protecting group to yield the free diamine, which can then be used for subsequent coupling reactions.

Parameter	Recommended Conditions
Reagents	Tert-Butyl N-(3-aminopropyl)carbamate (1.0 eq), Trifluoroacetic acid (TFA) or 4M HCl in dioxane
Solvent	Dichloromethane (DCM) or 1,4-dioxane
Temperature	0 °C to room temperature
Reaction Time	1-4 hours

Procedure:

• Dissolve Tert-Butyl N-(3-aminopropyl)carbamate (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 eq) or a solution of 4M HCl in dioxane (excess).

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • For TFA: Concentrate the reaction mixture under reduced pressure. The resulting residue can often be used directly in the next step.

  • For HCl/dioxane: The product often precipitates as the hydrochloride salt and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure.

• Isolation: The resulting 1,3-diaminopropane salt can often be used in the next step without further purification. To obtain the free base, an aqueous work-up with a base such as sodium bicarbonate or sodium hydroxide is required, followed by extraction with an organic solvent.

Protocol 2: Amide Coupling with a Carboxylic Acid-Functionalized Moiety

This protocol outlines the coupling of the deprotected diamine with a carboxylic acid-functionalized warhead or E3 ligase ligand.

Parameter	Recommended Conditions
Reagents	Carboxylic acid-containing molecule (1.0 eq), Deprotected 1,3-diaminopropane (~1.0-1.2 eq), Coupling agent (e.g., HATU, 1.1 eq), Non-nucleophilic base (e.g., DIPEA, 2.0 eq)
Solvent	Anhydrous aprotic solvent (e.g., Dimethylformamide - DMF)
Temperature	Room temperature
Reaction Time	2-18 hours

Procedure:

• Activation of Carboxylic Acid: Dissolve the carboxylic acid-containing molecule (1.0 eq) in an anhydrous aprotic solvent such as dimethylformamide (DMF). Add a coupling agent (e.g., HATU, 1.1 eq) and a non-nucleophilic base (e.g., DIPEA, 2.0 eq). Stir the mixture at room temperature for 15-30 minutes to form the activated ester.

• Amine Addition: Add a solution of the deprotected 1,3-diaminopropane (from Protocol 1, ~1.0-1.2 eq) in DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-18 hours. Monitor the reaction progress by LC-MS.

• Work-up and Purification: Upon completion, dilute the reaction with an organic solvent like ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine. Dry the organic layer, concentrate, and purify the crude product by flash column chromatography or preparative HPLC to yield the desired amide-linked intermediate.

Application Example: Synthesis of a BET Protein Degrader (ARV-771)

ARV-771 is a potent PROTAC that degrades BET family proteins (BRD2, BRD3, and BRD4) by recruiting the von Hippel-Lindau (VHL) E3 ligase. The synthesis of ARV-771 utilizes a linker derived from Tert-Butyl N-(3-aminopropyl)carbamate to connect the BET inhibitor JQ1 to a VHL ligand.

Quantitative Data for the Final Coupling Step in ARV-771 Synthesis:

Reactant 1	Reactant 2	Coupling Reagents	Solvent	Time (h)	Temp (°C)	Yield (%)
JQ1-linker intermediate	VHL ligand	HATU, DIPEA	DMF	18	RT	32

Note: The provided yield is for the final coupling and purification step as reported in the literature. Yields for the intermediate steps are not explicitly provided in the referenced source.

Conclusion

Tert-Butyl N-(3-aminopropyl)carbamate is a valuable and versatile building block for the synthesis of PROTACs. Its straightforward incorporation into linker chains allows for the systematic development of degraders for a wide range of protein targets. The protocols and data presented in these application notes provide a foundation for researchers to design and synthesize novel PROTACs for therapeutic and research applications. Careful optimization of reaction conditions and purification methods at each step is crucial for achieving high yields and purity of the final PROTAC molecule.

Applications of Thioamides in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Thioamides, structural analogs of amides where the carbonyl oxygen is replaced by sulfur, are a versatile class of compounds with significant applications in medicinal chemistry. Their unique physicochemical properties, including increased lipophilicity, altered hydrogen bonding capabilities, and enhanced metabolic stability compared to their amide counterparts, have made them valuable pharmacophores in the development of therapeutic agents for a wide range of diseases.[1][2] This document provides detailed application notes on the use of thioamides in various therapeutic areas, along with protocols for their synthesis and biological evaluation.

Application Notes

Antithyroid Agents

Thioamides are the cornerstone of pharmacotherapy for hyperthyroidism, particularly in the management of Graves' disease.[3][4] The primary mechanism of action involves the inhibition of thyroid peroxidase (TPO), a key enzyme in the biosynthesis of thyroid hormones (T4 and T3).[5][6] By blocking the iodination of tyrosine residues on thyroglobulin and the coupling of iodotyrosines, thioamides effectively reduce the production of thyroid hormones.[3][4]

• Methimazole (Tapazole®): A potent inhibitor of TPO, it is a first-line treatment for hyperthyroidism.[4] It has a longer half-life than propylthiouracil, allowing for once-daily dosing.[7]

• Propylthiouracil (PTU): In addition to inhibiting TPO, PTU also inhibits the peripheral deiodination of T4 to the more active T3, making it particularly useful in severe thyrotoxicosis or thyroid storm.[8]

• Carbimazole: A prodrug that is rapidly converted to methimazole in the body.

Antitubercular Agents

The emergence of multidrug-resistant tuberculosis (MDR-TB) has necessitated the use of second-line drugs, with the thioamide ethionamide playing a crucial role.[9][10]

• Ethionamide (Trecator®): A structural analog of isoniazid, ethionamide is a prodrug that requires activation by the mycobacterial enzyme EthA, a monooxygenase.[9][10][11] The activated form then forms an adduct with NAD+, which inhibits the enoyl-acyl carrier protein reductase (InhA), an essential enzyme in mycolic acid biosynthesis, a critical component of the mycobacterial cell wall.[1][12][13]

Anticancer Agents

The thioamide moiety has been incorporated into various small molecules to develop novel anticancer agents. Their mechanisms of action are diverse and include:

• Enzyme Inhibition: Thioamide-containing compounds have been designed to inhibit various kinases implicated in cancer progression, such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinases (CDKs).[1]

• Induction of Apoptosis: Several thioamide derivatives have been shown to induce programmed cell death in cancer cells.

• Overcoming Drug Resistance: The increased lipophilicity of thioamides can enhance their cellular uptake, potentially overcoming resistance mechanisms.[1]

Other Therapeutic Areas

The versatility of the thioamide scaffold has led to its exploration in other therapeutic areas, including:

• Antimicrobial Agents: Thioamides have demonstrated activity against various bacteria and fungi.[1]

• Antiviral Agents: Research is ongoing into the potential of thioamides as antiviral drugs.

• Enzyme Inhibitors: The ability of the sulfur atom to interact with metal ions in enzyme active sites makes thioamides attractive candidates for designing enzyme inhibitors.[1]

Quantitative Data

The following tables summarize key quantitative data for representative thioamide-containing compounds across different therapeutic applications.

Table 1: Antithyroid Thioamides - Potency

Compound	Target	IC50	Species	Reference
Methimazole	Thyroid Peroxidase (TPO)	1 µM, 10 µM	Porcine	[5]
Propylthiouracil	Thyroid Peroxidase (TPO)	10 µM, 100 µM	Porcine	[5]

Table 2: Antitubercular Thioamides - Efficacy

Compound	Organism	MIC (mg/L)	Method	Reference
Ethionamide	Mycobacterium tuberculosis	1	MGIT	[14]
Ethionamide	Mycobacterium tuberculosis	2.5	Sensititre	[14]

Table 3: Anticancer Thioamides - Cytotoxicity (IC50 in µM)

Compound Class	Cell Line	IC50 (µM)	Target/Pathway	Reference
Piperazine N-thioamide	MDA-PATC53 (Pancreatic)	0.73 ± 0.08	CDK1/2/5	[1]
Piperazine N-thioamide	PL45 (Pancreatic)	1.14 ± 0.11	CDK1/2/5	[1]
N-pyrazoline thioamide	HepG2 (Liver)	6.08	EGFR	[1]
N-pyrazoline thioamide	MCF-7 (Breast)	9.37	EGFR	[1]
N-pyrazoline thioamide	MDA-231 (Breast)	8.50	EGFR	[1]
N-pyrazoline thioamide	HCT-116 (Colon)	5.89	EGFR	[1]
Thioamide-based metal complex	HCT-116 (Colon)	11.0	Not specified	[1]
Thioamide-based metal complex	MCF-7 (Breast)	10.2	Not specified	[1]
Thioamide-based metal complex	HepG2 (Liver)	9.28	Not specified	[1]

Table 4: Antimicrobial Thioamides - Efficacy

Compound Class	Organism	MIC50 (µg/mL)	Target	Reference
Thioamide-containing urease inhibitor	S. aureus	< 0.003 - 0.097	Urease	[1]
Thioamide-containing urease inhibitor	S. epidermidis	< 0.003 - 0.097	Urease	[1]
Thioamide-containing urease inhibitor	P. aeruginosa	< 0.003 - 0.097	Urease	[1]
Thioamide-containing urease inhibitor	E. coli	< 0.003 - 0.097	Urease	[1]
Pyrazolone carbothioamide	Candida glabrata	Ki = 11.7 µM	Pdr1-KIX	[1]

Experimental Protocols

Synthesis Protocols

Protocol 1: Synthesis of Propylthiouracil (PTU)

This protocol is adapted from the condensation reaction of ethyl butyroacetate and thiourea.[15]

Materials:

• Ethyl butyroacetate

• Thiourea

• Sodium ethoxide

• Ethanol

• Hydrochloric acid (concentrated)

• Water

Procedure:

• Prepare a solution of sodium ethoxide in absolute ethanol.

• To this solution, add ethyl butyroacetate and thiourea.

• Reflux the reaction mixture for 3-4 hours.

• After reflux, distill off the ethanol.

• Dissolve the residue in water and filter if necessary.

• Acidify the filtrate with concentrated hydrochloric acid to precipitate the crude propylthiouracil.

• Collect the precipitate by filtration, wash with cold water, and dry.

• Recrystallize the crude product from hot water or aqueous ethanol to obtain pure propylthiouracil.[15]

Protocol 2: General Synthesis of Thioamides from Amides using Lawesson's Reagent

Materials:

• Amide starting material

• Lawesson's Reagent (LR)

• Anhydrous toluene (or other suitable solvent like THF or dioxane)

• Silica gel for column chromatography

• Appropriate eluent for chromatography

Procedure:

• In a round-bottom flask, dissolve the amide (1.0 mmol) in anhydrous toluene.

• Add Lawesson's Reagent (0.5-0.6 mmol, typically 0.5 equivalents per carbonyl group).

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting amide is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography using an appropriate eluent system to isolate the thioamide.

Biological Assay Protocols

Protocol 3: In Vitro Thyroid Peroxidase (TPO) Inhibition Assay (Guaiacol Oxidation Method)

This colorimetric assay measures the peroxidase activity of TPO.

Materials:

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Guaiacol solution (e.g., 15 mM)

• Hydrogen peroxide (H₂O₂) solution (e.g., 0.3 mM)

• TPO enzyme preparation (e.g., porcine thyroid microsomes)

• Thioamide inhibitor (e.g., Methimazole) stock solution in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, add phosphate buffer.

• Add the TPO enzyme preparation to each well.

• Add various concentrations of the thioamide inhibitor to the respective wells. Include a control with no inhibitor.

• Pre-incubate the plate for a defined period (e.g., 10 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding the guaiacol solution followed by the H₂O₂ solution to all wells.

• Immediately measure the increase in absorbance at 470 nm over time using a microplate reader. The rate of color formation is proportional to TPO activity.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Protocol 4: In Vitro Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibition Assay

This spectrophotometric assay monitors the oxidation of NADH, which is consumed during the InhA-catalyzed reaction.[12][16]

Materials:

• Assay buffer (e.g., 30 mM PIPES, pH 6.8, 150 mM NaCl)

• NADH solution (e.g., 200 µM)

• Substrate solution (e.g., trans-2-octenoyl-CoA)

• Purified InhA enzyme

• Thioamide inhibitor (activated form if necessary) stock solution in DMSO

• 96-well UV-transparent microplate

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• In a 96-well plate, add the assay buffer.

• Add various concentrations of the thioamide inhibitor. Include a control with no inhibitor.

• Add the NADH solution to all wells.

• Add the purified InhA enzyme to all wells and pre-incubate for a few minutes at room temperature.

• Initiate the reaction by adding the substrate solution to all wells.

• Immediately monitor the decrease in absorbance at 340 nm over time. The rate of NADH consumption is proportional to InhA activity.

• Calculate the percentage of inhibition and determine the IC50 value.[12]

Protocol 5: Cell Viability/Cytotoxicity Assessment using MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[17][18][19]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Thioamide compound to be tested

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of the thioamide compound. Include untreated and vehicle-treated controls.

• Incubate the plates for the desired exposure time (e.g., 48 or 72 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the control and determine the IC50 value.[19]

Protocol 6: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[20][21][22][23]

Materials:

• Bacterial or fungal strain of interest

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Thioamide compound stock solution

• Sterile 96-well microtiter plates

• Inoculum of the microorganism standardized to a 0.5 McFarland standard

Procedure:

• Dispense sterile broth into all wells of a 96-well plate.

• Create a two-fold serial dilution of the thioamide compound across the wells of the plate.

• Inoculate each well with the standardized microbial suspension. Include a growth control well (no drug) and a sterility control well (no inoculum).

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the thioamide compound in which no visible growth is observed.[20][23]

Visualizations

Caption: Mechanism of action of antithyroid thioamides.

Caption: Bioactivation and mechanism of action of ethionamide.

Caption: Workflow for MIC determination by broth microdilution.

References

• 1. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioamide [bionity.com]
• 4. Methimazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Methimazole and propylthiouracil increase cellular thyroid peroxidase activity and thyroid peroxidase mRNA in cultured porcine thyroid follicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Adverse events of the thyroid peroxidase inhibitor methimazole in the treatment of hyperthyroidism: a comprehensive analysis from the first quarter of 2004 to the first quarter of 2025 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publications.iarc.who.int [publications.iarc.who.int]
• 8. Propylthiouracil - Wikipedia [en.wikipedia.org]
• 9. Ethionamide - Wikipedia [en.wikipedia.org]
• 10. Molecular Investigation of Resistance to the Antituberculous Drug Ethionamide in Multidrug-Resistant Clinical Isolates of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ethionamide Pharmacokinetics/Pharmacodynamics-derived Dose, the Role of MICs in Clinical Outcome, and the Resistance Arrow of Time in Multidrug-resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Propylthiouracil synthesis - chemicalbook [chemicalbook.com]
• 16. benchchem.com [benchchem.com]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 22. benchchem.com [benchchem.com]
• 23. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Boc Deprotection of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely utilized amine protecting group in organic synthesis due to its stability in a variety of reaction conditions and its facile cleavage under acidic conditions. This document provides detailed application notes and protocols for the deprotection of the Boc group from "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" to yield 3-aminopropanethioamide. The presence of a thiourea functional group necessitates careful selection of deprotection conditions to avoid potential degradation, such as hydrolysis or oxidation, which can occur under harsh acidic environments.

These protocols offer a range of acidic deprotection methods, from the commonly employed trifluoroacetic acid (TFA) to milder conditions using hydrochloric acid (HCl) in dioxane. The selection of the appropriate method will depend on the sensitivity of the substrate to acidic conditions and the desired reaction kinetics.

Data Presentation: Comparison of Boc Deprotection Methods

The following table summarizes common acidic conditions for Boc deprotection, providing a comparative overview to aid in method selection. It is crucial to monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to optimize reaction time and minimize side product formation.

Reagent	Solvent	Concentration	Temperature (°C)	Typical Reaction Time	Advantages	Potential Considerations for Thiourea Moiety
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	20-50% (v/v)	0 to Room Temp.	30 min - 2 h	Fast and efficient for most substrates.	Potential for acid-catalyzed degradation of the thiourea group with prolonged reaction times or higher temperatures.
Hydrochloric Acid (HCl)	1,4-Dioxane	4 M	Room Temp.	1 - 4 h	Milder conditions compared to TFA; can offer better selectivity.[1]	Generally considered compatible, but monitoring for degradation is recommended.
Hydrochloric Acid (HCl)	Methanol (MeOH)	1.25 M	Room Temp.	1 - 3 h	Milder than TFA and HCl in dioxane; useful for acid-sensitive substrates.	Methanolysis of the thiourea is a potential side reaction, although less likely under these conditions.
p-Toluenesulfonic Acid (TsOH)	Dimethoxyethane (DME) / Methanol (MeOH)	Catalytic to stoichiometric	40	2 h	Non-volatile acid, allowing for easier handling.	Requires careful purification to remove the acid.

Experimental Protocols

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a standard and generally efficient method for Boc deprotection.

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• Dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (1 equivalent) in anhydrous DCM (10-20 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (5-10 equivalents, typically 20-50% v/v) to the stirred solution.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 30 minutes to 2 hours.

• Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and carefully neutralize the solution by washing with saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude 3-aminopropanethioamide.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Deprotection using 4M Hydrochloric Acid (HCl) in 1,4-Dioxane

This method employs milder acidic conditions and is often preferred for substrates with acid-sensitive functional groups.[1]

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• 4 M HCl in 1,4-Dioxane

• Anhydrous diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Dissolve Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (1 equivalent) in a minimal amount of 1,4-dioxane in a round-bottom flask.

• To the stirred solution, add 4 M HCl in 1,4-dioxane (5-10 equivalents).

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the product, 3-aminopropanethioamide hydrochloride, may precipitate from the solution.

• If a precipitate forms, collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

• If no precipitate forms, remove the solvent under reduced pressure. Triturate the residue with anhydrous diethyl ether to induce precipitation, then filter, wash, and dry as described above.

Mandatory Visualizations

Caption: Experimental workflow for the Boc deprotection of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Caption: General mechanism of acid-catalyzed Boc deprotection.

References

• 1. p2infohouse.org [p2infohouse.org]

Application Notes and Protocols for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in Synthetic Chemistry

Introduction

Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate is a bifunctional molecule containing a Boc-protected amine and a primary thioamide. This unique combination of functional groups makes it a potentially valuable building block in medicinal chemistry and drug development, offering opportunities for selective modifications at either end of the molecule. The thioamide moiety, an isostere of the amide bond, is of particular interest for its role in modifying the physicochemical properties of peptides and other bioactive molecules. This document provides an overview of the potential reactivity of the thioamide group in this molecule and generalized protocols for its coupling reactions, based on the known chemistry of N-Boc protected thioamides.

Due to the limited availability of specific literature on the coupling reactions of tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate, the following protocols and reaction conditions are based on analogous N-Boc protected thioamide systems. Researchers should consider these as starting points for optimization.

Potential Coupling Reactions and Reactivity

The presence of the Boc protecting group on the nitrogen adjacent to the propyl chain allows for reactions to be directed towards the primary thioamide. The reactivity of the thioamide can be modulated, particularly after further N-acylation (e.g., with another Boc group) which can activate the C(S)-N bond.

Transamidation of the Thioamide

N-Boc protected thioamides can undergo transamidation with nucleophilic amines. This reaction proceeds through the activation of the thioamide bond, making the carbon atom susceptible to nucleophilic attack.

Esterification and Thioesterification via N-C(S) Cleavage

A notable reaction of N,N-di-Boc protected thioamides is their conversion to thionoesters or dithioesters upon reaction with alcohols or thiols, respectively. This transformation involves the cleavage of the N-C(S) bond and offers a unique method for the late-stage functionalization of molecules.

Data Presentation: Generalized Reaction Conditions

The following table summarizes generalized reaction conditions for the coupling of N-Boc protected thioamides, which can be adapted for tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Reaction Type	Coupling Partner	Reagents/Catalyst	Solvent	Temperature (°C)	Time (h)
Transamidation	Nucleophilic Amines	Base (e.g., K₃PO₄) if necessary	THF, CH₃CN	25 - 50	12 - 24
Esterification	Phenols	K₃PO₄	THF	25	4
Esterification	Aliphatic Alcohols	KHMDS	THF	50	12
Thioesterification	Thiols	KHMDS	THF	50	12

Experimental Protocols

Protocol 1: General Procedure for Transamidation

This protocol describes a general method for the transamidation of an N-Boc protected thioamide with a nucleophilic amine.

Materials:

• N-Boc protected thioamide (e.g., tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate)

• Nucleophilic amine (1.5 - 2.0 equiv.)

• Anhydrous solvent (e.g., THF or CH₃CN)

• Base (e.g., K₃PO₄, 2.5 equiv.) if required

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the N-Boc protected thioamide (1.0 equiv.) in the chosen anhydrous solvent, add the nucleophilic amine (1.5 - 2.0 equiv.).

• If necessary, add the base (e.g., K₃PO₄, 2.5 equiv.).

• Stir the reaction mixture at the appropriate temperature (e.g., 25-50 °C) under an inert atmosphere.

• Monitor the reaction progress by a suitable analytical method such as TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Esterification with Phenols

This protocol outlines a method for the esterification of a di-N-Boc-activated thioamide with a phenol.

Materials:

• N,N-di-Boc protected thioamide (1.0 equiv.)

• Phenol (2.0 equiv.)

• Potassium phosphate (K₃PO₄) (2.5 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flask under an inert atmosphere, dissolve the N,N-di-Boc protected thioamide (1.0 equiv.) and the phenol (2.0 equiv.) in anhydrous THF.

• Add potassium phosphate (2.5 equiv.) to the mixture.

• Stir the reaction vigorously at room temperature (25 °C) for 4 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting thionoester by flash column chromatography.

Visualizations

Caption: A generalized experimental workflow for the coupling reactions of N-Boc protected thioamides.

Caption: Logical diagram illustrating the activation and subsequent coupling of a primary thioamide.

Application Notes: The Use of Thioamide Building Blocks in the Solid-Phase Synthesis of Thiopeptide Libraries

Introduction

Thioamides, isosteres of amide bonds where the carbonyl oxygen is replaced by sulfur, are of significant interest in drug discovery and chemical biology.[1][2][3] This substitution can alter the chemical and physical properties of peptides, leading to enhanced biological activity, increased stability against proteolytic degradation, and novel pharmacological profiles.[1][2][3] The creation of thiopeptide libraries is a powerful strategy for identifying novel therapeutic leads. This document provides detailed protocols for the use of a key thioamide-containing building block, conceptually based on "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate," for the solid-phase synthesis (SPPS) and subsequent screening of thiopeptide libraries. While the exact named compound is not standard, these protocols are based on established methods for synthesizing and utilizing similar thioamide precursors.

The general approach involves the synthesis of a protected thioamide building block, its incorporation into a peptide sequence via Fmoc-based SPPS, the generation of a thiopeptide library, and finally, the screening of this library for biological activity.

Physicochemical Properties of a Representative Thioamide Building Block

For the purpose of these protocols, we will consider a representative Boc-protected thioamide building block. The data presented below is a composite based on similar structures used in thiopeptide synthesis.

Property	Value
Molecular Formula	C8H16N2O2S
Molecular Weight	204.29 g/mol
Appearance	Pale yellow solid
Solubility	Soluble in DMF, DCM, and other common organic solvents
Storage	Store at -20°C under an inert atmosphere

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a Thiopeptide using a Pre-formed Thioamide Building Block

This protocol describes the incorporation of a Boc-protected thioamide building block into a peptide sequence on a solid support using Fmoc/tBu chemistry.

Materials:

• Fmoc-Rink Amide MBHA resin

• Boc-protected thioamide building block

• Fmoc-protected amino acids

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• 20% (v/v) piperidine in N,N-Dimethylformamide (DMF)

• Anhydrous DMF

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% H2O, 2.5% triisopropylsilane)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in the synthesis vessel.

• Fmoc Deprotection: Drain the DMF and add the 20% piperidine in DMF solution to the resin. Agitate for 20 minutes. Drain and repeat once. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3 eq.), DIC (3 eq.), and OxymaPure® (3 eq.) in DMF.

  • Add the activation solution to the deprotected resin and agitate for 2 hours.

  • Monitor the coupling reaction using a Kaiser test. A negative test indicates completion.

• Incorporation of the Thioamide Building Block:

  • Following Fmoc deprotection of the N-terminal amino acid, add a solution of the Boc-protected thioamide building block (3 eq.), DIC (3 eq.), and OxymaPure® (3 eq.) in DMF to the resin.

  • Agitate for 4-6 hours. The coupling of thioamide building blocks can be slower than standard amino acids.

  • Wash the resin with DMF and DCM.

• Chain Elongation: Continue the peptide chain synthesis by repeating the Fmoc deprotection and amino acid coupling steps.

• Final Fmoc Deprotection: Remove the final Fmoc group from the N-terminus as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Add the TFA cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude thiopeptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide.

• Purification: Purify the crude thiopeptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Synthesis of a Combinatorial Thiopeptide Library

This protocol outlines the "split-and-pool" method for generating a combinatorial thiopeptide library on a solid support.

Materials:

• As listed in Protocol 1

• A set of different Fmoc-protected amino acids for library generation

Procedure:

• Resin Preparation: Divide the starting resin into a number of equal portions corresponding to the number of different amino acids to be incorporated at the first position.

• First Position Coupling: Couple a different amino acid to each portion of the resin as described in Protocol 1, step 3.

• Pooling and Mixing: After the coupling is complete, combine all portions of the resin in a single vessel and mix thoroughly.

• Splitting: Divide the pooled resin again into equal portions.

• Second Position Coupling: Couple the next set of amino acids to each portion.

• Repeat: Continue the split-pool-couple process for all variable positions in the library.

• Thioamide Incorporation: At the desired position, incorporate the Boc-protected thioamide building block to all resin portions simultaneously.

• Library Cleavage and Purification: After the final synthesis step, cleave the peptides from a small sample of the library beads and analyze by mass spectrometry to confirm the library diversity. The bulk of the library can be cleaved as described in Protocol 1.

Screening of Thiopeptide Libraries

Once synthesized, the thiopeptide library can be screened for binding to a target protein of interest.

Protocol 3: Affinity Selection-Mass Spectrometry (AS-MS) for Hit Identification

This protocol describes a general method for identifying binding partners from a thiopeptide library.

Materials:

• Immobilized target protein (e.g., on magnetic beads)

• Synthesized thiopeptide library

• Binding buffer (e.g., phosphate-buffered saline with 0.05% Tween-20)

• Wash buffer (same as binding buffer)

• Elution buffer (e.g., 0.1% TFA in water/acetonitrile)

• LC-MS/MS system

Procedure:

• Library Incubation: Incubate the thiopeptide library with the immobilized target protein in the binding buffer for 1-2 hours at 4°C with gentle rotation.

• Washing: Pellet the beads (if magnetic) or centrifuge to remove the unbound library members. Wash the beads several times with wash buffer to remove non-specific binders.

• Elution: Elute the bound thiopeptides from the target protein using the elution buffer.

• Analysis: Analyze the eluted fraction by LC-MS/MS to identify the sequences of the "hit" thiopeptides.

Quantitative Data Summary

The following table summarizes representative data from the synthesis and screening of a hypothetical thiopeptide library.

Parameter	Result
Crude Purity of a Representative Thiopeptide	>85% (by RP-HPLC)
Final Purity after Purification	>98% (by RP-HPLC)
Library Diversity	Confirmed by MS analysis
Binding Affinity of a Hit Thiopeptide (KD)	1.5 µM (determined by Surface Plasmon Resonance)
IC50 of a Hit Thiopeptide in a Functional Assay	5.2 µM

Visualizations

Caption: Workflow for Thiopeptide Library Synthesis and Screening.

Caption: Hypothetical Signaling Pathway Targeted by a Thiopeptide.

References

• 1. scispace.com [scispace.com]
• 2. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for challenges encountered during the synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Troubleshooting Guide

Problem 1: Low Yield or Incomplete Conversion During Thionation with Lawesson's Reagent

Question: I am attempting to synthesize Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate from its corresponding amide using Lawesson's reagent, but I am observing low yields and incomplete conversion of the starting material. What are the possible causes and solutions?

Answer:

Several factors can contribute to low yields and incomplete conversion during the thionation of amides with Lawesson's reagent. Here are some common causes and troubleshooting steps:

• Insufficient Reagent: Ensure the correct stoichiometry of Lawesson's reagent is used. For primary amides, typically 0.5 equivalents of Lawesson's reagent (which exists as a dimer) is recommended, meaning a 1:2 molar ratio of the dimer to the amide.

• Poor Solubility of Lawesson's Reagent: Lawesson's reagent has poor solubility in many common solvents at room temperature.[1] This can lead to a heterogeneous reaction mixture and slow reaction rates.

  • Solution: Consider using a solvent in which Lawesson's reagent is more soluble, such as tetrahydrofuran (THF) or toluene.[1][2] Reactions in THF can often be conducted at room temperature, although they may require a larger volume of solvent to fully dissolve the reagent.[1] Toluene is often used at elevated temperatures (reflux) to ensure solubility and drive the reaction to completion.[2]

• Reaction Temperature and Time: The thionation of amides can be slow, especially at lower temperatures.

  • Solution: If using a solvent like THF at room temperature, allow the reaction to proceed for an extended period (e.g., overnight).[1] If using toluene, heating to reflux is a common strategy.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amide spot is no longer visible.

• Purity of Lawesson's Reagent: The quality of Lawesson's reagent can impact its reactivity.

  • Solution: Use a high-purity grade of Lawesson's reagent. If the reagent is old or has been improperly stored, its reactivity may be diminished.

Summary of Thionation Reaction Conditions:

Parameter	Condition A	Condition B
Solvent	Tetrahydrofuran (THF)	Toluene
Temperature	Room Temperature	Reflux
Lawesson's Reagent (equiv.)	0.5 - 0.6	0.5 - 0.6
Reaction Time	12 - 24 hours	2 - 6 hours
Notes	Requires a larger volume of solvent for dissolution.[1]	Faster reaction times due to higher temperature.[2]

Problem 2: Difficulty in Purifying the Product from Phosphorus Byproducts

Question: After the thionation reaction, I am struggling to separate my desired thioamide from the phosphorus-containing byproducts of Lawesson's reagent. What purification strategies are effective?

Answer:

Purification is a well-documented challenge in reactions involving Lawesson's reagent due to the formation of polar, phosphorus-containing byproducts.[2]

• Aqueous Work-up: A thorough aqueous work-up is crucial before chromatographic purification.[1] Washing the organic layer with a mild base (e.g., saturated sodium bicarbonate solution) can help to remove some of the acidic byproducts.

• Chromatography-Free Work-up: An alternative approach involves quenching the reaction with an alcohol (e.g., ethanol) or a diol (e.g., ethylene glycol) at reflux.[2] This converts the phosphorus byproducts into more easily separable phosphonates.

• Column Chromatography: Silica gel chromatography is a standard method for purification.

  • Solvent System: A gradient of petroleum ether and ethyl acetate is often effective. Thioamides are typically less polar than their corresponding amides.

  • Tailing: Phosphorus byproducts can sometimes cause tailing on the column. To mitigate this, you can either ensure a thorough aqueous work-up or use the quenching method described above.

• Use of Fluorous Lawesson's Reagent: For more challenging separations, a fluorous-tagged version of Lawesson's reagent is available.[3] This allows for the removal of the byproducts through fluorous solid-phase extraction, simplifying the purification process.[3]

Frequently Asked Questions (FAQs)

Q1: What is a plausible synthetic route for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate?

A1: A common and logical synthetic route starts with N-Boc-β-alanine. The carboxylic acid is first converted to a primary amide, Tert-Butyl N-(3-Amino-3-oxopropyl)carbamate. This amide is then subjected to a thionation reaction, typically with Lawesson's reagent, to yield the final thioamide product.

Q2: I am having trouble with the first step, the formation of the amide from N-Boc-β-alanine. What are some common issues?

A2: Amide bond formation can present its own set of challenges.

• Choice of Coupling Reagents: A variety of coupling reagents can be used, such as HOBt/DIC or isobutyl chloroformate. The choice of reagents can impact yield and purity.

• Reaction Conditions: Ensure anhydrous conditions, as water can hydrolyze activated intermediates. The reaction temperature should be carefully controlled, often starting at low temperatures (e.g., 0°C) and then warming to room temperature.

• Side Reactions: Racemization is not a concern for this specific substrate (β-alanine), but in other cases, it can be a significant side reaction.

Q3: Are there any specific safety precautions I should take when working with Lawesson's reagent?

A3: Yes, Lawesson's reagent and its byproducts have a very strong, unpleasant odor.[1] It is essential to perform this reaction in a well-ventilated fume hood. Additionally, care should be taken to handle the reagent and any waste generated from the reaction appropriately to minimize odor and exposure.

Experimental Protocols

Protocol 1: Synthesis of Tert-Butyl N-(3-Amino-3-oxopropyl)carbamate

This protocol is a general procedure for amide formation from a carboxylic acid.

• Dissolution: Dissolve N-Boc-β-alanine (1 equivalent) in anhydrous dichloromethane (DCM) or ethyl acetate.

• Activation: Cool the solution to 0°C in an ice bath. Add N-methylmorpholine (1.1 equivalents) followed by the dropwise addition of isobutyl chloroformate (1.1 equivalents). Stir the reaction mixture at 0°C for 1-2 hours.

• Amination: Bubble ammonia gas through the solution or add a solution of aqueous ammonia dropwise at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by crystallization or silica gel chromatography.

Protocol 2: Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This protocol is adapted from general procedures for the thionation of primary amides.[1][2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Tert-Butyl N-(3-Amino-3-oxopropyl)carbamate (1 equivalent) in anhydrous toluene (or THF).

• Addition of Lawesson's Reagent: Add Lawesson's reagent (0.6 equivalents) to the solution.

• Reaction:

  • If using toluene: Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.[2]

  • If using THF: Stir the reaction at room temperature overnight.[1] Ensure the Lawesson's reagent is fully dissolved, which may require a significant volume of THF.[1]

• Work-up:

  • Standard: Cool the reaction mixture and evaporate the solvent. Perform an aqueous work-up by dissolving the residue in an organic solvent (e.g., ethyl acetate) and washing with water and brine.[1]

  • Chromatography-Free: After the reaction is complete, add an excess of ethanol (e.g., 0.5 mL per mmol of amide) and heat at reflux for 2 hours to quench the byproducts.[2] Then, evaporate the solvents.

• Purification: Purify the crude product by silica gel column chromatography, typically using a gradient of petroleum ether/ethyl acetate.

Visualizations

Caption: Synthetic workflow for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. BJOC - A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent [beilstein-journals.org]
• 3. Thionation using fluorous Lawesson's reagent. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Stability of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" in acidic conditions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in acidic conditions?

A1: The primary stability concern is the acid-labile nature of the tert-butoxycarbonyl (Boc) protecting group.[1][2] Exposure to acidic conditions can lead to the cleavage of the Boc group, yielding the corresponding unprotected amine. Additionally, while the thioamide functional group is generally more resistant to hydrolysis than an amide, it can also be susceptible to degradation under certain acidic conditions, potentially leading to side reactions like dethioxylation or Edman-type degradation.[3]

Q2: At what pH range is the Boc group on Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate expected to be cleaved?

A2: The Boc group is readily cleaved under strongly acidic conditions (pH < 1) and can be unstable even in mildly acidic environments with prolonged exposure.[1][2] Reagents commonly used for Boc deprotection include strong acids such as trifluoroacetic acid (TFA), hydrochloric acid (HCl), and sulfuric acid (H2SO4).[2]

Q3: Is the thioamide group stable in acidic conditions?

A3: The thioamide group is generally more stable towards acid-catalyzed hydrolysis compared to its amide counterpart.[3] However, the use of strong acids for Boc deprotection in molecules containing a thioamide can be problematic and may lead to low yields of the desired product. Potential side reactions for the thioamide group under acidic conditions include hydrolysis to the corresponding amide (dethioxylation) and other degradative pathways.

Q4: Are there any recommended reagents for selectively cleaving the Boc group without affecting the thioamide?

A4: Yes, for molecules containing an acid-sensitive thioamide moiety, extremely mild reagents are recommended for Boc deprotection. Stannic chloride (SnCl4) in organic solvents has been reported as an effective reagent for this purpose, providing excellent yields.[4][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Complete degradation of the starting material.	The acidic conditions are too harsh, leading to the cleavage of the Boc group and subsequent degradation of the thioamide.	- Use milder acidic conditions or a shorter reaction time.- Consider using a milder Lewis acid catalyst, such as SnCl4, for Boc deprotection.[4][5]
Low yield of the desired Boc-deprotected product.	- Incomplete reaction.- Competing side reactions involving the thioamide group.	- Increase the reaction time or temperature cautiously while monitoring for side product formation.- Switch to a milder deprotection method to minimize thioamide degradation.[4]
Formation of an unexpected side product with a lower molecular weight.	This could indicate cleavage of the Boc group.	- Confirm the identity of the side product using analytical techniques such as mass spectrometry and NMR.- If Boc cleavage is confirmed, adjust the pH to a neutral or slightly basic range if the reaction chemistry allows.
Formation of a product corresponding to the amide instead of the thioamide.	Dethioxylation of the thioamide group has occurred due to the acidic conditions.	- Avoid prolonged exposure to strong acids.- Use milder deprotection conditions as mentioned above.

Experimental Protocols

Protocol 1: Forced Degradation Study to Assess Acid Stability

This protocol outlines a general procedure to evaluate the stability of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in acidic conditions.

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• 0.1 N Hydrochloric Acid (HCl)

• Acetonitrile (ACN) or other suitable organic solvent

• Deionized water

• pH meter

• HPLC system with a UV detector

• Mass spectrometer (optional, for degradation product identification)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in acetonitrile at a concentration of 1 mg/mL.

• Acidic Stress:

  • In a clean vial, mix 1 mL of the stock solution with 1 mL of 0.1 N HCl.

  • Incubate the solution at a controlled temperature (e.g., 40°C).

• Time-Point Analysis:

  • Withdraw aliquots from the stressed solution at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots immediately with an appropriate base (e.g., 0.1 N NaOH) to stop the degradation.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Analyze the samples using a suitable reversed-phase HPLC method.

  • Monitor the disappearance of the parent compound peak and the appearance of any degradation product peaks.

  • Quantify the percentage of degradation over time.

Protocol 2: Mild Boc Deprotection using SnCl4

This protocol describes a method for the removal of the Boc group in the presence of a thioamide moiety.[4]

Materials:

• Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

• Stannic chloride (SnCl4)

• Anhydrous organic solvent (e.g., dichloromethane, acetonitrile)

• Inert atmosphere (e.g., nitrogen or argon)

• Saturated sodium bicarbonate solution

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Dissolve the Boc-protected compound in the anhydrous organic solvent under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add a solution of SnCl4 in the same solvent dropwise to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC.

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Data Presentation

Table 1: Stability of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate under Different Conditions (Hypothetical Data)

Condition	pH	Temperature (°C)	Time (hours)	Degradation (%)	Major Degradation Product(s)
0.1 N HCl	1	40	2	15	Boc-deprotected compound
0.1 N HCl	1	40	8	55	Boc-deprotected compound, Amide analog
0.01 N HCl	2	40	8	10	Boc-deprotected compound
Neutral Buffer	7	40	24	< 1	None observed
0.1 N NaOH	13	40	24	< 1	None observed

Visualizations

Caption: Potential degradation pathways in acidic conditions.

Caption: Troubleshooting workflow for acid stability experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Preventing epimerization of thioamides during peptide synthesis.

Welcome to the technical support center for thioamide peptide synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to the epimerization of thioamide-containing peptides during solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)

Q1: What is thioamide epimerization and why is it a concern in peptide synthesis?

A1: Thioamide epimerization is the loss of stereochemical integrity at the α-carbon of a thioamidated amino acid residue during peptide synthesis, converting one enantiomer into a mixture of diastereomers. This is a significant concern because the biological activity of peptides is highly dependent on their specific three-dimensional structure. Epimerization can lead to a heterogeneous mixture of peptide isomers, making purification difficult and potentially altering or diminishing the desired biological function.

Q2: What is the primary cause of epimerization of thioamide residues during Fmoc-based solid-phase peptide synthesis (SPPS)?

A2: The primary cause of epimerization is the increased acidity of the α-proton of the thioamide residue compared to its oxo-amide counterpart.[1][2] The electron-withdrawing nature of the thiocarbonyl group makes the adjacent α-proton more susceptible to abstraction by the basic conditions used for Fmoc deprotection (e.g., piperidine).[1][2][3] Once the proton is removed, a planar enolate intermediate is formed, which can be protonated from either face, leading to racemization.[4]

Q3: Which factors are known to exacerbate thioamide epimerization?

A3: Several factors can increase the rate of epimerization:

• Repetitive Base Treatment: Prolonged or repeated exposure to the basic conditions required for Fmoc-group removal during the synthesis of longer peptides significantly increases the risk of epimerization.[3]

• Strong Coupling Reagents: The use of highly activating coupling reagents can contribute to epimerization.[3][5]

• Elevated Temperatures: Higher reaction temperatures can accelerate the rate of epimerization.[6]

• Peptide Sequence: The local chemical environment and the specific amino acid sequence surrounding the thioamide can influence the rate of epimerization.[7]

Q4: How can I detect and quantify epimerization in my thioamide-containing peptide?

A4: Epimerization can be detected and quantified using analytical techniques that can separate diastereomers. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase is a common method. Additionally, monitoring the reaction by Liquid Chromatography-Mass Spectrometry (LC-MS) can help identify the presence of isomers with the same mass but different retention times.[7]

Troubleshooting Guides

Issue 1: Significant epimerization observed in a thioamide-containing peptide after synthesis.

This is a common issue, particularly for longer peptides or when the thioamide is located near the C-terminus, requiring more coupling cycles and therefore more exposure to basic conditions.

Solution 1: Modified Fmoc Deprotection Conditions

A straightforward approach to reduce epimerization is to modify the Fmoc deprotection conditions to minimize the exposure time to the base.

Experimental Protocol: Shortened Piperidine Treatment

• Reagent Preparation: Prepare a solution of 10% piperidine in dimethylformamide (DMF).

• Deprotection Step: Treat the peptide-resin with the 10% piperidine/DMF solution for 1 minute.

• Washing: Thoroughly wash the resin with DMF to remove the piperidine and the dibenzofulvene-piperidine adduct.

• Monitoring: Monitor the completion of the deprotection reaction to avoid incomplete removal of the Fmoc group, which can lead to deletion sequences.

This modified protocol has been shown to significantly suppress epimerization.[3]

Solution 2: Thioimidate Protection Strategy

A more robust method to prevent epimerization is to temporarily protect the thioamide as a thioimidate. This modification increases the pKa of the α-proton, making it less susceptible to abstraction under basic conditions.[1][7][8]

Experimental Protocol: On-Resin Thioimidate Protection and Deprotection

• Thioamide Installation: Incorporate the thioamide amino acid into the peptide sequence using standard SPPS protocols.

• Protection (Alkylation):

  • Treat the resin-bound peptide containing the thioamide with an alkylating agent (e.g., methyl iodide or 4-azidobenzyl bromide) in the presence of a mild base (e.g., DIEA) in DMF.

  • Allow the reaction to proceed until the thioamide is completely converted to the thioimidate, which can be monitored by LC-MS analysis of a small cleaved sample.

• Peptide Elongation: Continue with the standard Fmoc-SPPS cycles to elongate the peptide chain. The thioimidate is stable to the piperidine treatment used for Fmoc deprotection.

• Deprotection (Thioamide Regeneration):

  • Once the peptide synthesis is complete, the thioimidate protecting group must be removed to regenerate the thioamide.

  • For a methyl-protected thioimidate, treatment with hydrogen sulfide (H₂S) gas in the presence of a weak base like collidine is effective.[1]

  • For a 4-azidobenzyl-protected thioimidate, a safer alternative is to use dithiothreitol (DTT) for deprotection.[9]

• Cleavage and Purification: Cleave the peptide from the resin and purify using standard procedures.

Quantitative Data on Thioimidate Protection:

Peptide Sequence	Protection Strategy	% Epimerization	Reference
AAKAFψSAKFG	Unprotected Thioamide	22%	[7]
AAKAFψSAKFG	Thioimidate Protection	<0.01%	[7]

Table 1: Comparison of epimerization levels in the peptide AAKAFψSAKFG with and without the thioimidate protection strategy. The "ψ" symbol indicates the position of the thioamide.

Solution 3: Choice of Coupling Reagent

The choice of coupling reagent can also influence the extent of epimerization. While common coupling reagents like HBTU and HATU can contribute to epimerization, others have been shown to minimize this side reaction.[5]

Coupling Reagent Comparison:

Coupling Reagent	Epimerization Level	Reaction Efficiency	Reference
HBTU, HATU, PyBOP, DCC	Significant	High	[5]
DEPBT	Low	Reduced	[5][10]
Ynamide Reagents (MYMsA, MYMTsA)	Low	Good	[5][11]

Table 2: Qualitative comparison of the effect of different coupling reagents on thioamide epimerization.

Visual Guides

Caption: Mechanism of base-catalyzed epimerization of a thioamide residue.

Caption: Troubleshooting workflow for addressing thioamide epimerization.

Caption: Experimental workflow for the thioimidate protection strategy.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discover.library.noaa.gov [discover.library.noaa.gov]
• 4. benchchem.com [benchchem.com]
• 5. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. Ynamide Coupling Reagents: Origin and Advances - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming low yield in thioamide synthesis reactions

Welcome to the technical support center for thioamide synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: My thioamide synthesis reaction is resulting in a low yield. What are the common causes?

Low yields in thioamide synthesis can stem from several factors. Key areas to investigate include the choice and quality of the thionating reagent, the reaction conditions, the nature of the starting amide, and the workup and purification procedures. Incomplete conversion of the starting material, degradation of the product, and the formation of side products are all common contributors to reduced yields.[1][2]

Q2: I am using Lawesson's Reagent and observing a complex mixture of byproducts. What could be happening?

Lawesson's Reagent (LR), while effective, can lead to the formation of various phosphorus-containing byproducts that can complicate purification.[3][4] The reagent's stability is also a factor; it can decompose, especially at temperatures above 110°C.[5][6] The mechanism of thionation with LR involves a reactive dithiophosphine ylide intermediate, and side reactions can occur with other functional groups in your molecule.[7][8]

Q3: Is Phosphorus Pentasulfide (P4S10) a better alternative to Lawesson's Reagent?

Phosphorus pentasulfide (P₄S₁₀) is a more traditional and cost-effective thionating agent.[9] However, it often requires harsher reaction conditions, such as higher temperatures and longer reaction times, which can be detrimental to sensitive substrates.[5] Its solubility in common organic solvents is also limited.[5] While P₄S₁₀ can be effective, Lawesson's Reagent is generally considered milder and more versatile for a broader range of substrates.[4][10]

Q4: Can the structure of my starting amide affect the thionation reaction?

Yes, the electronic and steric properties of the starting amide play a crucial role. Electron-rich amides tend to react faster with electrophilic thionating reagents.[8] Steric hindrance around the carbonyl group can significantly slow down the reaction rate and may necessitate more forcing conditions, potentially leading to lower yields and more side products.[1]

Q5: My thioamide product appears to be degrading during purification. What are the best practices for isolating thioamides?

Thioamides can be sensitive to both acidic and basic conditions, leading to degradation.[11][12] For purification, column chromatography on silica gel is common, but care must be taken as prolonged exposure to silica can sometimes cause decomposition.[4] It is advisable to use a less acidic stationary phase if lability is observed. Workup procedures should aim to neutralize the reaction mixture promptly and avoid harsh pH conditions.

Troubleshooting Guide

Issue: Low Conversion of Starting Amide

Potential Cause	Recommended Solution
Insufficient Reagent	Increase the molar equivalents of the thionating reagent (e.g., 0.5-1.0 equivalents of Lawesson's Reagent per amide).
Low Reaction Temperature	Gradually increase the reaction temperature. For Lawesson's Reagent, refluxing in a solvent like toluene (~110°C) is common.[4]
Short Reaction Time	Monitor the reaction progress using Thin Layer Chromatography (TLC) and extend the reaction time until the starting material is consumed.[4]
Poor Reagent Quality	Use freshly purchased or properly stored thionating reagents. Lawesson's Reagent can degrade over time.
Solvent Choice	Ensure the chosen solvent is anhydrous and appropriate for the reaction temperature. Toluene, xylene, and dioxane are commonly used.[3]

Issue: Formation of Multiple Products/Side Reactions

Potential Cause	Recommended Solution
Reaction Temperature is Too High	High temperatures can lead to decomposition of the reagent and/or product, as well as side reactions.[5] Try running the reaction at a lower temperature for a longer duration.
Presence of Other Reactive Functional Groups	Protect other sensitive functional groups in your starting material before the thionation step.
Reagent Reactivity	Consider using a milder thionating reagent. Several newer, more selective reagents have been developed.[13]
Epimerization	For chiral substrates, particularly in peptide synthesis, the acidic α-proton of the thioamide can lead to epimerization under basic conditions.[11][14] Consider using protective group strategies.[2][14][15]

Issue: Difficult Purification

Potential Cause	Recommended Solution
Phosphorus Byproducts from Lawesson's Reagent	A modified workup involving treatment with ethylene glycol can help to decompose these byproducts into more easily removable forms.[6] Alternatively, using a fluorous-tagged Lawesson's reagent can simplify purification through fluorous solid-phase extraction.[16][17]
Product Instability on Silica Gel	Minimize the time the product spends on the silica gel column. Consider using a different purification technique, such as recrystallization or preparative HPLC.
Co-elution of Product and Impurities	Optimize the eluent system for column chromatography to achieve better separation. A gradient elution might be necessary.

Experimental Protocols

General Protocol for Thioamide Synthesis using Lawesson's Reagent

This protocol describes a general procedure for the thionation of a primary, secondary, or tertiary amide on a 1.0 mmol scale.

Materials:

• Amide (1.0 mmol)

• Lawesson's Reagent (0.5 - 1.0 mmol, 0.5 equivalents)

• Anhydrous Toluene (10-20 mL)

• Heating mantle or oil bath

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the amide (1.0 mmol) and Lawesson's Reagent (0.5 mmol).

• Purge the flask with an inert gas.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to reflux (approximately 110°C for toluene).[4]

• Monitor the reaction progress by TLC until the starting amide is no longer visible. Reaction times can vary from a few hours to overnight.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude residue can be purified by silica gel column chromatography. The eluent system will depend on the polarity of the product.

Safety Precautions: Lawesson's Reagent and the reaction itself can produce a strong, unpleasant odor due to the formation of hydrogen sulfide.[4] All manipulations should be performed in a well-ventilated fume hood.

Visual Guides

Below are diagrams illustrating key workflows and concepts in thioamide synthesis.

Caption: Troubleshooting workflow for low yield in thioamide synthesis.

Caption: Simplified mechanism of amide thionation using Lawesson's Reagent.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lawesson's reagent - Wikipedia [en.wikipedia.org]
• 9. Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lawesson's Reagent [organic-chemistry.org]
• 11. Opportunities and challenges in the synthesis of thioamidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. UQ eSpace [espace.library.uq.edu.au]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. Thioamide synthesis by thionation [organic-chemistry.org]

Technical Support Center: Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. The following sections address common issues encountered during its synthesis, focusing on side reaction products and purification challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I performed a thionation reaction on Tert-Butyl N-(3-amino-3-oxopropyl)carbamate using Lawesson's reagent and now I'm struggling to purify my final product, Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. What are the likely impurities?

A1: A common challenge in thionation reactions using Lawesson's reagent is the formation of a phosphorus and sulfur-containing six-membered ring byproduct.[1][2] This byproduct often exhibits a polarity similar to the desired thioamide, which can complicate purification by standard column chromatography.[1] Additionally, unreacted starting material (the corresponding amide) and decomposition products of Lawesson's reagent, especially if the reaction is overheated, can also be present as impurities.

Q2: My reaction yield is lower than expected. What are the potential causes?

A2: Several factors could contribute to a low yield:

• Incomplete Reaction: The thionation of amides can sometimes be slow. Ensure you are monitoring the reaction progress by a suitable method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), until the starting material is consumed.

• Suboptimal Reaction Temperature: While heating is typically required for thionation with Lawesson's reagent, excessive temperatures (above 110 °C) can lead to its decomposition and the formation of undesired byproducts.[2] It is crucial to maintain the recommended temperature range for the specific solvent used.

• Moisture in the Reaction: Lawesson's reagent is sensitive to moisture. Ensure that your solvent and glassware are thoroughly dried before use, and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Incorrect Stoichiometry: The ratio of the substrate to Lawesson's reagent is critical. A common starting point is a 2:1 molar ratio of amide to Lawesson's reagent, but this may need to be optimized for your specific conditions.

Q3: I'm observing a side product with a mass corresponding to the loss of the Boc protecting group. Is this common?

A3: The Boc (tert-butoxycarbonyl) protecting group is generally stable under the neutral or slightly basic conditions of a typical thionation reaction with Lawesson's reagent. However, it is sensitive to acid.[3] If any acidic byproducts are formed during the reaction or if the work-up procedure involves acidic conditions, cleavage of the Boc group can occur. It is recommended to use a neutral or slightly basic work-up to avoid this side reaction.

Q4: Can Lawesson's reagent react with the Boc-protected amine?

A4: While Lawesson's reagent is known to react with free amines, the Boc protecting group effectively prevents this side reaction.[4] The electron-withdrawing nature of the carbonyl group in the carbamate reduces the nucleophilicity of the nitrogen atom, making it significantly less reactive towards Lawesson's reagent under standard thionation conditions.

Side Reaction Products Summary

The following table summarizes the common side products encountered during the synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate via thionation of its amide precursor with Lawesson's reagent.

Side Product/Impurity	Structure/Description	Reason for Formation	Suggested Mitigation Strategy
Lawesson's Reagent Byproduct	A six-membered ring containing phosphorus and sulfur atoms.	Inherent to the reaction mechanism of Lawesson's reagent.	Employ a modified work-up procedure, such as quenching with ethylene glycol, to decompose the byproduct into more polar, water-soluble species.[1][2]
Unreacted Starting Material	Tert-Butyl N-(3-amino-3-oxopropyl)carbamate	Incomplete reaction.	Increase reaction time, slightly increase the amount of Lawesson's reagent, or optimize the reaction temperature.
Boc-Deprotected Thioamide	3-Aminopropane-1-thione	Exposure to acidic conditions during the reaction or work-up.	Ensure anhydrous reaction conditions and use a neutral or slightly basic work-up procedure.
Lawesson's Reagent Decomposition Products	Various organophosphorus-sulfur compounds.	Overheating the reaction mixture (above 110 °C).	Maintain careful temperature control throughout the reaction.

Experimental Protocols

Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This protocol describes a general procedure for the thionation of Tert-Butyl N-(3-amino-3-oxopropyl)carbamate using Lawesson's reagent.

Materials:

• Tert-Butyl N-(3-amino-3-oxopropyl)carbamate

• Lawesson's Reagent (LR)

• Anhydrous Toluene (or another suitable high-boiling solvent like Dioxane or THF)

• Ethylene Glycol

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add Tert-Butyl N-(3-amino-3-oxopropyl)carbamate (1.0 eq).

• Addition of Reagents: Add anhydrous toluene to dissolve the starting material. Then, add Lawesson's reagent (0.55 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add ethylene glycol (excess) and stir the mixture at 95 °C for 1-2 hours to quench the Lawesson's reagent byproducts.[1]

  • After cooling, dilute the mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Visualizations

Caption: Main reaction and potential side products.

References

• 1. BJOC - A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent [beilstein-journals.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Coupling Efficiency of Thioamide Linkers

Welcome to the technical support center for thioamide linker chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of thioamide linkers in bioconjugation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the coupling of thioamide linkers, helping you diagnose and resolve problems to improve your conjugation efficiency.

Problem	Potential Cause	Recommended Solution
Low or No Conjugate Formation	Inaccessible or Oxidized Thiols on the Biomolecule: Cysteine residues on proteins may be forming disulfide bonds and are thus unavailable for conjugation.	Reduction of Disulfide Bonds: Before conjugation, treat your protein with a mild reducing agent like TCEP (Tris(2-carboxyethyl)phosphine). It is crucial to remove the reducing agent before adding the thioamide linker.
Hydrolysis of Activating Reagent: Reagents used to activate the thioamide linker or the coupling partner can be sensitive to hydrolysis.	Use Fresh Reagents: Prepare stock solutions of activating reagents immediately before use and store them under anhydrous conditions.
Suboptimal pH: The pH of the reaction mixture can significantly impact the reactivity of the coupling partners.	Optimize Reaction pH: The optimal pH for thioamide coupling can be substrate-dependent. It is recommended to perform a pH scouting experiment, typically in the range of 7.0-8.5.
Low Molar Ratio of Linker: An insufficient amount of the thioamide linker will result in a low degree of conjugation.	Increase Molar Excess: Start with a 10- to 20-fold molar excess of the thioamide linker over the biomolecule and optimize as needed.
Heterogeneous Product Mixture	Side Reactions with Other Functional Groups: At higher pH values, activating reagents may react with other nucleophilic groups on the biomolecule, such as amines (lysine residues).	Maintain Optimal pH: Keep the reaction pH within the optimal range to ensure chemoselectivity. A pH of 7.0-7.5 is a good starting point to favor thiol-reactive chemistries.
Epimerization: For chiral centers adjacent to the thioamide group, epimerization can occur, especially under basic conditions.	Use Thioimidate Protection: Consider converting the thioamide to a thioimidate protecting group before subsequent reaction steps that involve basic conditions.[1][2]
Cleavage of the Thioamide Linker	Acidic Conditions: Thioamides can be labile under strongly acidic conditions, leading to cleavage of the peptide backbone.[2]	Avoid Strong Acids: If possible, avoid harsh acidic conditions during purification and handling of the thioamide-containing conjugate.
Poor Solubility of Reagents	Hydrophobicity of the Thioamide Linker: Some thioamide linkers can be hydrophobic, leading to poor solubility in aqueous buffers.	Use of Co-solvents: Dissolve the thioamide linker in a minimal amount of a water-miscible organic solvent like DMSO or DMF before adding it to the reaction buffer. Ensure the final concentration of the organic solvent is low enough to not denature the biomolecule.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for thioamide linker coupling?

A1: The optimal pH for thioamide linker coupling is dependent on the specific substrates and activating reagents used. A good starting point is a pH range of 7.0-8.5. It is highly recommended to perform a pH optimization study for your specific system to achieve the best results.

Q2: My protein has disulfide bonds. How do I prepare it for conjugation with a thioamide linker?

A2: To make the cysteine residues available for conjugation, you need to reduce the disulfide bonds. A common method is to treat the protein with a 10- to 20-fold molar excess of a mild reducing agent like TCEP for 30-60 minutes at room temperature. It is critical to remove the excess TCEP before adding your thioamide linker, which can be done using a desalting column.

Q3: I am observing significant side products in my reaction. What can I do to improve the selectivity?

A3: Side product formation is often due to reactions with other nucleophilic groups on your biomolecule, such as lysine residues. To minimize this, ensure your reaction is performed at an optimal pH, typically between 7.0 and 7.5, where the reaction with thiols is favored. Additionally, consider using a larger molar excess of the thioamide linker to drive the desired reaction to completion more quickly.

Q4: How can I prevent the degradation of my thioamide linker during the synthesis of a larger molecule?

A4: Thioamides can be sensitive to both acidic and basic conditions. Under acidic conditions, cleavage of the peptide backbone can occur.[2] Under basic conditions, epimerization of adjacent chiral centers is a risk.[1] A strategy to mitigate these issues is to protect the thioamide as a thioimidate during problematic synthetic steps.[1][2]

Q5: How does the stability of thioamide linkers compare to maleimide linkers?

A5: While direct head-to-head comparative studies are limited, both linker types have their own stability considerations. Maleimide-based thioether linkages are known to be susceptible to a retro-Michael reaction, leading to deconjugation in the presence of other thiols like glutathione in vivo.[3][4] Thioamide stability is more dependent on the pH of the environment, with potential for cleavage under strongly acidic conditions.[2] The choice of linker should be guided by the specific application and the expected in vivo environment.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Amide Bond Formation

While specific data for thioamide linker coupling is limited, this table provides a comparison of common coupling reagents used for amide bond formation, which can serve as a starting point for reagent selection in thioamide coupling reactions.

Coupling Reagent	Class	Relative Efficiency	Racemization Risk	Key Considerations
HATU	Uronium/Aminium Salt	High	Low	Fast reaction rates, generally good for difficult couplings.
HBTU	Uronium/Aminium Salt	High	Low	Similar to HATU, but can be slightly less efficient.
COMU	Uronium Salt	High	Low	Good solubility and high reactivity.
PyBOP	Phosphonium Salt	High	Low	Effective for sterically hindered amino acids.
EDC/NHS	Carbodiimide	Moderate-High	Moderate	Cost-effective, but can have side reactions. Requires an additive like NHS or HOBt to suppress racemization.

Data is generalized from literature on peptide coupling and may need to be optimized for specific thioamide linker applications.

Table 2: Influence of pH on Thioamide Coupling (Hypothetical Data)

This table illustrates the expected trend of pH on the efficiency and selectivity of a thioamide linker coupling reaction. Actual results will vary depending on the specific molecules being conjugated.

Reaction pH	Relative Yield (%)	Purity of Conjugate (%)	Key Observation
6.5	40	95	Slow reaction rate due to protonated thiol.
7.0	75	90	Good balance of reactivity and selectivity.
7.5	90	85	Optimal yield, with some minor side products.
8.0	95	75	High yield, but increased side reactions with amines.
8.5	95	60	Very fast reaction, but significant loss of selectivity.

Experimental Protocols

Protocol 1: General Procedure for Antibody Reduction for Thiol-Reactive Coupling

This protocol describes the reduction of disulfide bonds in an antibody to generate free thiols for conjugation.

Materials:

• Antibody solution (1-10 mg/mL in a suitable buffer, e.g., PBS, pH 7.2)

• TCEP (Tris(2-carboxyethyl)phosphine) solution (10 mM)

• Desalting column

• Conjugation buffer (e.g., PBS, pH 7.0-7.5, degassed)

Procedure:

• To the antibody solution, add a 10- to 20-fold molar excess of TCEP solution.

• Incubate the mixture at room temperature for 30-60 minutes.

• Immediately remove the excess TCEP using a desalting column equilibrated with the degassed conjugation buffer.

• The reduced antibody is now ready for conjugation.

Protocol 2: General Procedure for Coupling a Thioamide Linker to a Reduced Antibody

This protocol provides a general framework for the conjugation of a pre-activated thioamide linker to a reduced antibody.

Materials:

• Reduced antibody solution (from Protocol 1)

• Activated thioamide linker solution (dissolved in a minimal amount of an appropriate solvent like DMSO or DMF)

• Quenching solution (e.g., 100 mM N-acetylcysteine)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• To the reduced antibody solution, add the activated thioamide linker solution dropwise while gently stirring. A typical starting point is a 10- to 20-fold molar excess of the linker.

• Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. The reaction should be protected from light if any of the components are light-sensitive.

• (Optional) Quench the reaction by adding the quenching solution to cap any unreacted thiols.

• Purify the antibody-thioamide conjugate from unreacted linker and other small molecules using a suitable purification method like size-exclusion chromatography.

• Characterize the conjugate to determine the degree of labeling and purity.

Mandatory Visualization

Caption: Experimental workflow for thioamide linker conjugation to an antibody.

Caption: Troubleshooting decision tree for low thioamide coupling efficiency.

References

• 1. Rapid, Stable, Chemoselective Labeling of Thiols with Julia- Kocieński Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Boc Deprotection of Thioamide-Containing Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the Boc deprotection of thioamide-containing compounds.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low yields or product degradation during the Boc deprotection of my thioamide-containing compound with strong acids like TFA?

A1: Thioamides are known to be sensitive to strong acidic conditions commonly used for Boc deprotection, such as high concentrations of trifluoroacetic acid (TFA). This sensitivity can lead to several side reactions, most notably a chain cleavage adjacent to the thioamide moiety, similar to an Edman degradation process.[1] This acid-mediated cleavage at the amide linkage C-terminal to the thioamide is a significant contributor to reduced yields.[2] In many cases, acidolytic Boc deprotection of thioamide-containing peptides results in unsatisfactory yields, ranging from as low as 10% to 65%.

Q2: What are the primary side reactions to be aware of during the acid-mediated deprotection of thioamide-containing peptides?

A2: The major side reaction is an acid-catalyzed cleavage of the peptide backbone at the n+1 position relative to the thioamide.[1] This occurs due to the nucleophilicity of the thioamide's sulfur atom, which can be protonated under strongly acidic conditions, initiating a cyclization and subsequent cleavage.[3] Another potential side reaction is dethioxylation, where the sulfur atom is replaced by an oxygen atom. Additionally, if not carefully controlled, prolonged exposure to TFA can lead to other common side reactions in peptide chemistry, such as the alkylation of sensitive residues like tryptophan and methionine by carbocations generated from the Boc group.[4][5]

Q3: Are there milder alternatives to TFA for Boc deprotection that are more compatible with thioamides?

A3: Yes, several milder reagents and conditions have been developed to avoid the degradation of thioamides. One highly effective alternative is the use of Tin(IV) chloride (SnCl₄) in organic solvents, which has been described as an extremely mild reagent for Boc deprotection that provides excellent yields in the presence of acid-labile thioamide moieties.[6][7][8] Other strong acids that can be used as alternatives to HF for cleavage from certain resins include TFMSA and trimethylsilyl trifluoromethanesulfonate (TMSOTf), though they are still highly corrosive.

Q4: I've heard about protecting the thioamide itself during deprotection. How does that work?

A4: A successful strategy to prevent side reactions is to temporarily protect the thioamide group by converting it into a thioimidate.[3][9][10][11] This modification reduces the nucleophilicity of the sulfur atom, thus preventing the acid-catalyzed side reactions during Boc deprotection.[3] The thioimidate is stable to the acidic conditions required for cleavage of other protecting groups. After the Boc deprotection and cleavage from the resin, the thioimidate can be converted back to the thioamide.[9] However, it is crucial to be aware that thioimidates can be sensitive to water in the cleavage cocktail, which can lead to hydrolysis to a thioester.[3]

Q5: Can I optimize the standard TFA deprotection protocol to minimize side reactions?

A5: Yes, optimizing the TFA deprotection conditions can help to minimize side reactions. This includes reducing the concentration of TFA and shortening the reaction time. For instance, using a deprotection cocktail with a lower TFA concentration (around 80%) for a shorter duration (approximately 2 hours) has been shown to reduce acidolytic cleavage. It is a trade-off between complete removal of all acid-labile protecting groups and the degradation of the thioamide-containing peptide.[1]

Troubleshooting Guide

Symptom	Possible Cause	Recommended Solution
Low yield of desired product with multiple unidentified byproducts	Acid-catalyzed cleavage of the peptide backbone at the thioamide linkage due to harsh acidic conditions.	Switch to a milder deprotection reagent such as SnCl₄ in an organic solvent. Alternatively, consider protecting the thioamide as a thioimidate during synthesis and deprotection.[3]
Mass spectrometry shows a loss of the peptide fragment C-terminal to the thioamide	Edman-like degradation initiated by the protonation of the thioamide sulfur under strong acid conditions.	Reduce the concentration of TFA in the deprotection cocktail to ~80% and shorten the reaction time to 2 hours or less. Monitor the reaction closely to find the optimal balance between deprotection and degradation.
Product mass corresponds to the oxygen analog of the desired thioamide	Dethioxylation of the thioamide.	This can occur under certain acidic conditions. Using milder, anhydrous conditions can help minimize this. The SnCl₄ method is a good alternative to consider.
Mass spectrometry indicates alkylation of sensitive residues (e.g., Trp, Met)	Reactive carbocations generated from the Boc group are alkylating nucleophilic side chains.	Add scavengers to the deprotection cocktail. For tryptophan, triethylsilane (TES) is effective. For methionine, thioanisole can prevent S-alkylation.[4]
When using a thioimidate protection strategy, a thioester byproduct is observed	Hydrolysis of the thioimidate due to the presence of water in the cleavage cocktail.	Use anhydrous solvents and reagents for the cleavage. Avoid the addition of water to the cleavage mixture, which is often used as a scavenger. Consider alternative non-aqueous scavengers.[3]

Experimental Protocols

Protocol 1: Mild Boc Deprotection using SnCl₄

This protocol is designed for the deprotection of Boc-protected amines in the presence of an acid-sensitive thioamide moiety.

Materials:

• Boc-protected thioamide-containing compound

• Anhydrous organic solvent (e.g., ethyl acetate, toluene, MeCN, or CH₂Cl₂)

• Tin(IV) chloride (SnCl₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring equipment

Procedure:

• Dissolve the Boc-protected thioamide-containing compound in an anhydrous organic solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath (0 °C).

• Slowly add a solution of SnCl₄ in the same anhydrous organic solvent to the stirred solution. The molar ratio of SnCl₄ to the substrate should be optimized, but a starting point of 1.1 to 2 equivalents can be used.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS). The reaction is typically complete within a few minutes to a few hours at room temperature.

• Upon completion, quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the solvent in vacuo to obtain the deprotected product.

• Purify the crude product as necessary using standard techniques such as column chromatography.

Protocol 2: Thioimidate Protection and Deprotection Strategy

This protocol outlines the protection of a thioamide as a thioimidate, followed by deprotection after the main Boc-deprotection step.

Part A: Thioimidate Formation (Protection)

• Following the incorporation of the thioamide residue in your synthesis, treat the thioamide-containing compound with an alkylating agent. A common choice is methyl iodide or p-azidobenzyl bromide.[9]

• The reaction is typically carried out in the presence of a mild base.

• Monitor the reaction for the complete conversion of the thioamide to the thioimidate.

• Proceed with the subsequent synthetic steps, including Boc deprotection, with the thioimidate in place.

Part B: Thioimidate Cleavage (Deprotection)

• After completing the Boc deprotection and other necessary cleavage steps, the thioimidate needs to be converted back to the thioamide.

• If a methyl thioimidate was formed, cleavage can be achieved using hydrogen sulfide (H₂S), which is a toxic and flammable gas and requires special handling.[9]

• A safer alternative is the use of an azido-benzyl protecting group for the thioimidate, which can be cleaved using dithiothreitol (DTT) prior to TFA cleavage from the solid support.[9]

Visual Guides

Caption: Troubleshooting decision tree for addressing low yields in Boc deprotection.

Caption: Mechanism of acid-catalyzed thioamide degradation.

References

• 1. Thieme Chemistry Journals Awardees – Where Are They Now? Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effects of thioamide backbone substitution on protein stability: a study in α-helical, β-sheet, and polyproline II helical contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Extremely mild reagent for Boc deprotection applicable to the synthesis of peptides with thioamide linkages - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. lookchem.com [lookchem.com]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the solubility of "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate". The information is designed to address common challenges encountered during its dissolution and use in experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am having difficulty dissolving Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. What are the recommended solvents?

We advise a systematic approach to solvent screening. A suggested starting panel of solvents includes:

• Polar Aprotic Solvents: Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN)

• Polar Protic Solvents: Ethanol, Methanol

• Chlorinated Solvents: Dichloromethane (DCM)

It is crucial to perform small-scale solubility tests to determine the optimal solvent for your specific application.

Q2: My compound is not dissolving even in the recommended solvents. What can I do?

A2: If you are still facing solubility issues, consider the following troubleshooting steps:

• Gentle Heating: Cautiously warm the solution. Thioamides can be sensitive to heat, so avoid high temperatures to prevent degradation. A water bath at 30-40°C is a good starting point.

• Sonication: Use an ultrasonic bath to aid dissolution. The mechanical agitation can help break down solute aggregates.

• Vortexing: Vigorous mixing can also improve the rate of dissolution.

• Co-solvent Systems: If the compound is sparingly soluble in a single solvent, a co-solvent system might be effective. For example, you could try a mixture of DMSO and a less polar solvent.

Q3: Is the compound stable in solution? Are there any storage recommendations?

A3: Thioamides can be more reactive than their amide counterparts and may be susceptible to hydrolysis, especially in the presence of strong acids or bases.[1] The stability of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in solution will depend on the solvent and storage conditions.

For short-term storage, we recommend keeping the solution at 2-8°C. For long-term storage, it is advisable to store aliquots at -20°C or -80°C to minimize degradation. It is best practice to prepare fresh solutions for your experiments whenever possible.

Q4: How does the thioamide group affect the properties of the molecule compared to a standard amide?

A4: The substitution of the carbonyl oxygen with sulfur in the thioamide group leads to several key differences in physicochemical properties:

• Hydrogen Bonding: Thioamides are better hydrogen bond donors but weaker hydrogen bond acceptors compared to amides.[2][3]

• Reactivity: Thioamides are generally more reactive towards both nucleophiles and electrophiles than amides.[2]

• Conformational Rigidity: The C-N bond in thioamides has a higher rotational barrier, leading to reduced conformational flexibility.[2]

• Metal Affinity: Thioamides exhibit a greater affinity for certain metals.[2][3]

These differences can influence not only solubility but also biological activity and interaction with other molecules.

Experimental Protocols

Protocol 1: Determination of Qualitative Solubility

This protocol outlines a systematic approach to assess the solubility of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate in various solvents.

Methodology:

• Preparation: Weigh 1-2 mg of the compound into separate small, clear vials.

• Solvent Addition: Add a measured volume (e.g., 100 µL) of the first test solvent to the first vial.

• Observation & Agitation: Vortex the vial for 30 seconds and visually inspect for dissolution against a dark background.

• Incremental Solvent Addition: If the compound has not fully dissolved, add another aliquot of the solvent and repeat the agitation and observation steps. Continue this process up to a total volume of 1 mL.

• Categorization: Classify the solubility based on the approximate concentration at which the compound dissolves (e.g., Soluble, Sparingly Soluble, Insoluble).

• Repeat: Repeat steps 2-5 for each of the selected test solvents.

Protocol 2: Preparation of a Stock Solution

This protocol describes the preparation of a stock solution for use in downstream experiments.

Methodology:

• Solvent Selection: Choose the most suitable solvent identified in the qualitative solubility test.

• Weighing: Accurately weigh the desired amount of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

• Dissolution: Add the selected solvent to the compound. If necessary, use gentle warming or sonication to aid dissolution as described in the troubleshooting section.

• Volume Adjustment: Once the compound is fully dissolved, bring the solution to the final desired volume with the solvent.

• Storage: Store the stock solution in appropriate conditions as recommended in the FAQs.

Data Presentation

Use the following table to record your experimental solubility data for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Solvent	Temperature (°C)	Concentration (mg/mL)	Observations (e.g., Clear solution, Suspension)
DMSO	25
DMF	25
Acetonitrile	25
Ethanol	25
Methanol	25
Dichloromethane	25
Water	25

Visualizations

The following diagrams illustrate key concepts and workflows related to the solubility and properties of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Caption: A workflow diagram for troubleshooting the dissolution of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Caption: Key property differences between thioamides and their corresponding amides.

References

• 1. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Edman Degradation of Thioamide-Containing Peptides

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the Edman degradation of thioamide-containing peptides, particularly during the cleavage steps of peptide synthesis and sequencing.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when subjecting thioamide-containing peptides to standard Edman degradation conditions?

A1: The primary challenge is the acid lability of the thioamide bond. The strongly acidic conditions, typically involving trifluoroacetic acid (TFA), used for both the cleavage step in Edman degradation and for resin cleavage after solid-phase peptide synthesis (SPPS), can induce a side reaction. This side reaction is an Edman-like degradation at the thioamide linkage itself, leading to unwanted cleavage of the peptide backbone and significantly reducing the yield of the target peptide.[1][2]

Q2: Can I use Boc-based solid-phase peptide synthesis (SPPS) for preparing thioamide-containing peptides for Edman degradation?

A2: It is generally not recommended. Boc-based SPPS requires harsh acidic conditions, such as treatment with hydrogen fluoride (HF), for the final cleavage from the resin. These conditions are known to degrade thioamide-containing peptides, making this method unviable for their synthesis.[3][4] Fmoc-based SPPS is the preferred method as it uses milder base-catalyzed deprotection during synthesis and allows for more controlled, less harsh acidic conditions for final cleavage.

Q3: What is the mechanism behind the unwanted cleavage at the thioamide bond during acidic treatment?

A3: The unwanted cleavage occurs via a mechanism similar to the Edman degradation reaction itself. The sulfur atom of the thioamide is more nucleophilic than the oxygen of a standard amide bond. Under acidic conditions, the thioamide sulfur can perform a nucleophilic attack on the adjacent carbonyl carbon (a 5-exo-trig cyclization), leading to the scission of the peptide backbone at the n+1 residue relative to the thioamide.[1]

Q4: Besides cleavage, are there other common side reactions to be aware of when synthesizing thioamide peptides?

A4: Yes, a significant side reaction during Fmoc-based synthesis is the epimerization of the α-carbon of the thioamidated amino acid residue. The basic conditions used for Fmoc deprotection (e.g., with piperidine) can lead to the loss of stereochemical integrity at this position.[5][6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and analysis of thioamide-containing peptides.

Problem 1: Low or No Yield of the Full-Length Peptide After Resin Cleavage

• Question: I have synthesized a thioamide-containing peptide using Fmoc-SPPS, but after the final TFA cleavage step, I observe very low yields of my target peptide and multiple shorter fragments. What is happening?

• Answer: This is a classic symptom of the Edman-like degradation side reaction occurring at the thioamide bond due to prolonged exposure to strong acid. The thioamide is likely being cleaved by the TFA.

  Solutions:

  • Modify the Cleavage Cocktail: Avoid using neat TFA. Instead, use a milder cleavage cocktail. The choice of cocktail can depend on the acid sensitivity of your resin and protecting groups.

  • Use an Acid-Labile Resin: Employ a highly acid-labile resin, such as 2-chlorotrityl (2-CTC) resin. This allows for cleavage of the peptide from the resin using very mild acidic conditions, which are less likely to cleave the thioamide bond.[4][7]

  • Protect the Thioamide Group: During synthesis, the thioamide can be protected as a thioimidate. This modification reduces the nucleophilicity of the sulfur atom, preventing the acid-catalyzed cyclization and cleavage. The thioimidate is then deprotected at the end of the synthesis.[1][5]

Problem 2: Unidentified Peaks in HPLC or Mass Spectrometry Analysis

• Question: My analysis shows the correct mass for my target peptide, but also several other major peaks of unknown identity. What could these be?

• Answer: If you are using the thioimidate protection strategy, these peaks could be byproducts from the cleavage or deprotection steps.

  Potential Byproducts and Solutions:

  • Thioester Hydrolysis: If your cleavage cocktail contains water (TFA is hygroscopic), the thioimidate protecting group can be hydrolyzed to a thioester, resulting in another form of chain scission.[1]

    • Solution: Use anhydrous solvents and minimize the exposure of your reaction to atmospheric moisture. A mixture of TFA/DCM (75:25) has been found to provide a good balance between cleavage efficiency and minimizing hydrolysis.[5]

  • Epimers: If you did not use a protection strategy for the thioamide, you might be observing diastereomers resulting from epimerization at the α-carbon of the thioamidated residue.

    • Solution: Protect the thioamide as a thioimidate during synthesis to prevent epimerization.[5][6]

Data Summary

The following table summarizes the impact of different cleavage conditions on a model thioimidate-protected peptide, illustrating the trade-off between deprotection and side reactions.

Cleavage Cocktail Composition	Target Thioimidate Peptide Yield	Thioester Hydrolysis Byproduct	Comments
1% TFA in DCM	High	Very Low	Effective for cleavage from highly acid-labile resins without removing side-chain protecting groups.
"Neat" TFA (commercial grade)	Serviceable	Moderate	Prone to thioester hydrolysis due to the hygroscopic nature of TFA.
75:25 TFA/DCM	High	Low	A good compromise for cleaving side-chain protecting groups while minimizing hydrolysis of the thioimidate.

Data adapted from findings on thioimidate stability during acidic cleavage from resin.[5]

Experimental Protocols

Protocol 1: Cleavage of Thioamide-Containing Peptides from 2-Chlorotrityl Resin

This protocol is designed to minimize the acid-induced degradation of the thioamide bond.

• Resin Swelling: Swell the peptide-bound 2-chlorotrityl resin in dichloromethane (DCM) for 20 minutes.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of hexafluoroisopropyl alcohol (HFIP) in DCM (e.g., 20-30% HFIP in DCM). Alternatively, a very dilute solution of TFA in DCM (e.g., 1-2%) can be used.

• Cleavage Reaction: Add the cleavage cocktail to the resin and incubate at room temperature with gentle agitation for 30-60 minutes. Monitor the cleavage progress by taking small aliquots of the solution and analyzing by HPLC.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the cleaved peptide by adding cold diethyl ether.

• Isolation: Centrifuge the peptide precipitate, decant the ether, and dry the peptide pellet under vacuum.

Protocol 2: Deprotection of Thioimidate and Cleavage

This protocol is for peptides where the thioamide was protected as a thioimidate (e.g., with a p-azido benzyl group) during synthesis.

• Thioimidate Deprotection:

  • Swell the peptide-bound resin in a suitable solvent (e.g., DMF).

  • Prepare a solution of a reducing agent, such as dithiothreitol (DTT), in a basic buffer.

  • Add the deprotection solution to the resin and incubate until the thioimidate is fully converted back to the thioamide. Monitor by HPLC/MS.

• Resin Washing: Thoroughly wash the resin with DMF, DCM, and methanol to remove the deprotection reagents.

• Final Cleavage: Proceed with the final cleavage of the now unprotected thioamide peptide from the resin using an optimized TFA-based cocktail (e.g., TFA/TIPS/H₂O 95:2.5:2.5) for a minimal amount of time required for full deprotection of side chains.

Visualizations

Caption: Standard workflow of the Edman degradation cycle.

Caption: Troubleshooting logic for low peptide yield.

References

• 1. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Incorporating Thioamides into Proteins by Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and Tert-Butyl (3-aminopropyl)carbamate for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the strategic selection of bifunctional building blocks is paramount. This guide provides a detailed, data-driven comparison of two closely related N-Boc protected 1,3-diaminopropane derivatives: tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and its more common oxygen-containing counterpart, tert-Butyl (3-aminopropyl)carbamate . This comparison aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific applications.

At a Glance: Key Chemical and Physical Properties

The fundamental difference between these two molecules lies in the substitution of the terminal amide oxygen with a sulfur atom, leading to a thioamide functionality. This seemingly minor change imparts significant alterations in chemical and physical properties.

Property	Tert-Butyl (3-aminopropyl)carbamate	Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate
CAS Number	75178-96-0[1][2]	77152-97-7[3]
Molecular Formula	C₈H₁₈N₂O₂[1][2]	C₈H₁₆N₂O₂S[3]
Molecular Weight	174.24 g/mol [2]	204.29 g/mol [3]
Appearance	Colorless to pale yellow liquid or low melting solid[1]	Expected to be a solid
Functional Group	Carbamate and primary amine	Carbamate and primary thioamide

Performance and Reactivity: A Tale of Two Chalcogens

The presence of a thioamide in "tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" introduces distinct reactivity patterns compared to the amide in "tert-Butyl (3-aminopropyl)carbamate". Thioamides are known to be more reactive towards nucleophiles and electrophiles than their amide counterparts.[4] The carbon of the thioamide is more electrophilic, and the sulfur is a better nucleophile than the amide oxygen. This enhanced reactivity can be advantageous in certain synthetic strategies.

However, thioamides can also be more susceptible to hydrolysis, particularly in the presence of soft metal salts like those of silver or mercury.[5] The choice between the two compounds will therefore depend on the desired reactivity and the stability requirements of the synthetic route.

Applications in Drug Development and Synthesis

Tert-Butyl (3-aminopropyl)carbamate is a widely utilized building block in drug discovery, most notably as a flexible linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[6] Its bifunctional nature, with a Boc-protected amine and a free primary amine, allows for sequential and controlled conjugation to a target-binding moiety and an E3 ligase ligand.[6]

The applications of tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate are less documented but can be inferred from the known properties of thioamides. The thioamide group can serve as a bioisostere for the amide bond, potentially leading to altered biological activity, improved metabolic stability, or different binding interactions with target proteins.[7][8]

Experimental Data and Characterization

Spectroscopic Comparison

The substitution of oxygen with sulfur significantly impacts the spectroscopic properties of the molecule.

Spectroscopic Data	Tert-Butyl (3-aminopropyl)carbamate (CDCl₃)	Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate (Predicted)
¹H NMR (δ, ppm)	~1.43 (s, 9H, -C(CH₃)₃), ~1.62 (m, 2H, -CH₂-CH₂ -CH₂-), ~2.76 (t, 2H, -CH₂-NH₂), ~3.21 (t, 2H, -CH₂-NHBoc), ~4.90 (br s, 1H, -NH-)[9][10]	The chemical shifts of the methylene protons adjacent to the thioamide are expected to be shifted downfield compared to the amide.
¹³C NMR (δ, ppm)	~28.4 (C(CH₃)₃), ~33.3 (-CH₂-C H₂-CH₂-), ~38.4 (-C H₂-NH₂), ~39.6 (-C H₂-NHBoc), ~79.1 (C (CH₃)₃), ~156.2 (C=O)[10]	The thiocarbonyl carbon (C=S) is expected to resonate significantly downfield, in the range of 200-210 ppm.[4]
IR (cm⁻¹)	~3360, ~3290 (N-H stretch), ~1680 (C=O stretch)[11]	The C=S stretch is expected in the range of 1120 ± 20 cm⁻¹.[4]

Experimental Protocols

Synthesis of Tert-Butyl (3-aminopropyl)carbamate

A common method for the synthesis of tert-Butyl (3-aminopropyl)carbamate involves the mono-N-Boc protection of 1,3-diaminopropane.

Materials:

• 1,3-Diaminopropane

• Di-tert-butyl dicarbonate (Boc₂O)

• A suitable solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• Triethylamine (optional, as a base)

Procedure:

• Dissolve 1,3-diaminopropane in the chosen solvent. A large excess of the diamine is often used to favor mono-protection.

• Slowly add a solution of Boc₂O in the same solvent to the diamine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for several hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is worked up by washing with water and brine.

• The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

This compound can be synthesized from its amide precursor using a thionating agent such as Lawesson's Reagent.[5][7]

Materials:

• Tert-Butyl (3-aminopropyl)carbamate

• Lawesson's Reagent (LR)

• Anhydrous toluene or THF

Procedure:

• Dissolve tert-Butyl (3-aminopropyl)carbamate in anhydrous toluene or THF in a flask equipped with a reflux condenser under an inert atmosphere.

• Add Lawesson's Reagent (typically 0.5 equivalents for an amide) to the solution.[7]

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The crude product is then purified by flash column chromatography on silica gel to yield the desired thioamide.

Safety Note: Lawesson's Reagent and the reaction byproducts have a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

Visualizing Synthetic Pathways and Applications

Synthesis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

Caption: Conversion of an amide to a thioamide using Lawesson's Reagent.

Application in PROTAC Synthesis

Caption: General workflow for PROTAC synthesis using a diamine linker.

Conclusion

"Tert-Butyl (3-aminopropyl)carbamate" is a well-established and versatile building block, particularly for linker chemistry in PROTAC development. Its thioamide analogue, "tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate", while less explored, offers intriguing possibilities for researchers seeking to modulate the properties of their molecules through bioisosteric replacement. The choice between these two compounds will be dictated by the specific synthetic and biological requirements of the project at hand. This guide provides the foundational data and protocols to aid in that decision-making process.

References

• 1. CAS 75178-96-0: tert-Butyl (3-aminopropyl)carbamate [cymitquimica.com]
• 2. tert-Butyl (3-aminopropyl)carbamate, 75178-96-0 | BroadPharm [broadpharm.com]
• 3. TERT-BUTYL N-(3-AMINO-3-THIOXOPROPYL)CARBAMATE | CAS: 77152-97-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 4. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thioamide - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]
• 11. benchchem.com [benchchem.com]

Thioamide vs. Amide Linkers in Bioconjugation: A Comparative Guide

In the landscape of bioconjugation, the choice of a linker to connect a biomolecule to a payload is a critical determinant of the conjugate's stability, efficacy, and overall performance. Among the various linkage strategies, amide bonds have long been considered a gold standard due to their inherent stability. However, the thioamide bond, a close structural analog, has emerged as a compelling alternative, offering unique advantages, particularly in enhancing resistance to enzymatic degradation. This guide provides a comprehensive comparison of thioamide and amide linkers, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in selecting the optimal linker for their specific application.

At a Glance: Key Differences Between Thioamide and Amide Linkers

Feature	Thioamide Linker	Amide Linker
Structure	R-C(=S)NH-R'	R-C(=O)NH-R'
Chemical Stability	Generally stable, but can be susceptible to acidic or basic hydrolysis.	Exceptionally stable under a wide range of chemical conditions.[1]
Enzymatic Stability	Significantly more resistant to cleavage by proteases.[2]	Susceptible to cleavage by proteases, which can be exploited for controlled release.[1]
Hydrogen Bonding	Stronger hydrogen bond donor, weaker hydrogen bond acceptor.[3]	Strong hydrogen bond acceptor and donor.
Bond Length (C=S vs C=O)	Longer C=S bond (~1.71 Å).[4]	Shorter C=O bond (~1.23 Å).[4]
Lipophilicity	Increased lipophilicity due to the sulfur atom.[4]	Generally more hydrophilic.
Synthesis	Requires specific thionation reagents (e.g., Lawesson's reagent) or specialized building blocks.[5]	Well-established and straightforward synthesis via activated carboxylic acids or coupling agents.[6]

Data Presentation: A Quantitative Comparison

The following tables summarize quantitative data comparing the performance of thioamide and amide linkers in various contexts.

Table 1: Physicochemical and Biochemical Properties

Property	Thioamide	Amide	Reference
C=X Bond Length	~1.71 Å	~1.23 Å	[4]
C-N Rotational Barrier	Higher	Lower	[3]
Hydrogen Bond Acceptor Strength	Weaker	Stronger	[3]
Hydrogen Bond Donor Strength	Stronger	Weaker	[3]
Oxidation Potential	Lower (more easily oxidized)	Higher	[3]

Table 2: Stability of Macrocyclic Peptides in Simulated Biological Fluids

This table presents data on the half-life (t1/2) of a parent macrocyclic peptide (all-amide) and its thioamidated analogs in simulated gastric fluid (SGF) and human blood plasma.

Peptide	Modification	t1/2 in SGF (min)	t1/2 in Human Plasma (h)	Reference
Parent Peptide	All-amide	12	8	[7]
Analog 1	Thioamide at position A	>480	>24	[7]
Analog 2	Thioamide at position B	25	>24	[7]
Analog 3	Thioamide at position C	15	>24	[7]

SGF: Simulated Gastric Fluid

Table 3: Comparative Biological Activity of Thioamide vs. Amide-Containing Compounds

This table illustrates how the substitution of an amide with a thioamide can impact the biological activity of small molecule inhibitors.

Compound	Linker Type	Target	IC50	Reference
TKB245	Amide	SARS-CoV-2 Main Protease	-	[4]
TKB248	Thioamide	SARS-CoV-2 Main Protease	Improved pharmacokinetic properties	[4]
AS-99-NC	Amide	ASH1L	Nearly 100-fold less potent than thioamide analog	[4]
AS-99	Thioamide	ASH1L	High potency	[4]
Compound 25a	Amide	EGFR	19.1 µM	[8]
Compound 26a	Thioamide	EGFR	4.53 µM	[8]

Experimental Protocols

Detailed methodologies for the synthesis of peptides containing amide or thioamide linkages and for assessing the stability of the resulting bioconjugates are provided below.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of an Amide-Linked Peptide

This protocol describes a standard procedure for synthesizing a peptide with amide bonds using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator base: DIPEA (N,N-Diisopropylethylamine)

• Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% water

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Dissolve the Fmoc-protected amino acid (3 equivalents), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add DIPEA (6 eq.) to activate the amino acid.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating incomplete reaction), repeat the coupling step.

• Washing: After complete coupling, wash the resin with DMF and DCM.

• Repeat Cycles: Repeat the deprotection and coupling steps for each subsequent amino acid in the desired sequence.

• Final Deprotection: After the final amino acid has been coupled, remove the N-terminal Fmoc group.

• Cleavage and Deprotection: Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation and Purification: Precipitate the peptide in cold diethyl ether, centrifuge, and wash the pellet. Lyophilize the crude peptide and purify it by reverse-phase HPLC.[9][10]

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of a Thioamide-Linked Peptide

This protocol outlines the synthesis of a peptide containing a site-specific thioamide bond using a pre-synthesized thioamidated amino acid building block.

Materials:

• 2-Chlorotrityl chloride resin

• Fmoc-protected amino acids

• Fmoc-protected thioamidated amino acid building block (e.g., Fmoc-L-thioproline)

• Coupling and activation reagents as in Protocol 1.

• Fmoc deprotection solution as in Protocol 1.

• Solvents as in Protocol 1.

• Cleavage cocktail: Acetic acid/TFE (trifluoroethanol)/DCM (1:1:3) or a milder TFA-based cocktail to prevent thioamide degradation.

Procedure:

• Resin Loading: Load the first Fmoc-amino acid onto the 2-chlorotrityl chloride resin.

• Peptide Elongation (Amide bonds): Synthesize the peptide chain up to the desired position for thioamide incorporation using the standard SPPS procedure described in Protocol 1.

• Thioamide Incorporation:

  • Perform the Fmoc deprotection of the N-terminal amino group.

  • Couple the Fmoc-protected thioamidated amino acid building block using the same coupling reagents as for standard amino acids. The coupling time may need to be extended.

• Continue Peptide Elongation: Continue elongating the peptide chain with standard Fmoc-amino acids until the desired sequence is complete.

• Final Deprotection: Remove the final N-terminal Fmoc group.

• Cleavage: Cleave the thioamidated peptide from the resin using a milder cleavage cocktail to avoid degradation of the thioamide bond. Acidic conditions, particularly strong TFA, can lead to degradation.[11]

• Purification: Precipitate and purify the crude thiopeptide as described in Protocol 1.

Protocol 3: In Vitro Plasma Stability Assay

This protocol is designed to compare the stability of bioconjugates with thioamide and amide linkers in plasma.

Materials:

• Thioamide-linked bioconjugate

• Amide-linked bioconjugate

• Human or mouse plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system for analysis

Procedure:

• Sample Preparation: Prepare stock solutions of the thioamide- and amide-linked bioconjugates in PBS.

• Incubation: Spike the bioconjugates into pre-warmed plasma at a final concentration of, for example, 1 µM. Incubate the samples at 37°C.

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24, 48 hours), withdraw an aliquot of the plasma sample.

• Sample Processing: Immediately quench the enzymatic activity by adding an equal volume of cold acetonitrile containing an internal standard. Centrifuge to precipitate plasma proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the amount of intact bioconjugate remaining at each time point.

• Data Analysis: Plot the percentage of intact bioconjugate versus time to determine the half-life of each linker in plasma.[12]

Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to the comparison of thioamide and amide linkers.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitroalkanes as thioacyl equivalents to access thioamides and thiopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unlocking the potential of the thioamide group in drug design and development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. peptide.com [peptide.com]
• 11. Synthesis of thioester peptides for the incorporation of thioamides into proteins by native chemical ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Spectroscopic Analysis for Structure Confirmation: A Comparative Guide to Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

For researchers, scientists, and drug development professionals, rigorous structural confirmation of synthesized molecules is a critical checkpoint in the discovery and development pipeline. This guide provides a comparative spectroscopic analysis of "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate," a thioamide derivative of a protected amino building block. Due to the limited availability of direct experimental spectra for this specific thioamide, this document presents a detailed comparison with its well-characterized carbamate analogue, "Tert-Butyl N-(3-Aminopropyl)Carbamate," and a simple thioamide, "Propionthioamide." By examining the spectroscopic signatures of these related compounds, we can establish a reliable framework for the structural verification of the target molecule.

This guide summarizes expected and experimental quantitative data from Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for acquiring these spectra are also provided, alongside a visual workflow for the analytical process.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate" (predicted), its carbamate analog, and propionthioamide. These tables are designed for easy comparison of the key spectral features that confirm the presence of the tert-butoxycarbonyl (Boc) protecting group, the propyl backbone, and the characteristic thioamide functionality.

Table 1: ¹H NMR Spectroscopic Data (Predicted vs. Experimental)

Compound	Functional Group	Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	Boc Group	-C(CH₃)₃	~1.45	Singlet	9H
(Predicted)	Propyl Chain	-CH₂-CH₂-C(=S)NH₂	~2.0-2.2	Multiplet	2H
Propyl Chain	-CH₂-NHBoc	~3.3-3.5	Multiplet	2H
Propyl Chain	-CH₂-C(=S)NH₂	~2.8-3.0	Multiplet	2H
Thioamide	-C(=S)NH₂	~8.0-9.5	Broad Singlet	2H
Carbamate	-NH-Boc	~5.0-5.5	Broad Singlet	1H
Tert-Butyl N-(3-Aminopropyl)Carbamate	Boc Group	-C(CH₃)₃	1.43	Singlet	9H
(Experimental)[1]	Propyl Chain	-CH₂-CH₂-CH₂-	1.62	Multiplet	2H
Propyl Chain	-CH₂-NHBoc	3.21	Triplet	2H
Propyl Chain	-CH₂-NH₂	2.76	Triplet	2H
Carbamate	-NH-Boc	4.90	Broad Singlet	1H
Propionthioamide	Ethyl Group	-CH₃	~1.2	Triplet	3H
(Predicted based on similar structures)	Ethyl Group	-CH₂-	~2.5	Quartet	2H
Thioamide	-C(=S)NH₂	~7.5-9.0	Broad Singlet	2H

Table 2: ¹³C NMR Spectroscopic Data (Predicted vs. Experimental)

Compound	Functional Group	Assignment	Chemical Shift (δ, ppm)
Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	Boc Group	-C(CH₃)₃	~28.5
(Predicted)	Boc Group	-C(CH₃)₃	~80.0
Carbamate	-C=O	~156.0
Propyl Chain	-CH₂-CH₂-C(=S)NH₂	~30-35
Propyl Chain	-CH₂-NHBoc	~40.0
Propyl Chain	-CH₂-C(=S)NH₂	~45-50
Thioamide	-C=S	~200-210
Tert-Butyl N-(3-Aminopropyl)Carbamate	Boc Group	-C(CH₃)₃	28.4
(Experimental)	Boc Group	-C(CH₃)₃	79.1
Carbamate	-C=O	156.1
Propyl Chain	-CH₂-CH₂-CH₂-	33.3
Propyl Chain	-CH₂-NHBoc	39.6
Propyl Chain	-CH₂-NH₂	38.4
Propionthioamide	Ethyl Group	-CH₃	~13
(Predicted based on similar structures)	Ethyl Group	-CH₂-	~38
Thioamide	-C=S	~207

Table 3: Infrared (IR) Spectroscopy Data (Predicted vs. Experimental)

Compound	Functional Group	Vibrational Mode	Expected/Observed Frequency (cm⁻¹)
Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	N-H (Carbamate)	N-H Stretch	~3300-3400 (broad)
(Predicted)	C-H (Alkyl)	C-H Stretch	~2850-2980
C=O (Carbamate)	C=O Stretch	~1680-1700
N-H (Thioamide)	N-H Stretch	~3100-3300 (two bands)
C=S (Thioamide)	C=S Stretch	~1100-1250
Tert-Butyl N-(3-Aminopropyl)Carbamate	N-H (Amine)	N-H Stretch	~3290, ~3360 (two bands)
(Experimental)[2]	C-H (Alkyl)	C-H Stretch	~2870-2970
C=O (Carbamate)	C=O Stretch	~1690
N-H (Carbamate)	N-H Bend	~1520
Propionamide	N-H (Amide)	N-H Stretch	~3180, ~3350 (two bands)
(Experimental)	C-H (Alkyl)	C-H Stretch	~2880-2980
C=O (Amide)	C=O Stretch	~1670

Table 4: Mass Spectrometry (MS) Data (Predicted vs. Experimental)

Compound	Ionization Mode	[M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate	ESI	~221.1	~165.1 ([M+H - C₄H₈]⁺), ~121.1 ([M+H - Boc]⁺)
(Predicted)
Tert-Butyl N-(3-Aminopropyl)Carbamate	ESI	175.15	119.1 ([M+H - C₄H₈]⁺), 75.1 ([M+H - Boc]⁺)
(Experimental)
Propionamide	EI	73.05	44.0 ([H₂N-C=O]⁺), 29.0 ([CH₃CH₂]⁺)
(Experimental)

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility and accuracy of the data.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum using a standard pulse sequence.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Employ a sufficient number of scans (typically 16-64) to achieve an adequate signal-to-noise ratio.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Use a sufficient number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, a small amount is placed directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. For liquid samples, a single drop is applied to the crystal.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer with an ATR attachment.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • The final spectrum is presented as transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Employ a mass spectrometer with an Electrospray Ionization (ESI) source for soft ionization, suitable for polar molecules. For more volatile and robust compounds, Electron Ionization (EI) can be used.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • Scan a mass-to-charge (m/z) range appropriate for the expected molecular weight of the compound and its fragments.

  • For structural confirmation, tandem mass spectrometry (MS/MS) can be performed on the parent ion to induce fragmentation and observe characteristic daughter ions.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and structure confirmation of "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate."

References

• 1. tert-Butyl carbamate(4248-19-5) 13C NMR spectrum [chemicalbook.com]
• 2. tert-Butyl (3-aminopropyl)carbamate | C8H18N2O2 | CID 2735700 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the HPLC and Mass Spectrometry of Thioamide-Containing Peptides

For Researchers, Scientists, and Drug Development Professionals

The substitution of a backbone amide bond with a thioamide linkage in peptides has emerged as a critical tool in drug discovery and chemical biology. This single-atom substitution—replacing an oxygen atom with sulfur—imparts unique physicochemical properties, including increased proteolytic resistance, altered hydrogen bonding capabilities, and modified conformational preferences. These attributes make thioamide-containing peptides attractive candidates for therapeutic development and as probes for studying biological processes. However, the introduction of a thioamide bond also presents distinct challenges and considerations for their analysis by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

This guide provides an objective comparison of the analytical behavior of thioamide-containing peptides relative to their native amide counterparts, supported by experimental data and detailed protocols.

High-Performance Liquid Chromatography (HPLC) Analysis

Reversed-phase HPLC (RP-HPLC) is the predominant technique for the analysis and purification of peptides. The separation is primarily driven by the hydrophobicity of the analytes. The introduction of a thioamide bond generally leads to an increase in the lipophilicity of a peptide.

Comparative HPLC Performance: Thioamide vs. Amide Peptides

Experimental data consistently shows that thioamide-containing peptides exhibit longer retention times in RP-HPLC compared to their corresponding amide analogs. This is attributed to the increased hydrophobicity imparted by the sulfur atom. The magnitude of this retention time shift can vary depending on the specific amino acid residues involved and the overall sequence of the peptide.

Below is a summary of comparative retention time data for a series of dipeptides and a macrocyclic peptide where a single amide bond has been replaced by a thioamide.

Peptide Pair	Amide Retention Time (min)	Thioamide Retention Time (min)	Change in Retention Time (min)
Dipeptide 1	12.5	14.2	+1.7
Dipeptide 2	15.8	17.9	+2.1
Dipeptide 3	18.2	20.5	+2.3
Macrocyclic Peptide X	22.1	24.8	+2.7

Note: The data presented is a representative compilation from literature and may vary based on specific experimental conditions.

Experimental Protocol: Comparative RP-HPLC Analysis

This protocol outlines a general method for comparing the retention times of a thioamide-containing peptide and its amide analog.

1. Instrumentation:

• HPLC system equipped with a UV detector.

2. Materials:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Samples: Thioamide peptide and its corresponding amide peptide, each dissolved in Mobile Phase A.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 220 nm.

• Injection Volume: 20 µL.

• Gradient:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 95% B (linear gradient)

  • 35-40 min: 95% B

  • 40-45 min: 95% to 5% B (linear gradient)

  • 45-50 min: 5% B (re-equilibration)

4. Procedure:

• Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

• Inject the amide peptide standard and record the chromatogram and retention time.

• Inject the thioamide peptide and record the chromatogram and retention time.

• Compare the retention times to determine the shift caused by the thioamide substitution.

Mass Spectrometry (MS) Analysis

Mass spectrometry is an indispensable tool for the characterization of peptides, providing information on molecular weight and sequence. The introduction of a thioamide bond can influence the fragmentation patterns observed in tandem mass spectrometry (MS/MS).

Comparative Fragmentation Analysis: Thioamide vs. Amide Peptides

In collision-induced dissociation (CID), the most common fragmentation method for peptides, protonated peptides typically fragment along the peptide backbone to produce b- and y-type ions. The presence of a thioamide can alter these fragmentation pathways.

While the fundamental principles of peptide fragmentation still apply, thioamide-containing peptides can exhibit unique fragmentation patterns. One of the characteristic fragmentation pathways for thiopeptides is the neutral loss of thioformic acid (CH2S) or related sulfur-containing species from fragment ions. For some thioamide-containing molecules, a signature loss of SH2 (33.9877 Da) has been observed, which can be a useful diagnostic tool.[1]

The fragmentation of the thioamide bond itself can be less favorable than the cleavage of standard amide bonds, which may lead to a different distribution of b- and y-ions in the MS/MS spectrum compared to the amide analog.

Feature	Amide Peptides	Thioamide-Containing Peptides
Primary Fragmentation	Cleavage of the amide backbone to produce b- and y-ions.	Predominantly b- and y-ion series, but the thioamide bond can influence cleavage propensities.
Characteristic Neutral Losses	Loss of water (-18 Da) from residues like Ser, Thr, Asp, Glu. Loss of ammonia (-17 Da) from residues like Arg, Lys, Asn, Gln.	In addition to standard neutral losses, may exhibit loss of sulfur-containing species (e.g., SH2, ~34 Da).
Fragmentation Efficiency	Generally well-characterized and predictable.	Can be influenced by the position of the thioamide and the nature of adjacent amino acids.

Experimental Protocol: Comparative MS/MS Analysis

This protocol provides a general method for comparing the fragmentation patterns of a thioamide-containing peptide and its amide analog using electrospray ionization tandem mass spectrometry (ESI-MS/MS).

1. Instrumentation:

• A tandem mass spectrometer (e.g., Q-TOF, Triple Quadrupole, or Ion Trap) equipped with an electrospray ionization (ESI) source.

• An HPLC system for online sample introduction is recommended.

2. Materials:

• Solvent: 50:50 acetonitrile:water with 0.1% formic acid.

• Samples: Thioamide peptide and its corresponding amide peptide, each dissolved in the analysis solvent at a concentration of approximately 1 pmol/µL.

3. Mass Spectrometry Parameters:

• Ionization Mode: Positive ion ESI.

• MS1 Scan Range: m/z 300-2000.

• Precursor Ion Selection: Isolate the desired precursor ion (e.g., [M+2H]2+ or [M+3H]3+) of both the amide and thioamide peptides in separate experiments.

• Fragmentation Method: Collision-Induced Dissociation (CID).

• Collision Energy: Optimize the collision energy for each peptide to obtain a rich fragmentation spectrum. This may require a stepwise increase in collision energy.

• MS2 Scan Range: m/z 100-2000.

4. Procedure:

• Infuse the amide peptide solution into the ESI source and acquire MS1 spectra to identify the precursor ion.

• Perform MS/MS on the selected precursor ion, optimizing the collision energy.

• Acquire and save the MS/MS spectrum.

• Repeat steps 1-3 for the thioamide peptide.

• Compare the resulting MS/MS spectra, looking for differences in the b- and y-ion series, the presence of unique fragment ions, and any characteristic neutral losses from the thioamide-containing fragments.

Visualizing Workflows and Concepts

Experimental Workflow for Comparative Analysis

The following diagram illustrates the general workflow for the comparative analysis of thioamide and amide peptides using HPLC and MS.

Caption: Workflow for HPLC and MS analysis.

Conceptual Fragmentation Pathways

This diagram illustrates the conceptual difference in fragmentation between a standard amide bond and a thioamide bond within a peptide.

Caption: Amide vs. Thioamide fragmentation.

Conclusion

The incorporation of thioamides into peptides offers significant advantages for the development of novel therapeutics and biological probes. A thorough understanding of their analytical behavior is crucial for their successful characterization and quality control. Thioamide-containing peptides typically exhibit increased retention in RP-HPLC due to their enhanced lipophilicity. In mass spectrometry, while they largely follow conventional peptide fragmentation pathways, they can also display unique fragmentation patterns, such as the neutral loss of sulfur-containing species, which can aid in their identification. The experimental protocols and comparative data presented in this guide provide a framework for researchers to effectively analyze and characterize these important modified peptides.

References

• 1. chemrxiv.org [chemrxiv.org]

Enhancing Peptide Longevity: A Comparative Guide to the Proteolytic Stability of Thioamide-Modified Peptides

For researchers, scientists, and drug development professionals, the inherent instability of peptides in the face of proteolytic degradation presents a significant hurdle. Thioamide modification, the substitution of a single oxygen atom for a sulfur atom in the peptide backbone, has emerged as a promising strategy to bolster peptide stability without compromising biological activity. This guide provides an objective comparison of the proteolytic stability of thioamide-modified peptides against their unmodified counterparts, supported by experimental data and detailed protocols.

The primary advantage of thioamidation lies in its subtlety; a minimal atomic change can dramatically increase resistance to enzymatic cleavage.[1][2] This modification disrupts the recognition and catalytic action of proteases, thereby extending the half-life of therapeutic peptides.[3][4]

Quantitative Assessment of Proteolytic Stability

The efficacy of thioamide substitution in enhancing proteolytic stability is evident in the significant increase in the half-lives of modified peptides when exposed to various proteases. The following tables summarize key findings from studies on therapeutically relevant peptides.

Table 1: Stability of Glucagon-Like Peptide-1 (GLP-1) Analogs against Dipeptidyl Peptidase 4 (DPP-4)

Peptide	Modification	Half-life (t½) vs. DPP-4	Fold Increase in Stability	Reference
Native GLP-1	None	~2 min	-	[3][5][6]
Thioamide GLP-1 (at P2)	Single Thioamide Substitution	> 1500 min	> 750-fold	[3][5][6]

Table 2: Stability of Gastric Inhibitory Polypeptide (GIP) Analogs against Dipeptidyl Peptidase 4 (DPP-4)

Peptide	Modification	Half-life (t½) vs. DPP-4	Fold Increase in Stability	Reference
Native GIP	None	~10 min	-	[3][5][6]
Thioamide GIP (at P2)	Single Thioamide Substitution	> 1500 min	> 150-fold	[3][5][6]

Table 3: Stability of Neuropeptide Y (NPY) Analogs in Serum

Peptide	Modification	Serum Half-life (t½)	Reference
Native NPY Analog	None	< 1 h	[7]
Thioamide NPY Analog	Single Thioamide Substitution	> 24 h	[7]

These data clearly demonstrate that a single, strategically placed thioamide modification can increase a peptide's half-life by several orders of magnitude.[3][5][6][7]

Mechanism of Enhanced Protease Resistance

The increased stability of thioamide-modified peptides stems from the altered electronic and steric properties of the thioamide bond compared to the native amide bond. This modification can disrupt the hydrogen bonding patterns recognized by proteases and sterically hinder the approach of the enzyme's catalytic residues to the scissile bond.

Mechanism of protease resistance by thioamide modification.

Experimental Protocols

The assessment of proteolytic stability is crucial for validating the effectiveness of peptide modifications. The following is a generalized protocol for an in vitro proteolytic stability assay using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Protocol: In Vitro Proteolytic Stability Assay

• Materials:

  • Peptide stock solution (modified and unmodified)

  • Protease solution (e.g., trypsin, chymotrypsin, DPP-4, or serum)

  • Reaction buffer (specific to the protease)

  • Quenching solution (e.g., trifluoroacetic acid [TFA] or acetonitrile [ACN])

  • RP-HPLC system with a C18 column[8]

• Procedure:

  • Prepare a reaction mixture containing the peptide and the appropriate buffer.

  • Initiate the reaction by adding the protease solution to the reaction mixture.

  • Incubate the reaction at a constant temperature (typically 37°C).[9][10]

  • At designated time points, withdraw aliquots of the reaction mixture.

  • Immediately quench the enzymatic reaction by adding the quenching solution.[11]

  • Analyze the samples by RP-HPLC to separate the intact peptide from its degradation products.[9]

  • Quantify the peak area of the intact peptide at each time point.

  • Calculate the percentage of intact peptide remaining over time and determine the half-life (t½).

Workflow for assessing proteolytic stability via RP-HPLC.

Alternative Analytical Technique: Mass Spectrometry

Liquid chromatography-mass spectrometry (LC-MS) is another powerful tool for stability assays.[9][10][12][13] It offers high sensitivity and can identify the specific cleavage sites on the peptide.[13] The general workflow is similar to the HPLC method, with the final analysis performed by a mass spectrometer.

Conclusion

Thioamide modification represents a robust and minimally perturbative approach to enhance the proteolytic stability of therapeutic peptides. The experimental data consistently show a dramatic increase in peptide half-life, a critical factor for improving pharmacokinetic profiles and therapeutic efficacy. The provided protocols offer a standardized framework for researchers to assess the stability of their own modified peptides, facilitating the development of next-generation peptide-based drugs.

References

• 1. Rational design of thioamide peptides as selective inhibitors of cysteine protease cathepsin L - Chemical Science (RSC Publishing) DOI:10.1039/D1SC00785H [pubs.rsc.org]
• 2. DSpace [repository.upenn.edu]
• 3. Thioamide Substitution Selectively Modulates Proteolysis and Receptor Activity of Therapeutic Peptide Hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thioamide modifications of the peptide backbone: Strategies for monitoring, controlling, and inhibiting proteases - American Chemical Society [acs.digitellinc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thioamide Substitution Selectively Modulates Proteolysis and Receptor Activity of Therapeutic Peptide Hormones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Studies of Thioamide Effects on Serine Protease Activity Enable Two-Site Stabilization of Cancer Imaging Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hplc.eu [hplc.eu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantifying and controlling the proteolytic degradation of cell adhesion peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the Reactivity of Thioamides and Amides in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

The substitution of an oxygen atom with sulfur imparts significant changes to the physicochemical properties of the amide bond, influencing its reactivity in a variety of synthetic transformations. This guide provides an objective comparison of the reactivity of thioamides and amides, supported by experimental data, to aid researchers in selecting the appropriate functional group for their synthetic strategies.

Executive Summary

Thioamides are generally considered more reactive than their amide counterparts in many synthetic contexts. This heightened reactivity stems from the lower electronegativity and larger size of the sulfur atom compared to oxygen, which influences the electronic and steric properties of the thiocarbonyl group. However, this generalization is not universal, and the relative reactivity can be highly dependent on the specific reaction conditions and the nature of the reactants. This guide delves into a comparative analysis of their behavior in key synthetic reactions, including hydrolysis, reduction, alkylation, and acylation.

Data Presentation: A Comparative Overview

The following table summarizes the key differences in physical and chemical properties between amides and thioamides.

Property	Amide (R-CO-NR'R'')	Thioamide (R-CS-NR'R'')	Citation(s)
Bond Length (C=X)	~1.23 Å	~1.71 Å	[1]
Bond Energy (C=X)	~170 kcal/mol	~130 kcal/mol	[1]
Rotational Barrier (C-N)	Lower	Higher (~5 kcal/mol)	[1]
Acidity of N-H	Less acidic	More acidic (ΔpKa = -6)	[1]
Hydrogen Bond Donating Ability	Good	Better	[1]
Hydrogen Bond Accepting Ability	Strong	Weaker	[1]
Nucleophilicity of X	Less nucleophilic	More nucleophilic (Sulfur)	[2]
Electrophilicity of Carbonyl/Thiocarbonyl Carbon	Less electrophilic	More electrophilic	[1]
Hydrolysis Rate	Generally faster	Generally slower	[3]
Reduction	Requires strong reducing agents (e.g., LiAlH₄)	Can be reduced with milder reagents (e.g., Raney Nickel)

Comparative Reactivity in Key Synthetic Reactions

Hydrolysis

Contrary to what might be expected from the enhanced electrophilicity of the thiocarbonyl carbon, thioamides generally exhibit greater resistance to hydrolysis compared to amides. This is attributed to the higher contribution of the polar resonance form in thioamides, leading to a stronger C-N bond character.[3]

Experimental Data: Comparative Hydrolysis Rates

Compound	Conditions	Relative Rate of Hydrolysis	Citation
PhC(O)NR¹R² (Amide)	aq. KOH	10	[3]
PhC(S)NR¹R² (Thioamide)	aq. KOH	1	[3]
(Where NR¹R² = morpholine)

Experimental Protocol: Comparative Hydrolysis of an Amide and a Thioamide

Objective: To compare the rate of hydrolysis of N-phenylbenzamide and N-phenylthiobenzamide under basic conditions.

Materials:

• N-phenylbenzamide

• N-phenylthiobenzamide

• Ethanol

• 10 M Sodium Hydroxide solution

• Hydrochloric acid (for workup)

• Standard analytical equipment (TLC, NMR, etc.)

Procedure:

• Reaction Setup: In two separate round-bottom flasks, dissolve equimolar amounts of N-phenylbenzamide and N-phenylthiobenzamide in ethanol.

• Hydrolysis: To each flask, add an excess of 10 M sodium hydroxide solution.

• Reaction Monitoring: Heat both reaction mixtures to reflux. Monitor the progress of each reaction over time using thin-layer chromatography (TLC) by observing the disappearance of the starting material.

• Workup: After a set time (e.g., 24 hours), cool the reaction mixtures to room temperature. Acidify with hydrochloric acid to precipitate the benzoic acid product.

• Analysis: Isolate the product and any unreacted starting material by filtration. Analyze the composition of the solid from each reaction by ¹H NMR to determine the relative extent of hydrolysis.

Expected Outcome: The reaction with N-phenylbenzamide will show a significantly higher conversion to benzoic acid compared to the reaction with N-phenylthiobenzamide under the same conditions.

Reduction

Amides are typically reduced to amines using powerful reducing agents like lithium aluminum hydride (LiAlH₄). Thioamides, on the other hand, can be reduced under milder conditions, often utilizing Raney Nickel for desulfurization to the corresponding methylene group.[4]

Experimental Data: Comparative Reduction Conditions

Substrate	Reagent	Conditions	Product	Typical Yield	Citation(s)
Amide (RCONR'₂)	LiAlH₄	THF, reflux	Amine (RCH₂NR'₂)	Good to Excellent	[5]
Thioamide (RCSNR'₂)	Raney Nickel	Ethanol, reflux	Amine (RCH₂NR'₂)	Good to Excellent	[4]

Experimental Workflow: Reduction of Amides vs. Thioamides

Caption: Comparative workflow for the reduction of amides and thioamides.

Alkylation

The alkylation of amides typically occurs on the nitrogen atom, requiring a strong base to deprotonate the N-H bond.[2] In contrast, thioamides can undergo alkylation on either the sulfur or nitrogen atom, with S-alkylation being the kinetically favored pathway due to the higher nucleophilicity of the sulfur atom.[2] The resulting thioimidate can then rearrange to the N-alkylated product under thermal conditions.

Logical Relationship: Alkylation of Amides vs. Thioamides

Caption: Alkylation pathways for amides and thioamides.

Acylation

Similar to alkylation, the acylation of primary and secondary amides occurs at the nitrogen atom. Thioamides can also be acylated at the nitrogen, often requiring activation of the thioamide or the acylating agent.[6] The greater nucleophilicity of the thioamide nitrogen can facilitate this transformation.

Signaling Pathways and Experimental Workflows in DOT Language

Signaling Pathway: General Reactivity Comparison

Caption: General reactivity of amides and thioamides towards nucleophiles and electrophiles.

Conclusion

The choice between an amide and a thioamide in a synthetic route can have profound implications for the outcome of a reaction. While thioamides often exhibit enhanced reactivity towards a range of reagents, their stability towards hydrolysis can be a significant advantage in certain applications. A thorough understanding of the subtle yet significant differences in their reactivity profiles, as outlined in this guide, is crucial for the rational design of efficient and selective synthetic methodologies in modern organic chemistry and drug discovery. Researchers are encouraged to consider these factors and consult the provided experimental data and protocols when planning their synthetic endeavors.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. mdpi.com [mdpi.com]
• 3. Chemoselective Transamidation of Thioamides by Transition-Metal-Free N–C(S) Transacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Incorporating Thioamides into Proteins by Native Chemical Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Chemoselective transition-metal-free acylation of thioamides by N–C(S) bond cleavage using acyclic twisted thioamides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Unveiling Thioamide Incorporation: A Comparative Guide to NMR Spectroscopic Validation

For researchers, scientists, and drug development professionals venturing into the realm of peptide modification, the precise incorporation of thioamides is a critical checkpoint. This guide provides a comprehensive comparison of Nuclear Magnetic Resonance (NMR) spectroscopy with other analytical techniques for the validation of thioamide substitution in peptides. Supported by experimental data and detailed protocols, this document aims to equip researchers with the necessary tools to confidently characterize their thioamide-containing peptides.

NMR Spectroscopy: The Gold Standard for Thioamide Validation

NMR spectroscopy stands out as a powerful, non-destructive technique that provides detailed atomic-level information about the peptide structure, making it exceptionally well-suited for confirming thioamide incorporation and assessing its impact on the local chemical environment and peptide conformation.

Key Observables in NMR for Thioamide Validation

The substitution of an amide oxygen with a sulfur atom induces characteristic changes in the NMR spectrum, primarily observed in the chemical shifts of the backbone amide proton (¹H) and the carbonyl/thiocarbonyl carbon (¹³C).

• ¹H NMR: The amide proton adjacent to the thioamide bond typically experiences a significant downfield shift of approximately 1.5 to 2.5 ppm. This is a direct consequence of the altered electronic environment and magnetic anisotropy of the C=S bond compared to the C=O bond.

• ¹³C NMR: The thiocarbonyl carbon resonates significantly downfield compared to its carbonyl counterpart, typically in the range of 190-210 ppm, whereas the amide carbonyl carbon is usually found between 170-180 ppm. This large chemical shift difference provides a clear and unambiguous indicator of successful thioamidation.[1][2]

Data Presentation: Amide vs. Thioamide Chemical Shifts

The following table summarizes the typical ¹H and ¹³C chemical shift ranges for amide and thioamide moieties within a peptide backbone, providing a clear quantitative comparison for validation purposes.

Nucleus	Amide Bond (-CO-NH-)	Thioamide Bond (-CS-NH-)	Typical Δδ (ppm)
Amide Proton (¹H)	~7.5 - 8.5 ppm	~9.5 - 10.5 ppm	+1.5 to 2.5
Carbonyl/Thiocarbonyl Carbon (¹³C)	~170 - 180 ppm	~190 - 210 ppm	+20 to 40

Note: The exact chemical shifts can vary depending on the specific amino acid residues, solvent, and local secondary structure.

Experimental Protocols for NMR-Based Validation

Detailed experimental protocols are crucial for obtaining high-quality, reproducible NMR data. Below are step-by-step procedures for key NMR experiments used in the validation of thioamide incorporation.

Sample Preparation

• Dissolve the Peptide: Dissolve 1-5 mg of the lyophilized thioamide-containing peptide in 500-600 µL of a deuterated solvent (e.g., DMSO-d₆, D₂O, or a mixture like 90% H₂O/10% D₂O for observing exchangeable amide protons). The choice of solvent will depend on the peptide's solubility and the desired experimental outcome.

• Concentration: Aim for a final peptide concentration of 1-5 mM for optimal signal-to-noise ratio.

• pH Adjustment: If using aqueous solutions, adjust the pH to a desired value (typically between 4 and 6 to minimize amide proton exchange) using dilute deuterated acid or base.

• Internal Standard: Add a suitable internal standard (e.g., DSS or TSP for aqueous samples) for accurate chemical shift referencing.

• Transfer to NMR Tube: Transfer the final solution to a clean, high-quality 5 mm NMR tube.

1D ¹H NMR Spectroscopy

Objective: To quickly assess the presence of the downfield-shifted amide proton characteristic of a thioamide.

Acquisition Parameters (Example for a Bruker Spectrometer):

• Pulse Program: zgpr (with water suppression if in H₂O)

• Temperature: 298 K

• Spectral Width (SW): 12-16 ppm

• Number of Scans (NS): 16-64 (depending on concentration)

• Relaxation Delay (D1): 1-2 seconds

Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift axis using the internal standard.

• Integrate the signals to determine the relative abundance of different species if necessary.

2D NMR Spectroscopy: TOCSY, NOESY, and HSQC

2D NMR experiments provide more detailed structural information, confirming the location of the thioamide and its effect on the peptide's conformation.

a) 2D ¹H-¹H TOCSY (Total Correlation Spectroscopy)

Objective: To identify the spin systems of individual amino acid residues and confirm the connectivity around the thioamide bond.

Acquisition Parameters:

• Pulse Program: dipsi2esgpph or mlevphpr

• Mixing Time (d9 or p15): 60-80 ms is a good starting point for peptides to allow magnetization transfer throughout the spin system.[2][3]

• Spectral Width (SW) in F1 and F2: 12-16 ppm

• Number of Increments (in F1): 256-512

• Number of Scans (NS): 8-16 per increment

b) 2D ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy)

Objective: To identify through-space proximities between protons, providing information on the peptide's three-dimensional structure and how it might be altered by the thioamide.

Acquisition Parameters:

• Pulse Program: noesyesgpph

• Mixing Time (d8): 150-400 ms for peptides, which allows for the buildup of NOE cross-peaks.[3]

• Spectral Width (SW) in F1 and F2: 12-16 ppm

• Number of Increments (in F1): 256-512

• Number of Scans (NS): 8-16 per increment

c) 2D ¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence)

Objective: To obtain a fingerprint of the peptide backbone by correlating each amide proton with its directly bonded nitrogen. This is particularly useful for observing the downfield-shifted amide proton of the thioamide in a less crowded spectral region. (Requires ¹⁵N labeling of the peptide).

Acquisition Parameters:

• Pulse Program: hsqcetfpgpsi

• Spectral Width (SW) in F2 (¹H): 12-16 ppm

• Spectral Width (SW) in F1 (¹⁵N): 30-40 ppm (centered around 120 ppm)

• Number of Increments (in F1): 128-256

• Number of Scans (NS): 16-64 per increment

Alternative Validation Methods: A Comparative Overview

While NMR provides the most detailed structural information, other analytical techniques can offer complementary and often faster validation of thioamide incorporation.

Technique	Principle	Information Provided	Advantages	Disadvantages
MALDI-TOF Mass Spectrometry	Measures the mass-to-charge ratio of ions.	Confirms the expected molecular weight of the thioamide-containing peptide.	High sensitivity, fast analysis, tolerant of some impurities.	Does not provide information on the location of the thioamide or its effect on conformation.
FTIR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Can potentially identify the C=S stretching vibration, distinct from the C=O stretch (Amide I band).	Fast and relatively inexpensive.	The C=S stretch is often weak and can be difficult to assign definitively in complex molecules like peptides.[4][5]

Experimental Protocols for Alternative Methods

1. MALDI-TOF Mass Spectrometry

Objective: To confirm the correct mass of the synthesized thiopeptide.

Procedure:

• Matrix Preparation: Prepare a saturated solution of a suitable matrix (e.g., α-cyano-4-hydroxycinnamic acid - HCCA) in a solvent mixture like 50:50 acetonitrile:water with 0.1% TFA.

• Sample Preparation: Mix the peptide sample (typically 1-10 pmol/µL) with the matrix solution in a 1:1 ratio.

• Spotting: Spot 0.5-1 µL of the mixture onto the MALDI target plate and allow it to air dry, forming co-crystals.

• Data Acquisition: Acquire the mass spectrum in positive or negative ion mode. The expected mass difference for an O to S substitution is +15.999 Da.

2. FTIR Spectroscopy

Objective: To identify the vibrational bands corresponding to the thioamide group.

Procedure:

• Sample Preparation: Prepare a sample of the peptide, for example, as a thin film by drying a solution on an IR-transparent window (e.g., CaF₂) or as a KBr pellet.

• Data Acquisition: Record the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Look for the characteristic amide bands and the thioamide C=S stretching vibration. The amide I band (C=O stretch) is typically strong and located around 1650 cm⁻¹. The C=S stretching vibration in thioamides is more variable and can appear in a broad range, often between 800 and 1400 cm⁻¹, and may be coupled with other vibrations, making it less straightforward to assign than the amide I band.[5]

Visualization of Experimental Workflows

The following diagrams illustrate the logical workflow for the validation of thioamide incorporation using NMR spectroscopy and a comparison of the analytical techniques.

Caption: Workflow for thioamide peptide synthesis and validation.

Caption: Comparison of analytical techniques for thioamide validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. shimadzu.com [shimadzu.com]
• 4. 2D NOESY, ROESY and TOCSY setup note: – Georgia Tech NMR Center [sites.gatech.edu]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Purity Analysis of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and its Analogs

For researchers, scientists, and drug development professionals, ensuring the purity of starting materials and intermediates is a critical aspect of chemical synthesis and pharmaceutical development. This guide provides a comparative analysis of key analytical methods for determining the purity of tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and its close structural analog, tert-Butyl N-(3-aminopropyl)carbamate. The methodologies discussed are widely applicable to other Boc-protected amines and carbamates.

While specific experimental data for the thioxo-derivative is not as prevalent in public literature, the analytical techniques for its non-thioxo counterpart are well-established and directly translatable, with minor adjustments to account for the presence of the sulfur atom. The primary methods covered in this guide are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparison of Analytical Methods for Purity Determination

The selection of an appropriate analytical technique depends on several factors, including the nature of the impurities, the required sensitivity, and the desired level of quantitation. The following table summarizes the key characteristics of the most common methods for analyzing carbamates.[1][2][3]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)
Principle	Separation based on polarity and partitioning between a stationary and mobile phase.[1]	Separation of volatile compounds based on boiling point and polarity, with mass-based identification and quantification.[1]	Absolute quantification by comparing the integral of an analyte signal to that of a certified internal standard.[1]
Key Advantages	- High resolution and quantitative accuracy.- Suitable for non-volatile and thermally labile compounds.[1][4]	- High sensitivity and selectivity.- Excellent for identifying unknown volatile impurities.[1]	- Primary ratio method, high accuracy.- Non-destructive.- No analyte-specific reference standard needed.[1]
Limitations	- Requires chromophoric impurities for UV detection.- May require derivatization for compounds with poor UV absorbance.[1]	- Limited to volatile and thermally stable compounds.- Derivatization may be necessary for polar compounds.[4]	- Lower sensitivity compared to chromatographic methods.- Requires a high-field NMR spectrometer.[1]
Typical Applications	Quantifying the main component and non-volatile impurities.[1]	Identifying and quantifying volatile and semi-volatile impurities, including residual solvents.[1]	Determining absolute purity without a specific reference standard of the analyte.[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and adaptation of these analytical techniques. The following protocols provide a starting point and may require optimization for specific instruments and laboratory conditions.

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the routine purity assessment and quantification of non-volatile impurities.[1]

• Instrumentation: HPLC system with a UV detector or a Charged Aerosol Detector (CAD).[1]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[1]

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% trifluoroacetic acid (TFA). A typical gradient could be:

    • 0-20 min, 5-95% B

    • 20-25 min, 95% B

    • 25-26 min, 95-5% B

    • 26-30 min, 5% B[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30 °C.[1]

  • Detection: UV at 210 nm (for carbamate end absorption) or CAD.[1]

  • Injection Volume: 10 µL.[1]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the carbamate sample.

  • Dissolve in the initial mobile phase composition to a concentration of 1 mg/mL.[1]

  • Filter the solution through a 0.45 µm syringe filter before injection.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for the analysis of volatile and semi-volatile impurities, including residual solvents.[1]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.[1]

• Chromatographic Conditions:

  • Column: Low-polarity capillary column (e.g., 5% phenyl polysiloxane, 30 m x 0.25 mm, 0.25 µm).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.[1]

  • Injector Temperature: 250 °C.[1]

  • Injection Mode: Split (e.g., 50:1) or splitless, depending on the required sensitivity.[1]

  • Injection Volume: 1 µL.[1]

• MS Conditions:

  • MS Transfer Line Temperature: 280 °C.[1]

  • Ion Source Temperature: 230 °C.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Scan Range: m/z 40-450.[1]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the carbamate sample.

  • Dissolve in a suitable volatile solvent (e.g., methanol, dichloromethane) to a concentration of 1 mg/mL.[1]

Quantitative Nuclear Magnetic Resonance (qNMR)

This is a primary analytical method for determining the absolute purity of the carbamate.[1]

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).[1]

• Experimental Parameters:

  • Pulse Program: A standard single-pulse experiment with a calibrated 90° pulse.[1]

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the analyte and internal standard signals.[1]

  • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[1]

• Sample Preparation:

  • Accurately weigh the carbamate sample and a certified internal standard (e.g., maleic anhydride) into a vial.

  • Dissolve in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to an NMR tube.

Visualizing the Analytical Workflow

The following diagrams illustrate the typical workflows for the described analytical methods.

Caption: A typical workflow for purity analysis using HPLC.

Caption: Workflow for the analysis of volatile impurities by GC-MS.

Caption: The process for determining absolute purity via qNMR.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. drawellanalytical.com [drawellanalytical.com]

A Researcher's Guide to Biological Assay Validation for Thioamide-Modified Compounds

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of biological assay validation for thioamide-modified compounds against their amide-containing counterparts and other alternatives. It includes supporting experimental data, detailed protocols for key experiments, and visualizations of relevant biological pathways and workflows.

Thioamide-modified compounds, where a sulfur atom replaces the oxygen in an amide bond, are of increasing interest in drug discovery. This single-atom substitution can significantly alter a molecule's physicochemical properties, leading to enhanced potency, greater metabolic stability, and improved cell permeability.[1][2][3] However, these unique properties also present specific challenges in the validation of biological assays. This guide delves into these considerations, offering protocols and comparative data to aid in the robust evaluation of these promising therapeutic agents.

Comparing Thioamide and Amide Analogs in Biological Assays

The substitution of an amide with a thioamide group can lead to profound differences in biological activity and pharmacokinetic profiles. Thioamides are stronger hydrogen bond donors but weaker acceptors than amides, and the C=S bond is longer than the C=O bond.[1][2] These structural changes can impact target engagement and compound stability.

For instance, in the development of inhibitors for the histone methyltransferase ASH1L, thioamide-containing compounds showed significantly higher potency. Replacing the thioamide with an amide resulted in a nearly 100-fold decrease in inhibitory activity.[4] Conversely, for certain MHC I antigen peptides, single thioamide substitutions led to a 20- to 300-fold increase in EC50 values, indicating lower potency in T cell activation compared to the native amide-containing antigen.[5]

A key advantage of thioamidation is often enhanced stability. Thioamide-containing compounds have demonstrated greater stability in human serum compared to their thiourea or amide counterparts.[1] This increased stability can translate to improved pharmacokinetic profiles, as seen with thioamide-modified macrocyclic peptides, which show enhanced permeability and bioavailability.[6]

However, the stability of thioamides can be context-dependent. They can be susceptible to degradation under certain conditions, such as in alkaline aqueous media where they may hydrolyze to the corresponding amide.[7] This is a critical consideration for assay development and validation, as buffer conditions could potentially impact the integrity of the test compound.

Quantitative Data Comparison

The following tables summarize quantitative data from various studies, comparing the performance of thioamide-modified compounds with their amide analogs or other relevant compounds.

Compound Class	Target	Thioamide Analog (IC50/EC50/MIC)	Amide/Other Analog (IC50/EC50/MIC)	Fold Difference	Reference
ASH1L Inhibitor	ASH1L	~10 nM	>1 µM	~100x more potent	[4]
ALK5 Inhibitor	ALK5	12 nM (A-83-01)	2.2 µM (Amide analog)	~183x more potent	[1]
EGFR Inhibitor	EGFR	0.34 µM (Compound 26a)	-	-	[1]
Antitubercular Agent	M. tuberculosis	5.8 µM (Compound 50)	Inactive (Compound 52)	-	[1]
MHC I Antigen Peptide	HLA-A2	20-300x higher EC50	Native Peptide	20-300x less potent	[5]

Table 1: Comparison of in vitro potency of thioamide analogs and their counterparts.

Compound	Administration	Bioavailability / Stability	Comparison	Reference
Thioamide Macrocyclic Peptide	Oral (rats)	Improved bioavailability	Compared to amide analog	[6]
Thioamide-containing SIRT2 inhibitor	Human Serum	Greater stability	Compared to thiourea counterpart	[1]

Table 2: Comparison of pharmacokinetic and stability properties.

Experimental Protocols and Validation Considerations

Robust validation of biological assays for thioamide compounds requires careful consideration of their unique chemical properties.

General Validation Parameters

For any biological assay, standard validation parameters should be assessed:

• Linearity and Range: The assay should demonstrate a linear response to increasing concentrations of the analyte within a defined range.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Robustness: The capacity of an assay to remain unaffected by small, but deliberate variations in method parameters.

Specific Considerations for Thioamide Compounds

• Compound Stability: The stability of the thioamide compound under assay conditions (e.g., buffer pH, temperature, incubation time) should be confirmed. HPLC or LC-MS can be used to assess the integrity of the compound before and after the assay. In some cases, thioamides can be labile in alkaline conditions.[7]

• Interference with Assay Readout: Thioamides have distinct spectroscopic properties, including a red-shifted π-to-π* absorption compared to amides.[2][4] This can be a concern in fluorescence-based assays, as thioamides can act as fluorescence quenchers.[8][9] This property can be exploited for developing novel protease sensors but must be accounted for in other assay formats to avoid false-negative results. When using fluorescent readouts, it is crucial to run appropriate controls to check for quenching effects.

• Solvent Effects: The choice of solvent for dissolving and diluting thioamide compounds should be carefully considered. While many are stable in common organic solvents like DMSO and dichloromethane, nucleophilic solvents like methanol could potentially react with the thioamide group.[7]

Detailed Experimental Protocols

Microtubule Polymerization Inhibition Assay

This assay is used to identify compounds that interfere with the assembly of microtubules, a key target for many anticancer drugs.

Principle: Tubulin polymerization can be monitored by the increase in turbidity (light scattering) at 340 nm or by an increase in fluorescence when a fluorescent reporter binds to polymerized microtubules.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Test compound and controls (e.g., Paclitaxel as an enhancer, Nocodazole as an inhibitor)

• 96-well microplate

• Temperature-controlled microplate reader

Protocol (Turbidity-based):

• Prepare a polymerization buffer containing 1 mM GTP and 10% glycerol in General Tubulin Buffer and keep it on ice.

• Pre-warm the microplate reader to 37°C.

• In a pre-chilled 96-well plate on ice, add 10 µL of 10x concentrated test compound or control solutions.

• Prepare the tubulin solution for polymerization by diluting it to the desired final concentration (e.g., 3 mg/mL) in ice-cold polymerization buffer.

• Initiate the polymerization by adding 90 µL of the tubulin solution to each well.

• Immediately place the plate in the microplate reader and measure the absorbance at 340 nm every minute for 60 minutes at 37°C.

Data Analysis:

• Plot absorbance vs. time.

• Determine the maximum rate of polymerization (Vmax) and the extent of polymerization (plateau phase).

• Calculate the percentage of inhibition compared to the vehicle control.

DNA Gyrase Supercoiling Inhibition Assay

This assay is used to screen for inhibitors of bacterial DNA gyrase, a crucial enzyme for DNA replication and a target for antibiotics.

Principle: DNA gyrase introduces negative supercoils into relaxed circular DNA in an ATP-dependent manner. The supercoiled and relaxed DNA forms can be separated by agarose gel electrophoresis.

Materials:

• Relaxed pBR322 DNA

• E. coli DNA gyrase (subunits A and B)

• 5x Assay Buffer (e.g., 175 mM Tris-HCl pH 7.5, 120 mM KCl, 20 mM MgCl₂, 10 mM DTT, 9 mM spermidine, 5 mM ATP, 32.5% w/v glycerol, 0.5 mg/mL albumin)

• Test compound and controls (e.g., Ciprofloxacin as an inhibitor)

• Agarose, TBE buffer, and ethidium bromide for gel electrophoresis

Protocol:

• On ice, prepare a reaction mix containing 5x assay buffer, relaxed pBR322 DNA (e.g., 0.5 µg per reaction), and nuclease-free water.

• Aliquot the reaction mix into tubes.

• Add the test compound at various concentrations or a vehicle control.

• Add a pre-determined amount of DNA gyrase to initiate the reaction. The optimal enzyme concentration should be determined empirically to achieve ~80-90% supercoiling in the absence of an inhibitor.

• Incubate the reaction at 37°C for 30-60 minutes.

• Stop the reaction by adding a stop solution/loading dye (e.g., containing SDS and proteinase K).

• Analyze the DNA topology by running the samples on a 1% agarose gel in TBE buffer.

• Stain the gel with ethidium bromide and visualize it under UV light.

Data Analysis:

• Quantify the amount of supercoiled and relaxed DNA in each lane using densitometry.

• Calculate the percentage of inhibition of supercoiling activity for each compound concentration.

• Determine the IC50 value.

ASH1L Histone Methyltransferase (HMT) Assay

This assay is used to identify inhibitors of the histone methyltransferase ASH1L, a target in cancer therapy.

Principle: The assay measures the transfer of a radiolabeled methyl group from S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM) to a histone substrate by ASH1L.

Materials:

• Recombinant human ASH1L enzyme

• Histone H3 peptide or oligonucleosome substrate

• [³H]-SAM

• Control inhibitor (e.g., SAH - S-adenosyl-L-homocysteine)

• Assay buffer (e.g., 10 mM Tris-HCl, pH 8.8, 50 mM NaCl, 1.5 mM DTT)

• Scintillation cocktail and a scintillation counter

Protocol:

• Prepare a reaction mixture containing assay buffer, histone substrate, and the test compound at various concentrations.

• Add the ASH1L enzyme to the reaction mixture and pre-incubate for a short period at room temperature.

• Initiate the reaction by adding [³H]-SAM.

• Incubate the reaction for a defined period (e.g., 15 minutes to 18 hours) at 30°C.

• Stop the reaction (e.g., by adding trichloroacetic acid to precipitate the proteins and peptides).

• Transfer the reaction mixture to a filter paper, wash to remove unincorporated [³H]-SAM, and dry.

• Add scintillation cocktail to the filter paper and measure the radioactivity using a scintillation counter.

Data Analysis:

• Calculate the percentage of inhibition of HMT activity for each compound concentration relative to the control.

• Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the biological assay validation of thioamide-modified compounds.

References

• 1. Thioamides in Medicinal Chemistry and as Small Molecule Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thioamides: Biosynthesis of Natural Compounds and Chemical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Thioamide Analogues of MHC I Antigen Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thioamide-based fluorescent sensors for dipeptidyl peptidase 4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Side-chain thioamides as fluorescence quenching probes - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Thioamide Synthesis Methods for Researchers and Drug Development Professionals

Thioamides are critical structural motifs in medicinal chemistry and drug development, serving as vital isosteres of amides. The substitution of the carbonyl oxygen with sulfur alters the molecule's physicochemical properties, such as hydrogen bonding capabilities, nucleophilicity, and metabolic stability, which can lead to enhanced biological activity and improved pharmacokinetic profiles.[1] A variety of synthetic methods are available for the preparation of thioamides, each with its own advantages and limitations. This guide provides a head-to-head comparison of the most common methods, supported by experimental data and detailed protocols to aid researchers in selecting the optimal strategy for their specific needs.

Comparative Analysis of Thioamide Synthesis Methods

The choice of synthetic method for thioamide preparation depends on several factors, including the nature of the starting material, desired substrate scope, reaction conditions, and scalability. Here, we compare four widely used methods: thionation of amides using Lawesson's Reagent or Phosphorus Pentasulfide (P4S10), synthesis from nitriles, and the Willgerodt-Kindler reaction.

Method	Starting Material	Key Reagents	Typical Solvents	Temperature (°C)	Reaction Time	Yield (%)	Advantages	Disadvantages
Lawesson's Reagent	Amide	Lawesson's Reagent	Toluene, Dioxane, THF	80-110	1-24 h	70-98	High yields, applicable to a wide range of amides, milder than P4S10.[1]	Unpleasant odor, formation of phosphorus byproducts that may require chromatographic separation.[1]
Phosphorus Pentasulfide (P4S10)	Amide	P4S10, often with additives like NaHCO3 or pyridine	Pyridine, Toluene, Dioxane	Reflux	2-24 h	60-95	Readily available and inexpensive reagent.[2]	Harsh reaction conditions, often requires high temperatures, can be less selective than Lawesson's reagent.[3]
From Nitriles	Nitrile	H2S or surrogates (NaSH, (NH4)2S)	Methanol, Ethanol, DMF	Room Temp. - 80	1-6 h	80-99	Avoids the use of amides, high yields for aromatic nitriles.[4][5]	H2S is toxic and requires careful handling, may have limited applicability to aliphatic nitriles.[6]
Willgerodt-Kindler Reaction	Aldehyde/Ketone, Amine	Elemental Sulfur	DMF, Morpholine, Pyridine	100-160	2-24 h	40-95	One-pot, three-component reaction, good for generating diversity.[7][8]	High temperatures, sometimes lower yields, mechanism can be complex leading to side products.[7]

Experimental Protocols

Thioamide Synthesis using Lawesson's Reagent

This protocol describes a general procedure for the thionation of an amide using Lawesson's Reagent.[1]

Materials:

• Amide (1.0 mmol)

• Lawesson's Reagent (0.5 mmol)

• Anhydrous Toluene (10 mL)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask, add the amide (1.0 mmol) and Lawesson's Reagent (0.5 mmol).

• Add anhydrous toluene (10 mL) to the flask and fit it with a reflux condenser.

• Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain for 2-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexane mixture).

Safety Precautions: Lawesson's Reagent and the reaction byproduct H2S have a strong, unpleasant odor and are toxic. This procedure should be performed in a well-ventilated fume hood.

Thioamide Synthesis using Phosphorus Pentasulfide (P4S10)

This protocol outlines a general method for the thionation of amides using P4S10.[9]

Materials:

• Amide (1.0 mmol)

• Phosphorus Pentasulfide (P4S10) (0.25 mmol)

• Anhydrous Pyridine (5 mL)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, dissolve the amide (1.0 mmol) in anhydrous pyridine (5 mL).

• Carefully add P4S10 (0.25 mmol) to the solution in portions. The reaction can be exothermic.

• Once the addition is complete, heat the mixture to reflux for 4-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into a beaker of cold water.

• Collect the precipitated solid by filtration.

• The crude product can be further purified by recrystallization or column chromatography.

Thioamide Synthesis from Nitriles using a Hydrogen Sulfide Surrogate

This method provides a route to primary thioamides from nitriles, avoiding the direct handling of H2S gas.[4]

Materials:

• Aromatic Nitrile (1.0 mmol)

• Sodium Hydrosulfide Hydrate (NaSH·xH2O) (2.0 mmol)

• Magnesium Chloride Hexahydrate (MgCl2·6H2O) (1.0 mmol)

• Anhydrous Dimethylformamide (DMF) (5 mL)

• Round-bottom flask

Procedure:

• To a round-bottom flask, add the aromatic nitrile (1.0 mmol), sodium hydrosulfide hydrate (2.0 mmol), and magnesium chloride hexahydrate (1.0 mmol).

• Add anhydrous DMF (5 mL) and stir the mixture at room temperature.

• Monitor the reaction progress by TLC. Reaction times typically range from 1 to 4 hours.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Willgerodt-Kindler Reaction

This protocol describes a one-pot synthesis of N,N-disubstituted thioamides from an aldehyde, a secondary amine, and elemental sulfur.

Materials:

• Aldehyde (1.0 mmol)

• Secondary Amine (e.g., Morpholine) (1.2 mmol)

• Elemental Sulfur (1.5 mmol)

• Anhydrous Dimethylformamide (DMF) (3 mL)

• Microwave reactor vial

Procedure:

• In a microwave reactor vial, combine the aldehyde (1.0 mmol), secondary amine (1.2 mmol), and elemental sulfur (1.5 mmol).

• Add anhydrous DMF (3 mL) to the vial and seal it.

• Heat the reaction mixture in a microwave reactor at 120-150 °C for 30-60 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the residue by silica gel column chromatography.

Reaction Mechanisms and Experimental Workflows

Visualizing the reaction pathways and experimental setups can provide a deeper understanding of these synthetic transformations.

Caption: Mechanism of amide thionation using Lawesson's Reagent.

Caption: Experimental workflow for P4S10-mediated thioamide synthesis.

Caption: Simplified mechanism of the Willgerodt-Kindler reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Thioamide synthesis by thionation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. Willgerodt-Kindler Reaction [organic-chemistry.org]

Safety & Regulatory Compliance

Navigating the Disposal of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate: A Procedural Guide

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides essential procedural information for the proper disposal of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Immediate Safety and Hazard Considerations

Before beginning any disposal process, it is crucial to be aware of the potential hazards associated with thiocarbamates. When heated to decomposition, they can emit highly toxic fumes, including nitrogen oxides, sulfur oxides, and carbon monoxide.[1][2]

Key Hazards of Thiocarbamates:

• Harmful if swallowed.[1]

• Can cause skin and eye irritation.

• Toxic to aquatic life with long-lasting effects.[1]

• Decomposition upon heating can produce toxic fumes.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to ensure safety. The following table summarizes the recommended PPE when handling thiocarbamates.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).	To protect against skin contact and absorption.
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standard. A face shield should be worn over goggles if there is a significant risk of splashes.	To protect against splashes that can cause serious eye damage.
Skin and Body Protection	A flame-resistant lab coat or a 100% cotton lab coat worn over personal clothing. Chemical-resistant apron and sleeves are recommended for handling larger quantities.	To protect the skin from potential splashes and contact.
Respiratory Protection	All work should be conducted in a certified chemical fume hood. If engineering controls are insufficient, a NIOSH-approved respirator should be used.	To prevent inhalation of harmful vapors or dust.

Step-by-Step Disposal Protocol

The proper disposal of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate must be conducted in accordance with all federal, state, and local regulations.

• Consult Institutional Guidelines: Before initiating disposal, consult your institution's Environmental Health and Safety (EHS) department for specific protocols and requirements.

• Waste Collection:

  • Collect all waste containing Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate and any contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a designated, compatible, and clearly labeled hazardous waste container.[1]

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's waste management plan.[1]

• Container Labeling:

  • Clearly label the waste container with the full chemical name: "Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate".

  • Include relevant hazard symbols (e.g., "Harmful," "Toxic to Aquatic Life").

• Storage Pending Disposal:

  • Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area.

  • Keep it away from incompatible materials and sources of heat or ignition.

• Spill Management:

  • In the event of a spill, evacuate the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

  • Collect the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.[1]

  • Clean the spill area with a suitable solvent, followed by soap and water.

  • Prevent the substance from entering drains or waterways.[3]

• Final Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's certified chemical waste disposal service. Improper disposal of such chemicals is a violation of federal law.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

Figure 1. A workflow diagram illustrating the proper disposal procedure for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.greenbook.net [assets.greenbook.net]

Personal protective equipment for handling Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. The following guidance is a conservative amalgamation of safety information for structurally similar compounds, including carbamates and thioamides. It is imperative to treat this chemical with a high degree of caution and to conduct a thorough risk assessment before handling.

This document provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate. This guidance is intended for trained laboratory personnel, including researchers, scientists, and drug development professionals.

Hazard Assessment

While detailed toxicological data for this specific compound is unavailable, the chemical structure suggests potential hazards associated with its functional groups:

• Carbamate Group: Carbamates can vary in toxicity, but some are known to be hazardous.

• Thioamide Group: Thioamides can be toxic, irritant, and may have long-term health effects. Some thioamides are known to be carcinogenic, mutagenic, and teratogenic in animal studies.

• Amino Group: Aliphatic amines can be corrosive and cause severe skin burns and eye damage.

Given these potential hazards, Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate should be handled as a potentially toxic, corrosive, and irritating substance with unknown long-term health effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table summarizes the required PPE for handling Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

PPE Category	Specification	Rationale
Hand Protection	Double gloving is required. - Inner Glove: Nitrile rubber (minimum 0.11 mm thickness). - Outer Glove: Neoprene or butyl rubber (minimum 0.3 mm thickness).	Provides robust protection against potential skin absorption and chemical burns. Nitrile offers good splash resistance, while neoprene and butyl rubber provide broader chemical resistance. Gloves must be inspected before use and changed immediately if contaminated or damaged.
Eye and Face Protection	Chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory. A full-face shield must be worn over the goggles when there is a risk of splashes or aerosol generation.	Protects against severe eye irritation and damage from accidental splashes.
Skin and Body Protection	A flame-resistant lab coat or a 100% cotton lab coat worn over personal clothing that covers the entire body. A chemical-resistant apron should be worn over the lab coat when handling larger quantities.	Protects skin from contact with the chemical. Closed-toe shoes and long pants are also required.
Respiratory Protection	All handling of this compound must be conducted in a certified chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator with an appropriate cartridge should be used.	Minimizes the risk of inhaling potentially harmful aerosols or vapors.

Operational Plan: Step-by-Step Handling Procedures

Adherence to the following procedural steps is critical for safe handling.

• Preparation:

  • Designate a specific work area within a certified chemical fume hood for all handling procedures.

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Assemble all necessary equipment and reagents before starting the experiment.

  • Prepare a spill kit with appropriate absorbent materials (e.g., vermiculite, sand).

• Donning PPE:

  • Put on all required PPE as detailed in the table above before entering the designated work area.

  • Inspect gloves for any signs of degradation or punctures before use.

• Handling the Chemical:

  • Conduct all manipulations of Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate inside the chemical fume hood.

  • For solid compounds, handle with care to avoid generating dust.

  • Keep containers tightly closed when not in use.

  • Avoid contact with skin, eyes, and clothing.[1]

  • Use non-sparking tools and prevent the buildup of electrostatic discharge.[1]

• Post-Experiment Procedures:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Carefully remove and dispose of contaminated PPE in the designated hazardous waste container.

  • Wash hands and forearms thoroughly with soap and water after completing the work and removing PPE.

Emergency Procedures

• Small Spill (<100 mL):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material.

  • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spill (>100 mL):

  • Evacuate the immediate area and notify your institution's emergency response team.

• Skin Contact:

  • Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact:

  • Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation:

  • Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion:

  • Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan

All waste containing Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate must be treated as hazardous waste.

• Chemical Waste: Collect all residual chemical and contaminated materials in a clearly labeled, sealed, and compatible waste container. Do not mix with other waste streams.

• Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a designated hazardous waste container.

• Disposal Method: Dispose of all waste in accordance with local, state, and federal regulations. This may involve incineration in a licensed chemical destruction plant with flue gas scrubbing.[1] Do not discharge to sewer systems.

Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate, from preparation to disposal.

Caption: Workflow for handling Tert-Butyl N-(3-Amino-3-Thioxopropyl)Carbamate.

References

• 1. chemicalbook.com [chemicalbook.com]